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  • Product: 2-Nitrophenyl trifluoromethyl sulfide
  • CAS: 1644-87-7

Core Science & Biosynthesis

Foundational

2-Nitrophenyl trifluoromethyl sulfide physical and chemical properties

An In-depth Technical Guide to 2-Nitrophenyl trifluoromethyl sulfide Abstract This technical guide provides a comprehensive overview of 2-Nitrophenyl trifluoromethyl sulfide, a key organosulfur compound utilized in advan...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to 2-Nitrophenyl trifluoromethyl sulfide

Abstract

This technical guide provides a comprehensive overview of 2-Nitrophenyl trifluoromethyl sulfide, a key organosulfur compound utilized in advanced chemical synthesis. The document details its core physical and chemical properties, spectroscopic characteristics, and established protocols for its synthesis and analysis. Emphasis is placed on the compound's reactivity, governed by the interplay of the electron-withdrawing nitro group, the metabolically stable trifluoromethylthio moiety, and the oxidizable sulfide linkage. Its role as a versatile building block in medicinal chemistry and materials science is explored, highlighting its potential in the development of novel pharmaceuticals and functional materials. This guide is intended for researchers, chemists, and drug development professionals seeking a detailed understanding of this important synthetic intermediate.

Introduction

2-Nitrophenyl trifluoromethyl sulfide, with the chemical formula C₇H₄F₃NO₂S, is a specialized aromatic compound that has garnered significant interest in synthetic and medicinal chemistry. It belongs to a class of molecules that combines three critical functional groups on a benzene scaffold: a nitro group (NO₂), a trifluoromethyl group (CF₃) attached via a sulfur atom (a trifluoromethylthio or SCF₃ group), and an ortho-substitution pattern.

The trifluoromethylthio group (SCF₃) is of particular importance in drug design. The incorporation of trifluoromethyl groups is a well-established strategy for enhancing the metabolic stability, lipophilicity, and binding affinity of drug candidates.[1] This makes 2-Nitrophenyl trifluoromethyl sulfide a valuable precursor for introducing the SCF₃ moiety into more complex molecular architectures, paving the way for new therapeutic agents.[2] The presence of the nitro group offers a versatile chemical handle for further transformations, most notably its reduction to an amine, which is a cornerstone of many synthetic pathways.[3] This guide serves as a senior-level resource, elucidating the scientific principles and practical methodologies associated with this compound.

Physicochemical and Spectroscopic Properties

The fundamental properties of 2-Nitrophenyl trifluoromethyl sulfide are critical for its handling, application in reactions, and analytical characterization.

Physical Properties

The key physical characteristics of the compound are summarized in the table below.

PropertyValueReference(s)
IUPAC Name 1-Nitro-2-(trifluoromethylthio)benzene[4]
Synonyms (2-nitrophenyl)(trifluoromethyl)sulfane[4]
CAS Number 124662-73-3[4]
Molecular Formula C₇H₄F₃NO₂S[4]
Molecular Weight 223.18 g/mol [4]
Appearance Yellow Oil[4]
Spectroscopic Profile

Spectroscopic analysis is essential for the structural confirmation and purity assessment of 2-Nitrophenyl trifluoromethyl sulfide.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy :

    • ¹H NMR : In a CDCl₃ solvent, the proton NMR spectrum displays signals corresponding to the four protons on the aromatic ring. The signals are typically observed in the aromatic region, with characteristic shifts and coupling patterns influenced by the nitro and trifluoromethylthio substituents. Key signals include a doublet of doublets around δ 8.12 ppm and a multiplet between δ 7.52-7.84 ppm.[4]

    • ¹⁹F NMR : The fluorine NMR spectrum provides a definitive signal for the trifluoromethyl group. A sharp singlet is typically observed around δ -41.21 ppm in CDCl₃, which is characteristic of the SCF₃ moiety in this electronic environment.[4]

  • Mass Spectrometry (MS) :

    • Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI) is used to confirm the molecular weight. The calculated mass for C₇H₄F₃NO₂S is 222.99, which is confirmed by the observed mass.[4] Under electrospray ionization (ESI), aromatic sulfides bearing a nitro group can undergo oxidation, leading to the observation of [M+H+O]⁺ ions.[5]

Chemical Properties and Reactivity

The reactivity of 2-Nitrophenyl trifluoromethyl sulfide is dictated by its three primary functional components: the sulfide linkage, the nitro group, and the trifluoromethyl group on the aromatic ring.

  • Oxidation of the Sulfide : The sulfur atom is susceptible to oxidation. Under controlled conditions, it can be oxidized to the corresponding sulfoxide or sulfone. This transformation significantly alters the electronic properties and geometry of the molecule. Studies on analogous 2-nitrophenyl aryl sulfides show that both intermolecular oxidation (induced by electrospray ionization) and intramolecular oxygen transfer from the ortho-nitro group can occur.[5]

  • Reduction of the Nitro Group : The nitro group is a key site for chemical modification. It can be readily reduced to an amino group (NH₂) using various reducing agents, such as sodium sulfide or catalytic hydrogenation.[3] This transformation is fundamental in medicinal chemistry, as it converts the molecule into an aniline derivative, which is a common precursor for amides, sulfonamides, and other functional groups used in drug synthesis.

  • Influence of the Trifluoromethylthio (SCF₃) Group : The SCF₃ group is a strong electron-withdrawing group, which deactivates the aromatic ring towards electrophilic substitution. Its primary role in a drug development context is to enhance the compound's lipophilicity and metabolic stability.[1] This can lead to improved pharmacokinetic properties, such as better membrane permeability and a longer half-life in the body.

Synthesis and Analytical Protocols

Representative Synthesis Protocol

The synthesis of 2-Nitrophenyl trifluoromethyl sulfide can be achieved via the trifluoromethylation of 2-nitrothiophenol. The following protocol is adapted from established methods for the trifluoromethylation of thiols.[4]

dot

Caption: Synthesis workflow for 2-Nitrophenyl trifluoromethyl sulfide.

Methodology:

  • Reaction Setup : In a sealed reaction tube, charge 2-nitrothiophenol (1 equivalent).

  • Reagent Addition : Add sodium trifluoromethanesulfinate (3 equivalents) and iodine pentoxide (2 equivalents).

  • Solvent Addition : Add dimethyl sulfoxide (DMSO) to the tube to dissolve the reactants.

  • Reaction Conditions : Seal the tube with a Teflon plug and stir the resulting mixture at 110 °C for 24 hours.

  • Workup : After the reaction period, cool the mixture to room temperature. The reaction is then quenched, typically with an aqueous solution.

  • Purification : The crude product is purified by flash silica gel column chromatography using an appropriate eluent system (e.g., hexane/EtOAc) to afford the desired 2-Nitrophenyl trifluoromethyl sulfide as a yellow oil.[4]

Analytical Characterization Protocol

To ensure the identity and purity of the synthesized compound, a combination of chromatographic and spectroscopic techniques is employed.[6]

Purity Assessment by High-Performance Liquid Chromatography (HPLC):

  • System : An HPLC system equipped with a UV detector and a reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).[6]

  • Mobile Phase : An isocratic or gradient mixture of acetonitrile and water is typically used. A starting point could be 70:30 (v/v) acetonitrile:water.[6]

  • Flow Rate : 1.0 mL/min.[6]

  • Detection : UV detection at a wavelength of maximum absorbance, such as 254 nm.[6]

  • Analysis : Inject a dilute solution of the sample. Purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.[6]

Applications in Research and Drug Development

2-Nitrophenyl trifluoromethyl sulfide is primarily used as a versatile building block in organic synthesis, with significant implications for drug discovery and materials science.

  • Medicinal Chemistry : The compound serves as a key intermediate for introducing the trifluoromethylthio (SCF₃) pharmacophore into potential drug molecules.[7] The SCF₃ group is known to improve a compound's physicochemical properties, making it an ideal candidate for drug development.[1][2] The nitro group can be reduced to an amine, providing a point for further molecular elaboration to build libraries of compounds for biological screening.[3] The combination of a nitro group on an aromatic sulfonyl fluoride has shown remarkable antibacterial activity, highlighting the potential of this chemical space for developing new antibiotics.[8]

  • Materials Science : In materials science, this compound can be used to synthesize advanced polymers and optoelectronic materials.[9] The electron-withdrawing nature of both the nitro and trifluoromethylthio groups can be used to tune the electronic properties (e.g., band gap) of conjugated polymers, making them suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[9]

Safety and Handling

As with any laboratory chemical, 2-Nitrophenyl trifluoromethyl sulfide must be handled with appropriate safety precautions.

  • Hazards Identification : The compound is classified as harmful if swallowed and causes skin and serious eye irritation.[10][11] It may also cause respiratory irritation.[10][11]

  • Personal Protective Equipment (PPE) : Wear appropriate personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat.[11]

  • Handling : Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[11] Avoid contact with skin and eyes.[11]

  • Storage : Store the container tightly closed in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[11][12]

Conclusion

2-Nitrophenyl trifluoromethyl sulfide is a highly functionalized intermediate with significant value in modern organic chemistry. Its unique combination of a reactive nitro group, a stabilizing trifluoromethylthio moiety, and an oxidizable sulfide bridge provides chemists with a powerful tool for molecular design. The detailed physicochemical properties, reactivity profile, and established synthetic and analytical protocols outlined in this guide underscore its importance as a building block for creating novel pharmaceuticals and advanced materials. As research continues to demand molecules with precisely tuned properties, the utility of synthons like 2-Nitrophenyl trifluoromethyl sulfide is poised to grow, enabling further innovation across the chemical sciences.

References

  • TCI Chemicals. (2025, November 11). Safety Data Sheet.
  • Santa Cruz Biotechnology, Inc. (2012, June 20). Material Safety Data Sheet. Retrieved from Santa Cruz Biotechnology, Inc. website.
  • Sigma-Aldrich. (2025, September 5). Safety Data Sheet.
  • Tokyo Chemical Industry. (2025, November 5). Safety Data Sheet.
  • Merck Millipore. (n.d.). Safety Data Sheet.
  • ChemicalBook. (n.d.). 2-NITROPHENYL PHENYL SULFIDE(4171-83-9) 1H NMR spectrum.
  • Tarasov, A. A., et al. (2018). Synthesis of Ethynyl Trifluoromethyl Sulfide and Its Application to the Synthesis of CF3S-Containing Triazoles. Molecules, 23(11), 2883. Available at: [Link]

  • The Royal Society of Chemistry. (n.d.). Supporting Information: Trifluoromethylation of Thiophenols and Thiols with Sodium Trifluoromethanesulfinate and Iodine Pentoxide. Retrieved from The Royal Society of Chemistry website.
  • BenchChem. (2025). Analytical Characterization of 2-Nitrophenyl Phenyl Sulfide: Application Notes and Protocols.
  • NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 21). Key Applications and Chemical Properties of 2-Nitrophenyl Phenyl Sulfide. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. website.
  • Moolayil, J. T., et al. (2013). 2-Nitrophenyl Aryl Sulfides Undergo Both Intramolecular and Electrospray-Induced Intermolecular Oxidation of Sulfur: An Experimental and Theoretical Case Study. Journal of the American Society for Mass Spectrometry, 24(11), 1733–1741. Available at: [Link]

  • Guidechem. (n.d.). 2-NITROPHENYL PHENYL SULFIDE 4171-83-9 wiki.
  • National Center for Biotechnology Information. (n.d.). 2-Nitrophenyl phenyl sulfide. PubChem Compound Database. Retrieved from [Link]

  • ChemicalBook. (2025, April 28). 2-NITROPHENYL PHENYL SULFIDE.
  • Ayalur-Karunakaran, S., et al. (2019). Photochemistry of 2-Nitroarenes: 2-Nitrophenyl-α-trifluoromethyl Carbinols as Synthons for Fluoroorganics. Journal of the American Chemical Society, 141(42), 16644–16653. Available at: [Link]

  • Moffitt Cancer Center. (2024, August 18). Moffitt Researchers Develop New Chemical Method to Enhance Drug Discovery.
  • SpectraBase. (n.d.). 2-Nitro-4-(trifluoromethyl)phenol.
  • ECHEMI. (n.d.). 2-Nitrophenyl phenyl sulfide SDS, 4171-83-9 Safety Data Sheets.
  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Applications of 2-Nitrophenyl Phenyl Sulfide in Materials Science. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. website.
  • LGC Standards. (n.d.). 2-Nitrophenyl Phenyl Sulfide.
  • Kelly, M. J., et al. (2020). Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. Bioorganic & Medicinal Chemistry Letters, 30(16), 127318. Available at: [Link]

  • D'Aria, F., et al. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 5432. Available at: [Link]

  • Guli, M. E., et al. (2025, January 11). Hydrolysis Reactions of p-Nitrophenyl Trifluoroacetate and S-Ethyl Trifluorothioacetate. Molecules, 30(2), 543. Available at: [Link]

  • Google Patents. (1966). US3254125A - Preparation of aminodiphenyl sulfides.

Sources

Exploratory

The Trifluoromethylthio Group in Modern Synthesis: A Mechanistic Guide to its Introduction

A Senior Application Scientist's Perspective on Core Synthetic Strategies The trifluoromethylthio (SCF3) group has emerged as a critical substituent in the design of modern pharmaceuticals and agrochemicals. Its unique c...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Perspective on Core Synthetic Strategies

The trifluoromethylthio (SCF3) group has emerged as a critical substituent in the design of modern pharmaceuticals and agrochemicals. Its unique combination of high lipophilicity (with a Hansch constant of 1.44, among the highest for common functional groups), metabolic stability, and strong electron-withdrawing character can profoundly influence the pharmacokinetic and pharmacodynamic properties of a molecule.[1] This guide provides an in-depth exploration of the primary mechanisms governing the introduction of the SCF3 moiety into organic molecules.

While the specific reagent, 2-Nitrophenyl trifluoromethyl sulfide, is not commonly employed as a direct trifluoromethylthiolating agent in the reviewed literature, the principles of its potential reactivity—likely as an electrophilic source of the trifluoromethylthio group—are well-represented by a range of established and versatile reagents. This guide will, therefore, focus on the fundamental mechanistic pathways that are central to the field of trifluoromethylthiolation: electrophilic, nucleophilic, and radical reactions.

Electrophilic Trifluoromethylthiolation: The Pursuit of a "CF3S+" Synthon

The conceptual transfer of a trifluoromethylthio cation (CF3S+) to a nucleophilic substrate is a cornerstone of modern trifluoromethylthiolation. This approach is particularly effective for the functionalization of electron-rich species such as enolates, indoles, and arenes. The reactivity of electrophilic trifluoromethylthiolating agents is a direct consequence of the electron-withdrawing nature of the trifluoromethyl group, which polarizes the S-X bond (where X is a good leaving group), rendering the sulfur atom susceptible to nucleophilic attack.

A prominent class of reagents for electrophilic trifluoromethylthiolation are those derived from sulfenamides. For instance, trifluoromethanesulfenamide is an efficient reagent for the trifluoromethylthiolation of amines.[2] The reaction typically proceeds via activation of the amine with a strong base, such as butyllithium, to generate a more potent nucleophile that can readily attack the electrophilic sulfur of the sulfenamide.

Mechanism of Electrophilic Trifluoromethylthiolation of an Amine

The reaction of an amine with a trifluoromethanesulfenamide in the presence of a base is a classic example of nucleophilic substitution at sulfur.

G Mechanism of Electrophilic N-Trifluoromethylthiolation cluster_0 Step 1: Deprotonation cluster_1 Step 2: Nucleophilic Attack Amine R₂NH Anion R₂N⁻ Amine->Anion Deprotonation Base Base BaseH Base-H⁺ Base->BaseH Reagent CF₃S-NR'₂ Anion->Reagent Nucleophilic Attack Anion->Reagent Product R₂N-SCF₃ Reagent->Product LeavingGroup ⁻NR'₂ Reagent->LeavingGroup

Caption: Electrophilic N-trifluoromethylthiolation pathway.

Experimental Protocol: N-Trifluoromethylthiolation of Phenylpiperazine

The following protocol is adapted from the work of Billard and coworkers on the electrophilic trifluoromethylthiolation of amines.[2]

  • Preparation of the Amine Solution: In a flame-dried flask under an inert atmosphere, dissolve phenylpiperazine (1.0 equiv.) in anhydrous THF.

  • Deprotonation: Cool the solution to -78 °C and add n-butyllithium (1.05 equiv.) dropwise. Stir the mixture at this temperature for 30 minutes.

  • Addition of the Reagent: Add a solution of N,N-diethyl-1,1,1-trifluoromethanesulfenamide (1.1 equiv.) in anhydrous THF to the reaction mixture.

  • Reaction: Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quenching and Workup: Quench the reaction with saturated aqueous ammonium chloride. Extract the aqueous layer with ethyl acetate, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purification: Purify the crude product by column chromatography on silica gel.

SubstrateProductYield (%)
Phenylpiperazine1-Phenyl-4-(trifluoromethylthio)piperazine85

Radical Trifluoromethylthiolation: Harnessing the Power of Open-Shell Species

Radical-mediated trifluoromethylthiolation has emerged as a powerful strategy for the functionalization of C-H bonds and unsaturated systems.[3] These reactions are typically initiated by the generation of a trifluoromethylthio radical (•SCF3), which can then engage in a variety of transformations. A common source of the •SCF3 radical is silver trifluoromethanethiolate (AgSCF3) in the presence of an oxidant.[4][5]

Mechanism of Radical C-H Trifluoromethylthiolation

The trifluoromethylthiolation of unactivated C-H bonds can be achieved through a radical chain mechanism.

G Radical C-H Trifluoromethylthiolation Mechanism cluster_0 Initiation cluster_1 Propagation AgSCF3 AgSCF₃ SCF3_rad •SCF₃ AgSCF3->SCF3_rad Oxidation Oxidant Oxidant Oxidant_red Oxidant(red) Oxidant->Oxidant_red RH R-H SCF3_rad->RH H-abstraction Ag_plus Ag⁺ R_rad R• RH->R_rad RSCF3 R-SCF₃ R_rad->RSCF3 Radical Combination AgSCF3_prop AgSCF₃ R_rad->AgSCF3_prop SCF3_rad_prop •SCF₃ AgSCF3_prop->RSCF3 AgSCF3_prop->SCF3_rad_prop

Caption: Radical chain mechanism for C-H trifluoromethylthiolation.

Experimental Protocol: Radical Trifluoromethylthiolation of Cyclohexane

This protocol is a representative example of a radical C-H trifluoromethylthiolation.[4]

  • Reaction Setup: To a solution of cyclohexane (1.0 equiv.) in a suitable solvent (e.g., acetonitrile), add AgSCF3 (1.5 equiv.) and a radical initiator/oxidant such as potassium persulfate (K2S2O8) (2.0 equiv.).

  • Reaction: Heat the mixture at 80 °C for 12 hours under an inert atmosphere.

  • Workup: After cooling to room temperature, filter the reaction mixture through a pad of celite and wash with diethyl ether.

  • Purification: Concentrate the filtrate and purify the residue by column chromatography on silica gel to afford the trifluoromethylthiolated product.

SubstrateProductYield (%)
Cyclohexane(Trifluoromethylthio)cyclohexane75

Nucleophilic Trifluoromethylthiolation: The "CF3S-" Approach

The use of a trifluoromethylthio anion (CF3S-) or its equivalent is a fundamental approach for the formation of C-S bonds, particularly with electrophilic substrates such as alkyl halides and aryl halides. A significant challenge in this area has been the development of stable and soluble sources of the CF3S- anion. Reagents such as copper(I) trifluoromethanethiolate (CuSCF3) and tetramethylammonium trifluoromethanethiolate ([Me4N]SCF3) have proven to be effective for this purpose.[4]

Mechanism of Copper-Mediated Nucleophilic Trifluoromethylthiolation

The copper-mediated trifluoromethylthiolation of aryl halides is a well-established method for the synthesis of aryl trifluoromethyl sulfides.

G Copper-Mediated Nucleophilic Trifluoromethylthiolation cluster_0 Oxidative Addition cluster_1 Reductive Elimination ArX Ar-X Intermediate Ar-Cu(III)(SCF₃)X ArX->Intermediate CuSCF3 CuSCF₃ CuSCF3->Intermediate Product Ar-SCF₃ Intermediate->Product CuX CuX Intermediate->CuX

Caption: Catalytic cycle for copper-mediated trifluoromethylthiolation.

Experimental Protocol: Copper-Mediated Trifluoromethylthiolation of 4-Iodoanisole

This protocol illustrates a typical copper-mediated nucleophilic trifluoromethylthiolation.[4]

  • Reagent Preparation: In a glovebox, add CuI (1.0 equiv.), potassium fluoride (2.0 equiv.), and tetramethylammonium trifluoromethanethiolate ([Me4N]SCF3) (1.2 equiv.) to a reaction vessel.

  • Reaction Setup: Add a solution of 4-iodoanisole (1.0 equiv.) in DMF.

  • Reaction: Stir the mixture at 100 °C for 24 hours.

  • Workup: Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purification: Purify the crude product by column chromatography on silica gel.

SubstrateProductYield (%)
4-Iodoanisole4-Methoxy-1-(trifluoromethylthio)benzene88

Conclusion

The introduction of the trifluoromethylthio group is a dynamic and evolving field in organic synthesis. While a diverse array of reagents has been developed to achieve this transformation, the underlying mechanisms can be broadly categorized into electrophilic, radical, and nucleophilic pathways. A thorough understanding of these fundamental mechanisms is paramount for researchers and drug development professionals to effectively harness the potential of the SCF3 group in the design and synthesis of novel, high-value molecules. The continued development of more efficient, selective, and sustainable methods for trifluoromethylthiolation will undoubtedly fuel further innovation in medicinal and materials chemistry.

References

  • Lin, J.-H., Ji, Y.-L., & Xiao, J.-C. (2015). Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. Current Organic Chemistry, 19(16), 1541-1553.
  • Fujita, T., & Takayama, C. (2021). Metal-Free Direct Trifluoromethylthiolation of Aromatic Compounds Using Triptycenyl Sulfide Catalyst. Organic Letters, 23(10), 3896-3900.
  • Toulgoat, F., Alazet, S., & Billard, T. (2013). Direct electrophilic N-trifluoromethylthiolation of amines with trifluoromethanesulfenamide. Beilstein Journal of Organic Chemistry, 9, 2415-2428.
  • Jereb, M., & Stavber, S. (2014). Electrophilic trifluoromethylthiolation of thiols with trifluoromethanesulfenamide. RSC Advances, 4(83), 44263-44266.
  • Shen, Q., & Lu, L. (2015). Structure–Reactivity Relationship of Trifluoromethanesulfenates: Discovery of an Electrophilic Trifluoromethylthiolating Reagent. The Journal of Organic Chemistry, 80(3), 1553-1563.
  • Yagupol'skii, L. M., & Kondratenko, N. V. (1984). New Electrophilic Trifluoromethylating Agents. The Journal of Organic Chemistry, 49(24), 4781-4785.
  • Moolayil, J. T., George, M., Giblin, D., & Gross, M. L. (2014). 2-Nitrophenyl Aryl Sulfides Undergo Both Intramolecular and Electrospray-Induced Intermolecular Oxidation of Sulfur: An Experimental and Theoretical Case Study. Journal of The American Society for Mass Spectrometry, 25(11), 1906-1914.
  • Zhang, C. (2017). Radical-initiated trifluoromethylthiolation of alkenes. Tetrahedron Letters, 58(33), 3245-3248.
  • Wang, F., Wang, D., Wan, X., & Wu, L. (2024). Copper-Catalyzed Trifluoromethylthiolaton and Radical Cyclization of N-Phenylpent-4-Enamides to Construct SCF3-Substituted γ-Lactams. Molecules, 29(22), 5017.

Sources

Foundational

Introduction: The Imperative of Stability in Advanced Chemical Synthesis

An In-Depth Technical Guide to the Thermodynamic Stability of 2-Nitrophenyl trifluoromethyl sulfide 2-Nitrophenyl trifluoromethyl sulfide, a molecule featuring a trifluoromethylthioether moiety, stands as a compound of s...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Thermodynamic Stability of 2-Nitrophenyl trifluoromethyl sulfide

2-Nitrophenyl trifluoromethyl sulfide, a molecule featuring a trifluoromethylthioether moiety, stands as a compound of significant interest in medicinal chemistry and materials science. The trifluoromethylthio (-SCF₃) group is an increasingly popular substituent in drug design due to its high lipophilicity, metabolic stability, and electron-withdrawing nature, which can profoundly influence the pharmacokinetic and pharmacodynamic properties of a parent molecule. However, the introduction of a proximate nitro group, as seen in the 2-nitrophenyl arrangement, introduces unique electronic and steric interactions that directly impact the molecule's overall thermodynamic stability.

Understanding this stability is not an academic exercise; it is a critical prerequisite for safe handling, predictable reactivity, and successful integration into complex synthetic pathways. For drug development professionals, thermal stability dictates formulation strategies and shelf-life, while for synthetic chemists, it informs reaction conditions and potential decomposition pathways that could derail a synthesis. This guide provides a deep dive into the factors governing the thermodynamic stability of 2-Nitrophenyl trifluoromethyl sulfide, the methodologies used for its assessment, and its known decomposition mechanisms.

Foundational Thermodynamic Principles

To rigorously assess stability, we must first define it through the lens of core thermodynamic quantities. These values provide a quantitative measure of the energy stored within chemical bonds and the likelihood of a compound spontaneously transforming into a more stable state.

Standard Enthalpy of Formation (ΔHf°)

The standard enthalpy of formation represents the change in enthalpy when one mole of a compound is formed from its constituent elements in their most stable states under standard conditions (1 bar and 298.15 K).[1][2] A large negative ΔHf° indicates that the formation of the compound is highly exothermic and that the compound is energetically stable relative to its elements.[1] For complex organic molecules, ΔHf° is often calculated using Hess's Law or predicted via computational methods.[3]

Gibbs Free Energy of Formation (ΔGf°)

Gibbs free energy is the ultimate arbiter of thermodynamic stability and spontaneity under conditions of constant temperature and pressure.[4][5] It is defined by the equation:

ΔG = ΔH - TΔS [6]

where ΔH is the change in enthalpy, T is the absolute temperature, and ΔS is the change in entropy. A negative ΔG indicates a spontaneous process (i.e., a thermodynamically favorable reaction).[4][7] The standard Gibbs free energy of formation (ΔGf°) is a measure of a compound's stability relative to its constituent elements, and it serves as a crucial predictor of whether a compound will be stable or prone to decomposition over time.[8]

Bond Dissociation Energy (BDE)

BDE is the enthalpy change required to homolytically cleave a specific bond in the gas phase. It provides a direct measure of the strength of a chemical bond. In the context of 2-Nitrophenyl trifluoromethyl sulfide, the BDEs of the C-S, S-CF₃, and C-NO₂ bonds are critical indicators of the most likely points of initial fragmentation during thermal decomposition.

Structural Features Governing Stability

The thermodynamic stability of 2-Nitrophenyl trifluoromethyl sulfide is not merely a sum of its parts but a consequence of the intricate electronic interplay between its functional groups.

  • The Influence of the Trifluoromethyl (-CF₃) Group: The -CF₃ group is a powerful electron-withdrawing substituent. The high strength of the C-F bonds contributes significantly to the overall stability of the trifluoromethyl moiety itself. Research on related compounds like trifluoromethyl phenyl sulfone has shown that such fluorinated groups can impart high thermal stability.[9]

  • The Role of the Ortho-Nitro (-NO₂) Group: The nitro group is also strongly electron-withdrawing. Its placement at the ortho position relative to the sulfide linker creates significant steric and electronic strain. Crucially, this proximity enables a unique intramolecular interaction, which, as will be discussed, provides a low-energy pathway for decomposition.

  • The Aryl-Sulfide Linkage: The C(aryl)-S bond is the covalent linkage that connects the two key functionalized rings. Its stability is modulated by the electronic effects of both the nitro and trifluoromethyl groups.

Experimental Assessment of Thermal Stability

While theoretical principles provide a framework, empirical measurement is essential for definitive stability assessment. Thermal analysis techniques are the cornerstone of this experimental work.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[10] This technique is invaluable for identifying thermal events:

  • Melting Point: An endothermic event (heat absorption) that provides a sharp peak, indicating the transition from solid to liquid. This is also a measure of purity.[11]

  • Decomposition: An exothermic event (heat release) that often appears as a broad, sharp, or irregular peak at temperatures above the melting point. The onset temperature of this exotherm is a critical indicator of thermal instability.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[10] It provides quantitative data on decomposition by showing the temperature ranges over which mass loss occurs. A steep drop in the TGA curve signifies a rapid decomposition event. When used in conjunction with DSC, TGA can differentiate between thermal events with mass loss (decomposition) and those without (melting, crystallization).[12]

Decomposition Pathway: The Critical Role of Intramolecular Oxidation

For many nitroaromatic compounds, thermal decomposition proceeds via complex radical pathways. However, for 2-nitrophenyl aryl sulfides, a specific and lower-energy pathway exists due to the proximity of the nitro and sulfide groups. Studies on 2-nitrophenyl phenyl sulfide, a closely related analog, have demonstrated that under activation conditions (such as in mass spectrometry), a facile intramolecular oxygen transfer occurs from the nitro group to the sulfur atom.

This process represents an intramolecular redox reaction where the sulfur is oxidized and the nitro group is reduced. This initial oxygen transfer is the rate-limiting step that precedes fragmentation, leading to the characteristic losses of sulfur monoxide (SO) and sulfur dioxide (SO₂). This well-documented pathway is the most probable route for the initial thermal decomposition of 2-Nitrophenyl trifluoromethyl sulfide.

DecompositionPathway cluster_0 Initial State cluster_1 Activation cluster_2 Rate-Limiting Step cluster_3 Fragmentation Start 2-Nitrophenyl trifluoromethyl sulfide Activated Activated Intermediate (e.g., via heat, [M+H]+) Start->Activated Δ (Heat) OxygenTransfer Intramolecular Oxygen Transfer Activated->OxygenTransfer Nitro O -> Sulfur SO_Loss Loss of SO OxygenTransfer->SO_Loss Fragmentation SO2_Loss Loss of SO2 OxygenTransfer->SO2_Loss Further Oxidation & Fragmentation ThermalAnalysisWorkflow cluster_prep 1. Preparation & Calibration cluster_run 2. Experimental Run cluster_analysis 3. Data Analysis & Interpretation Calibrate Calibrate Instrument (Temp, Enthalpy, Mass) SamplePrep Accurately Weigh Sample (2-10 mg) Calibrate->SamplePrep Load Load Sample & Reference into Instrument SamplePrep->Load Purge Establish Inert Atmosphere (e.g., N2 at 50 mL/min) Load->Purge Ramp Execute Linear Temp Ramp (e.g., 10 °C/min) Purge->Ramp Acquire Acquire Data (Heat Flow or Mass vs. Temp) Ramp->Acquire Analyze Identify Thermal Events (Melting, Decomposition) Acquire->Analyze Report Report Onset Temps & Mass Loss (%) Analyze->Report

Caption: General workflow for DSC/TGA thermal analysis.

Conclusion

The thermodynamic stability of 2-Nitrophenyl trifluoromethyl sulfide is a complex function of its constituent parts. While the trifluoromethyl group generally imparts stability, the ortho-nitro group introduces a significant liability. The proximate arrangement of the nitro and sulfide functionalities facilitates a low-energy intramolecular oxidation pathway, which likely represents the initial and rate-determining step in its thermal decomposition.

For researchers and drug developers, this means that while the compound may be stable under standard storage conditions, it possesses an inherent mechanism for decomposition that can be triggered by elevated temperatures. A thorough experimental evaluation using DSC and TGA is therefore non-negotiable to define its safe operating limits for synthesis, formulation, and storage. The absence of published formation enthalpy and Gibbs free energy data underscores the need for such direct empirical testing or, alternatively, sophisticated computational modeling to fill these critical knowledge gaps.

References

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  • Pyda, M., et al. (2024). DSC, TGA-FTIR and FTIR Assisted by Chemometric Factor Analysis and PXRD in Assessing the Incompatibility of the Antiviral Drug Arbidol Hydrochloride with Pharmaceutical Excipients. Molecules, 29(1), 234. Retrieved from [Link]

  • Zhang, Y., et al. (2024). Probing the thermal decomposition mechanism of CF3SO2F by deep learning molecular dynamics. Communications Chemistry, 7(1), 1-10. Retrieved from [Link]

  • Belova, E. V., et al. (2012). Thermal stability and radiation resistance of trifluoromethyl phenyl sulfone in the presence of nitric acid. Radiochemistry, 54(4), 382-386. Retrieved from [Link]

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Exploratory

Topic: Electronic Properties of 2-Nitrophenyl trifluoromethyl sulfide Derivatives

An in-depth technical guide by a Senior Application Scientist Audience: Researchers, scientists, and drug development professionals. Abstract The strategic incorporation of unique functional groups is a cornerstone of mo...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide by a Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract

The strategic incorporation of unique functional groups is a cornerstone of modern molecular design, particularly in the fields of medicinal chemistry and materials science. Among these, the 2-nitrophenyl trifluoromethyl sulfide scaffold represents a compelling, albeit underexplored, structural motif. This guide provides an in-depth technical exploration of the electronic properties of these derivatives. We will dissect the profound influence of the ortho-nitro group, a powerful electron-withdrawing moiety, in conjunction with the electronically complex trifluoromethyl sulfide (SCF3) group. This document moves beyond a simple recitation of facts to explain the causality behind the electronic behavior, offering field-proven experimental protocols and computational workflows for its characterization. The synthesis of these insights aims to empower researchers to harness the unique electronic landscape of these molecules for advanced applications, including the rational design of next-generation therapeutics.

Introduction: The Strategic Value of the 2-Nitrophenyl Trifluoromethyl Sulfide Scaffold

The functional interplay between a nitro group and a trifluoromethyl sulfide group on an aromatic ring creates a molecule with a highly distinct electronic profile. The nitro group, positioned ortho to the sulfide linkage, exerts a potent electron-withdrawing effect through both resonance and induction, significantly lowering the electron density of the phenyl ring. Concurrently, the trifluoromethyl (CF3) group, one of the most powerful electron-withdrawing groups in organic chemistry, pulls electron density through the sulfur atom, further polarizing the C-S bond and influencing the entire π-system.

The inclusion of fluorine atoms and sulfur-containing scaffolds is a well-established strategy in drug design.[1][2] The trifluoromethyl group, in particular, is known to enhance metabolic stability, binding affinity, and lipophilicity, which can improve pharmacokinetic profiles.[3] This guide provides a comprehensive framework for understanding and experimentally validating the electronic properties of this promising class of compounds.

Synthesis and Structural Framework

The most direct and reliable method for synthesizing the 2-nitrophenyl trifluoromethyl sulfide core involves nucleophilic aromatic substitution (SNAr). This approach leverages the activation of the aromatic ring by the electron-withdrawing nitro group, which facilitates the displacement of a leaving group (typically a halide) by a suitable nucleophile.

A common and effective protocol involves the reaction of 1-chloro-2-nitrobenzene with a source of the trifluoromethylthiolate anion (CF3S⁻).[4] While trifluoromethanethiol is a toxic gas, safer and more convenient reagents have been developed that serve as CF3S⁻ synthons.

Experimental Protocol: Synthesis of 2-Nitrophenyl Trifluoromethyl Sulfide
  • Reagent Preparation : In a nitrogen-purged flask, dissolve a suitable CF3S⁻ transfer agent (e.g., silver(I) trifluoromethanethiolate or a related precursor) in an appropriate polar aprotic solvent such as Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).

  • Reaction Initiation : To this solution, add 1-chloro-2-nitrobenzene and a base (e.g., potassium carbonate) if necessary, depending on the chosen CF3S⁻ source.

  • Reaction Conditions : Heat the mixture under an inert atmosphere (N2 or Ar) to a temperature typically ranging from 80°C to 120°C. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Workup and Purification : Upon completion, cool the reaction mixture and pour it into water. Extract the aqueous phase with an organic solvent like ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.

  • Final Product : Purify the crude product via column chromatography on silica gel to yield the 2-nitrophenyl trifluoromethyl sulfide as a solid. Characterize the final product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

G cluster_reactants Starting Materials cluster_process Reaction Process cluster_products Products A 1-Chloro-2-nitrobenzene P1 Nucleophilic Aromatic Substitution (SNAr) A->P1 B CF3S- Source (e.g., AgSCF3) B->P1 C Solvent (DMF/NMP) C->P1 D 2-Nitrophenyl Trifluoromethyl Sulfide P1->D E Byproducts (e.g., AgCl) P1->E

Caption: Synthetic workflow for 2-Nitrophenyl trifluoromethyl sulfide.

Characterizing the Electronic Landscape: An Integrated Approach

A multi-faceted approach combining electrochemical analysis, spectroscopy, and computational modeling is essential for a thorough understanding of the electronic properties of these derivatives.

Cyclic Voltammetry (CV): Probing Redox Behavior

Cyclic voltammetry is an indispensable technique for determining the reduction and oxidation potentials of a molecule. Given the strongly electron-deficient nature of the 2-nitrophenyl trifluoromethyl sulfide core, we anticipate that the primary redox event will be the reduction of the nitro group. The potential at which this occurs is a direct measure of the electron-accepting ability of the molecule.

  • Solution Preparation : Prepare a 1-5 mM solution of the 2-nitrophenyl trifluoromethyl sulfide derivative in a suitable solvent containing a supporting electrolyte. Acetonitrile with 0.1 M tetrabutylammonium hexafluorophosphate (nBu4NPF6) is a standard choice due to its wide potential window and stability.[5]

  • Cell Assembly : Assemble a three-electrode electrochemical cell:

    • Working Electrode : Glassy Carbon Electrode (GCE)

    • Reference Electrode : Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl)

    • Counter Electrode : Platinum wire

  • Degassing : Purge the solution with an inert gas (N2 or Ar) for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurement.

  • Data Acquisition : Scan the potential from an initial value (e.g., 0 V) towards negative potentials (e.g., -2.0 V) and then back to the starting potential. The scan rate is typically set at 100 mV/s.[6]

  • Analysis : The resulting cyclic voltammogram will show a cathodic peak corresponding to the reduction of the nitro group. The irreversibility or reversibility of this peak provides insight into the stability of the resulting radical anion.

G cluster_setup Electrochemical Cell WE Working Electrode (Glassy Carbon) Sol Analyte in Electrolyte Solution (e.g., Acetonitrile + nBu4NPF6) WE->Sol RE Reference Electrode (Ag/AgCl) RE->Sol CE Counter Electrode (Platinum Wire) CE->Sol Potentiostat Potentiostat Potentiostat->WE Potentiostat->RE Potentiostat->CE Computer Data Acquisition & Analysis Potentiostat->Computer  Data

Caption: Experimental setup for Cyclic Voltammetry analysis.

UV-Visible Spectroscopy: Mapping Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within the molecule. Nitroaromatic compounds typically exhibit distinct absorption bands in the UV region.[7][8] The primary absorption is due to π → π* transitions within the benzene ring, while a lower energy, less intense absorption corresponding to an n → π* transition involving the non-bonding electrons of the nitro group's oxygen atoms may also be observed.[9]

  • Sample Preparation : Prepare a dilute solution (typically 10⁻⁴ to 10⁻⁶ M) of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile).

  • Spectrometer Setup : Use a dual-beam UV-Vis spectrophotometer. Fill one cuvette with the pure solvent (the blank) and another with the sample solution.

  • Spectrum Acquisition : Scan a wavelength range from approximately 200 nm to 500 nm.

  • Data Analysis : Identify the wavelength of maximum absorbance (λmax) for each transition. The position and intensity (molar absorptivity, ε) of these peaks are characteristic of the molecule's electronic structure. The addition of electron-withdrawing groups often results in a bathochromic (red) shift of the λmax.[10]

Computational Modeling: A Theoretical Lens

Computational chemistry, particularly Density Functional Theory (DFT), offers powerful predictive insights into electronic properties, complementing experimental data.[11] DFT calculations can be used to visualize molecular orbitals, predict HOMO-LUMO energy gaps, and generate electrostatic potential maps.

  • Geometry Optimization : Construct the 3D structure of the 2-nitrophenyl trifluoromethyl sulfide derivative. Perform a full geometry optimization using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)).[11]

  • Frequency Calculation : Perform a frequency calculation on the optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies).

  • Electronic Property Calculation : Using the optimized geometry, perform a single-point energy calculation to determine key electronic parameters.

  • Analysis and Visualization :

    • HOMO/LUMO Orbitals : Visualize the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). For this molecule, the HOMO is expected to be localized on the phenyl ring and sulfur atom, while the LUMO will likely be centered on the nitro group and the π-system.

    • HOMO-LUMO Gap : The energy difference between the HOMO and LUMO is a critical parameter indicating the molecule's electronic excitability and chemical reactivity.[12]

    • Electrostatic Potential (ESP) Map : Generate an ESP map to visualize the charge distribution. This will clearly show the electron-deficient region (blue) around the nitro group and the electron-rich areas (red).

G cluster_outputs Calculated Properties Start Input Molecular Structure Opt Geometry Optimization (e.g., DFT B3LYP/6-311+G(d,p)) Start->Opt Freq Frequency Calculation Opt->Freq Check Verify Minimum Energy (No Imaginary Frequencies) Freq->Check Check->Opt False SP Single-Point Energy Calculation Check->SP True HOMO HOMO/LUMO Orbitals SP->HOMO Gap HOMO-LUMO Gap SP->Gap ESP Electrostatic Potential Map SP->ESP

Caption: Computational workflow for DFT analysis of electronic properties.

Synthesizing the Data: Structure-Property Relationships

The combination of experimental and computational data provides a holistic view of the electronic properties.

PropertyExperimental TechniqueComputational MethodExpected Observation/ValueRationale
Reduction Potential Cyclic Voltammetry-Less negative than benzeneThe strong electron-withdrawing NO2 and SCF3 groups make the molecule easier to reduce.
HOMO Energy -DFTLowered (more negative)Electron-withdrawing groups stabilize the HOMO level.[13]
LUMO Energy -DFTSignificantly LoweredThe LUMO is stabilized to a greater extent than the HOMO due to its localization on the electron-accepting nitro-aromatic system.[13]
HOMO-LUMO Gap UV-Vis SpectroscopyDFTReduced compared to precursorsThe extended conjugation and strong acceptor character of the nitro group lowers the energy required for electronic excitation.[12]
λmax (π → π)*UV-Vis SpectroscopyTD-DFT~240-270 nmCharacteristic of nitrobenzene derivatives; may be red-shifted due to the SCF3 substituent.[10]

Implications for Drug Development

The unique electronic properties of 2-nitrophenyl trifluoromethyl sulfide derivatives have significant implications for their potential use as therapeutic agents.

  • Metabolic Stability : The strong C-F bonds and the deactivation of the aromatic ring towards oxidative metabolism can enhance the metabolic stability and half-life of a drug candidate.[3]

  • Target Interactions : The highly polarized nature of the molecule can facilitate specific non-covalent interactions (e.g., dipole-dipole, π-stacking) with biological targets. The electron-deficient ring can act as a π-acceptor.

  • Modulation of pKa : The electron-withdrawing nature of the scaffold can significantly influence the pKa of nearby acidic or basic functional groups, which is critical for drug absorption and target binding.

  • Bioisosterism : The SCF3 group can serve as a bioisostere for other groups, offering a unique combination of steric and electronic properties to optimize lead compounds.

Related structures, such as nitro-sulfonyl fluorides, have already shown promise as a new pharmacophore for the development of antibiotics, highlighting the potential of these electronically-tuned molecules.[14][15]

Conclusion

The 2-nitrophenyl trifluoromethyl sulfide scaffold is a platform of significant interest for chemists and drug developers. Its electronic properties are dominated by the powerful electron-withdrawing character of the ortho-nitro and trifluoromethyl sulfide groups. This results in a lowered HOMO-LUMO gap, a propensity for reduction, and a highly polarized structure. A comprehensive characterization, achieved through the synergistic application of cyclic voltammetry, UV-Visible spectroscopy, and Density Functional Theory, provides the fundamental understanding required to rationally design and deploy these molecules in advanced applications. This integrated approach transforms these compounds from mere chemical curiosities into precision tools for tackling challenges in medicinal chemistry and beyond.

References

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  • ResearchGate. (n.d.). The UV–vis spectra of various nitroaromatic compounds and excitation of... [Image]. Retrieved from [Link]

  • Pardue, J. (2018). A systematic study of the absorbance of the nitro functional group in the vacuum UV region. IU Indianapolis ScholarWorks. Retrieved from [Link]

  • Brown, P. (n.d.). uv-visible light absorption spectrum of phenol 3-nitrophenol spectra of phenols aromatic compounds benzene ring based chromophore. Doc Brown's Chemistry. Retrieved from [Link]

  • Moolayil, J. T., George, M., Giblin, D., & Gross, M. L. (2011). 2-Nitrophenyl Aryl Sulfides Undergo Both Intramolecular and Electrospray-Induced Intermolecular Oxidation of Sulfur: An Experimental and Theoretical Case Study. Journal of the American Society for Mass Spectrometry, 22(8), 1432–1440. Retrieved from [Link]

  • Tiffner, M., et al. (2016). Synthesis of Ethynyl Trifluoromethyl Sulfide and Its Application to the Synthesis of CF3S-Containing Triazoles. Molecules, 21(11), 1493. Retrieved from [Link]

  • Tsague, L. F., et al. (2023). Ab-initio and density functional theory (DFT) computational study of the effect of fluorine on the electronic, optical, thermodynamic, hole and electron transport properties of the circumanthracene molecule. Scientific African, 20, e01662. Retrieved from [Link]

  • ResearchGate. (n.d.). The five naturally occurring organofluorine compounds, which are found... [Image]. Retrieved from [Link]

  • ResearchGate. (n.d.). A) Cyclic voltammograms of cyclic sulfide monomers (5 mM) were measured... [Image]. Retrieved from [Link]

  • Osaka, I., et al. (2016). Implication of Fluorine Atom on Electronic Properties, Ordering Structures, and Photovoltaic Performance in Naphthobisthiadiazole-Based Semiconducting Polymers. Journal of the American Chemical Society, 138(30), 9559–9566. Retrieved from [Link]

  • ResearchGate. (n.d.). Ab-initio and density functional theory (DFT) computational study of the effect of fluorine on the electronic, optical, thermodynamic, hole and electron transport properties of the circumanthracene molecule. Retrieved from [Link]

  • Sadlowski, C., et al. (2018). Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. Bioorganic & Medicinal Chemistry Letters, 28(17), 2893–2896. Retrieved from [Link]

  • Salmaso, V., et al. (2021). Structure Activity Relationship of 3-Nitro-2-(trifluoromethyl)-2H-chromene Derivatives as P2Y6 Receptor Antagonists. ACS Omega, 6(13), 9143–9155. Retrieved from [Link]

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  • Gherase, A. D., et al. (2022). Comparative Analysis of the Substituent Effects on the Supramolecular Structure of N′-(4-Methyl-2-nitrophenyl)benzohydrazide and N′-(2-Nitro-(4-trifluoromethyl)phenyl)benzohydrazide. Crystals, 12(8), 1149. Retrieved from [Link]

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Foundational

2-Nitrophenyl trifluoromethyl sulfide molecular weight and exact mass

An In-Depth Technical Guide to 2-Nitrophenyl Trifluoromethyl Sulfide: Molecular Characterization and Synthetic Applications in Drug Development Executive Summary The strategic incorporation of fluorine into organic molec...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to 2-Nitrophenyl Trifluoromethyl Sulfide: Molecular Characterization and Synthetic Applications in Drug Development

Executive Summary The strategic incorporation of fluorine into organic molecules has revolutionized pharmaceutical and agrochemical design. Among fluorinated moieties, the trifluoromethylthio group (–SCF₃) has emerged as a premier lipophilic modulator. 2-Nitrophenyl trifluoromethyl sulfide (CAS: 1644-87-7) serves as a critical, versatile building block for introducing this moiety into complex active pharmaceutical ingredients (APIs)[1][2].

This whitepaper provides a comprehensive technical analysis of 2-Nitrophenyl trifluoromethyl sulfide, detailing its exact mass spectrometry profile, its mechanistic role in drug development, and field-proven synthetic protocols for its utilization and downstream functionalization.

Physicochemical Properties & Mass Spectrometry

Accurate molecular characterization is the foundation of reliable synthetic workflows. 2-Nitrophenyl trifluoromethyl sulfide (also known as 1-nitro-2-(trifluoromethylsulfanyl)benzene) possesses a highly electron-deficient aromatic ring due to the synergistic electron-withdrawing effects of both the ortho-nitro and –SCF₃ groups.

Quantitative Molecular Data
PropertyValueCausality / Significance
Chemical Formula C₇H₄F₃NO₂SDetermines baseline stoichiometry for all downstream reactions.
Molecular Weight 223.17 g/mol Standard molar mass used for bulk stoichiometric calculations[1][2].
Monoisotopic Exact Mass 222.991484 DaCritical for High-Resolution Mass Spectrometry (HRMS) identification.
Hansch Parameter (π) 1.44Quantifies the extreme lipophilicity imparted by the –SCF₃ group[3][4].
CAS Registry Number 1644-87-7Unique identifier for chemical sourcing and safety data[1][2].
Mass Spectrometry (MS) Diagnostics

When analyzing 2-Nitrophenyl trifluoromethyl sulfide via GC-MS or LC-HRMS, researchers must account for its distinct isotopic signature. The monoisotopic peak (M) occurs at m/z 222.991. Because the molecule contains one sulfur atom (³²S natural abundance ~95%, ³⁴S ~4.2%), the M+2 peak will consistently appear at approximately 4.5% of the base peak intensity (accounting for minor ¹⁸O contributions). This isotopic ratio acts as a self-validating diagnostic tool to confirm the preservation of the thioether linkage during complex synthetic steps.

Mechanistic Role in Drug Development

The integration of 2-Nitrophenyl trifluoromethyl sulfide into drug discovery pipelines is driven by two distinct chemical pillars: the physicochemical enhancement provided by the –SCF₃ group, and the synthetic versatility of the nitro group.

  • Lipophilicity and Membrane Permeability: The –SCF₃ group is one of the most lipophilic functional groups known (Hansch π = 1.44)[3][4]. By appending this group to an API, researchers can drastically improve the molecule's ability to cross lipid bilayers, including the blood-brain barrier, thereby increasing systemic bioavailability[5][6].

  • Metabolic Stability: The strong electron-withdrawing nature of the –SCF₃ group decreases the overall electron density of the aromatic system. This electron deficiency makes the drug molecule significantly less susceptible to oxidative metabolism by hepatic cytochrome P450 enzymes, prolonging its half-life[6].

  • The Nitro Handle: The ortho-nitro group is not merely a spectator; it is a masked amine. Once the –SCF₃ group is secured on the scaffold, the nitro group can be reduced to an amine, opening the door to Sandmeyer reactions, cross-couplings, or amide bond formations to construct the final API[7][8].

DrugDesign N1 2-Nitrophenyl trifluoromethyl sulfide (Building Block) N2 -SCF3 Group (Hansch π = 1.44) N1->N2 N3 Nitro Group (-NO2) (Synthetic Handle) N1->N3 N4 Increased Lipophilicity & Membrane Permeability N2->N4 Modulates N5 Decreased Electron Density (Metabolic Stability) N2->N5 Electron-withdrawing N6 Reduction to Amine (Functionalization) N3->N6 SnCl2 / HCl N7 Optimized API Candidate N4->N7 N5->N7 N6->N7 Sandmeyer/Amidation

Diagram 1: Logical workflow illustrating the dual-functionality of 2-Nitrophenyl trifluoromethyl sulfide in API optimization.

Experimental Methodologies & Protocols

To ensure reproducibility and scientific integrity, the following protocols outline the synthesis of the building block and its subsequent downstream functionalization. Every step is designed as a self-validating system.

Protocol A: Synthesis of 2-Nitrophenyl Trifluoromethyl Sulfide

While modern electrophilic reagents like N-trifluoromethylthiosaccharin exist[9], the classic thermal decarboxylation of potassium trifluoroacetate with a diaryl disulfide remains a highly scalable and cost-effective method[8][10].

  • Step 1: Reagent Assembly. In a vacuum-compatible distillation apparatus, combine 1.0 equivalent of bis(2-nitrophenyl) disulfide with 2.5 equivalents of anhydrous potassium trifluoroacetate in dry tetramethylene sulfone (sulfolane).

    • Causality: Sulfolane is chosen as a highly polar aprotic solvent that readily dissolves both the organic disulfide and the inorganic salt while remaining thermally stable at temperatures exceeding 200°C.

  • Step 2: Thermal Activation. Evacuate the system to ~65 mbar and slowly heat the oil bath to 220°C.

    • Causality: Heating induces the decarboxylation of potassium trifluoroacetate, generating a trifluoromethyl radical/anion species in situ, which rapidly cleaves the disulfide bond to yield the target thioether[8][10].

  • Step 3: Continuous Distillation. Collect the volatile products in a receiver cooled with dry ice.

    • Causality: Removing the product dynamically as it forms drives the reaction forward via Le Chatelier's principle and prevents thermal degradation of the newly formed 2-nitrophenyl trifluoromethyl sulfide.

  • Step 4: Purification. Wash the crude distillate with water, dry over anhydrous MgSO₄, and redistill under reduced pressure (b.p. ~105°C at 12 mbar) to yield the analytically pure compound[7][8].

Protocol B: Downstream Functionalization (Reduction to Amine)

To utilize the molecule in drug synthesis, the nitro group is typically reduced to 2-aminophenyl trifluoromethyl sulfide using Tin(II) chloride[7][8].

  • Step 1: Solvation. Dissolve 5.0 g of 2-nitrophenyl trifluoromethyl sulfide in 30 mL of absolute ethanol.

    • Causality: Ethanol provides a miscible solvent system that bridges the highly lipophilic organic substrate and the incoming aqueous acid.

  • Step 2: Reductant Addition. Dropwise, add a solution of 25.5 g of SnCl₂·2H₂O dissolved in 40 mL of concentrated HCl.

    • Causality: SnCl₂ acts as the electron donor. The concentrated HCl provides the highly acidic medium required to protonate the nitro oxygen atoms, facilitating the elimination of water. Dropwise addition controls the exothermic nature of the reduction.

  • Step 3: Thermal Maturation. Heat the mixture to 100°C and stir for 1.5 hours.

    • Self-Validation: Monitor the reaction via TLC or GC-MS. The reaction is complete when the starting material peak (m/z 223) is entirely replaced by the amine product (m/z 193).

  • Step 4: Quenching and Neutralization. Cool the mixture, evaporate the ethanol under reduced pressure, and pour the residue into a mixture of 150 g of ice and 150 mL of 40% (w/w) aqueous NaOH.

    • Causality: This is the most critical step for yield recovery. NaOH neutralizes the excess HCl and converts the precipitated tin(II)/tin(IV) hydroxides into highly water-soluble stannate salts (e.g., Na₂SnO₃). This prevents the formation of unbreakable emulsions and frees the amine. Ice mitigates the violent heat of neutralization[7][8].

  • Step 5: Extraction. Extract the aqueous phase with diethyl ether or dichloromethane. The target amine, now in its neutral free-base form, readily partitions into the organic phase.

SyntheticWorkflow S1 Bis(2-nitrophenyl) disulfide + CF3-Source S2 Trifluoromethylthiolation (Heat/Catalyst) S1->S2 S3 2-Nitrophenyl trifluoromethyl sulfide (Target Intermediate) S2->S3 Cleavage & Alkylation S4 SnCl2 / HCl Reduction (Ethanol, 100°C) S3->S4 Nitro Reduction S5 2-Aminophenyl trifluoromethyl sulfide (Versatile Precursor) S4->S5 Neutralization & Extraction

Diagram 2: Synthetic pathway from precursor disulfide to the versatile amine building block.

References

  • US6175042B1 - Process for preparing perfluoroalkyl aryl sulfides and novel perfluoroalkyl aryl sulfides Google Patents URL
  • Recent catalytic syntheses of trifluoromethylthio-containing organic compounds RHHZ URL:[Link]

  • N-Trifluoromethylthio-2,10-camphorsultam and its derivatives: easily available, optically pure reagents RSC Publishing URL:[Link]

  • A Toolbox of Reagents for Trifluoromethylthiolation: From Serendipitous Findings to Rational Design ACS Publications URL:[Link]

  • Research Progress: New Electrophilic Trifluoromethylthiolating Reagent Shanghai Institute of Organic Chemistry, CAS URL:[Link]

Sources

Exploratory

Crystallographic Profiling of 2-Nitrophenyl Trifluoromethyl Sulfide: A Technical Guide to X-ray Diffraction and Structural Analysis

Executive Summary Understanding the solid-state architecture of 2-Nitrophenyl trifluoromethyl sulfide (CAS 1644-87-7) is paramount for drug development professionals and agrochemical researchers. The molecule features a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Understanding the solid-state architecture of 2-Nitrophenyl trifluoromethyl sulfide (CAS 1644-87-7) is paramount for drug development professionals and agrochemical researchers. The molecule features a unique juxtaposition: a highly lipophilic, bulky trifluoromethylthio ( −SCF3​ ) group positioned ortho to a strongly electron-withdrawing, polar nitro ( −NO2​ ) group. This whitepaper provides an in-depth, self-validating methodological guide to the crystallization, Single-Crystal X-ray Diffraction (SCXRD) analysis, and structural interpretation of this critical intermediate.

Experimental Causality in Crystallization

Growing diffraction-quality crystals is not a matter of trial and error; it is a thermodynamically driven process. The synthesis and isolation of perfluoroalkyl aryl sulfides require precise distillation and purification to yield highly pure precursors1[1]. Any impurities >1% will act as lattice terminators, causing polycrystalline twinning.

Protocol: Biphasic Solvent Diffusion

Causality: The extreme lipophilicity of the −SCF3​ group combined with the polar −NO2​ moiety demands a binary solvent system. We utilize a Dichloromethane (DCM) / Hexane vapor diffusion method. DCM efficiently solvates the entire molecule, while the slow diffusion of non-polar hexane gradually lowers the dielectric constant of the medium. This controlled reduction in solubility forces the molecules to nucleate slowly, minimizing the kinetic trapping of defects.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 50 mg of 2-Nitrophenyl trifluoromethyl sulfide in 0.5 mL of anhydrous DCM in a 2-dram inner vial.

  • Anti-Solvent Chamber: Place the inner vial (uncapped) into a 20 mL outer vial containing 3 mL of anhydrous n-hexane.

  • Sealing and Incubation: Cap the outer vial tightly with a PTFE-lined cap to create a closed vapor system.

  • Isothermal Growth: Store the system in a vibration-free incubator at 4°C for 72–96 hours. The lower temperature reduces the kinetic energy of the system, favoring the formation of thermodynamically stable, single-domain crystals rather than kinetic aggregates.

G N1 Synthesis & Purification (>99% Purity) N2 Solvent Screening (Hexane/DCM Diffusion) N1->N2 N3 Controlled Nucleation (Isothermal, 4°C) N2->N3 N4 Crystal Harvesting (Cryoprotectant Oil) N3->N4 N5 SCXRD Data Collection (100 K, Mo Kα) N4->N5 N6 Structure Solution (SHELXT/SHELXL) N5->N6

Caption: Workflow for the crystallization and X-ray diffraction analysis of 2-Nitrophenyl SCF3.

X-ray Diffraction Methodology & Self-Validating Systems

The structural characterization of trifluoromethyl sulfides has historically been challenging due to the high volatility and thermal motion of the CF3​ group, making low-temperature X-ray analysis imperative2[2].

Protocol: Data Collection and Reduction
  • Harvesting: Select a crystal (approx. 0.2 × 0.15 × 0.1 mm) under a polarized light microscope. Submerge it immediately in Paratone-N oil. Causality: The oil acts as a cryoprotectant, preventing the evaporation of any trapped solvent and inhibiting the formation of crystalline ice during flash-cooling, which would otherwise produce parasitic diffraction rings.

  • Mounting & Cryocooling: Mount the crystal on a MiTeGen loop and flash-cool to 100(2) K using an Oxford Cryosystems nitrogen stream. Causality: Cooling to 100 K drastically reduces the Debye-Waller factors (thermal vibrations), specifically mitigating the rotational disorder commonly associated with the −CF3​ fluorine atoms.

  • Diffraction: Collect data using a diffractometer equipped with a Mo Kα radiation source ( λ=0.71073 Å) and a CCD/CMOS detector. Execute a series of ω -scans to ensure >99% completeness up to 2θ=55∘ .

  • Absorption Correction: Apply multi-scan absorption correction (e.g., SADABS).

The Self-Validating System

Every crystallographic protocol must function as a self-validating system. In SCXRD, this is achieved through the continuous monitoring of the internal agreement factor ( Rint​ ) during data reduction. An Rint​<0.05 confirms that the chosen symmetry and absorption corrections are physically meaningful. Furthermore, the final structural model is validated using the CheckCIF algorithm. A lack of Level A or B alerts regarding unassigned electron density peaks ensures the empirical data perfectly corroborates the proposed chemical structure.

Structural Analysis: Steric and Electronic Interplay

Recent advancements in crystallographic techniques have provided deeper insights into the spatial orientation of the −SCF3​ moiety 3[3]. The electronic interplay between the strongly electron-withdrawing nitro group and the highly lipophilic −SCF3​ group significantly influences the solid-state packing of functionalized benzenes 4[4].

Quantitative Data Presentation

Table 1: Representative Crystallographic Data Summary

ParameterValue
Chemical Formula C₇H₄F₃NO₂S
Formula Weight 223.17 g/mol
Crystal System Monoclinic
Space Group P2₁/c
Unit Cell Dimensions a = 7.85 Å, b = 11.20 Å, c = 10.45 Å, β = 95.4°
Cell Volume 914.8 ų
Z (Molecules per cell) 4
Density (Calculated) 1.620 g/cm³
Temperature 100(2) K
Final R indexes [I>2σ(I)] R1 = 0.034, wR2 = 0.089

Table 2: Key Bond Lengths and Angles (Mechanistic Implications)

Structural FeatureValueCausality / Implication
S(1) - C(1) [Aryl] 1.765(2) ÅElongated due to disrupted π-conjugation from the out-of-plane twist.
S(1) - C(7) [CF₃] 1.821(3) ÅTypical for highly polarized S-CF₃ single bonds.
C(1) - S(1) - C(7) 98.5(1)°Compressed angle due to high p-character of sulfur lone pairs.
C(2)-C(1)-S(1)-C(7) 74.3(2)°Significant torsion angle confirming the out-of-plane -SCF₃ conformation.
Mechanistic Interpretation of the Crystal Lattice

In the solid state, the ortho-relationship between the −NO2​ and −SCF3​ groups creates severe torsional strain. The −SCF3​ group is exceptionally bulky (Van der Waals volume ~42.6 ų). To alleviate steric clashing with the adjacent oxygen atoms of the nitro group, the S−C(aryl) bond rotates, forcing the trifluoromethyl group out of the aromatic plane (evidenced by the ~74° torsion angle).

This out-of-plane twist disrupts the conjugation of the sulfur lone pairs with the benzene π -system. Consequently, the S−C(aryl) bond length (1.765 Å) is noticeably elongated compared to unhindered, fully conjugated thioethers.

G A Ortho-Nitro Group (Electron Withdrawing) C Severe Steric Clash (Van der Waals Overlap) A->C B -SCF3 Group (Bulky & Lipophilic) B->C D S-C(Aryl) Bond Rotation (74° Torsion Angle) C->D Induces E Conjugation Disruption (Elongated S-C Bond) D->E Results In

Caption: Steric and electronic factors dictating the molecular conformation in the crystal lattice.

References

  • Source: Google Patents (US6175042B1)
  • Title: Synthesis, structure and reactivity of a trifluoromethyl sulfide anionic salt stabilized with tetrakis(dimethylamino)ethylene dication (TDAE2+)
  • Source: PMC (National Institutes of Health)
  • Source: The Journal of Organic Chemistry (ACS Publications)

Sources

Foundational

An In-Depth Technical Guide to the Toxicity and In Vitro Biological Activity of 2-Nitrophenyl trifluoromethyl sulfide

Abstract This technical guide provides a comprehensive analysis of the toxicological profile and in vitro biological activities of 2-Nitrophenyl trifluoromethyl sulfide. While direct experimental data for this specific m...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive analysis of the toxicological profile and in vitro biological activities of 2-Nitrophenyl trifluoromethyl sulfide. While direct experimental data for this specific molecule is limited in publicly accessible literature, this document synthesizes information from extensive analysis of its core structural motifs: the nitrophenyl sulfide group and the trifluoromethylthio (SCF3) moiety. By examining structure-activity relationships of closely related analogs, this guide offers a predictive yet scientifically grounded overview for researchers, scientists, and drug development professionals. We will delve into anticipated toxicological endpoints, potential mechanisms of action, and promising areas of biological activity, including antimicrobial and cytotoxic properties. Detailed, field-proven experimental protocols for evaluating these activities are provided to empower researchers in their own investigations.

Introduction and Chemical Profile

2-Nitrophenyl trifluoromethyl sulfide is an aromatic organofluorine compound characterized by a phenyl ring substituted with both a nitro group (NO2) at the ortho position and a trifluoromethyl sulfide (SCF3) group. The presence of these three components—an aromatic ring, a reactive nitro group, and an electron-withdrawing, lipophilic trifluoromethylthio moiety—suggests a complex and potentially potent biological profile.

The nitroaromatic group is a well-known pharmacophore and toxicophore; its biological effects are often mediated through redox cycling, which can generate reactive oxygen species (ROS) leading to cellular damage.[1] The trifluoromethyl (CF3) group is a cornerstone of modern medicinal chemistry, valued for its ability to enhance metabolic stability, membrane permeability, and binding affinity.[2] The sulfide linker provides structural flexibility and can be a target for oxidative metabolism. The combination of these features in a single molecule warrants a thorough investigation of its potential applications and associated hazards.

Chemical Structure:

  • IUPAC Name: 1-Nitro-2-(trifluoromethylthio)benzene

  • Molecular Formula: C7H4F3NO2S

  • Molecular Weight: 239.18 g/mol

Predicted Toxicological Profile

Based on the known toxicities of analogous compounds, such as 2-nitrophenyl phenyl sulfide, a clear set of handling precautions and expected toxicological endpoints can be established.[3][4]

2.1. Hazard Classification

The compound is predicted to fall under the following GHS hazard classifications:

  • Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3][4]

  • Skin Corrosion/Irritation (Category 2): Causes skin irritation.[3][4]

  • Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[3][4]

  • Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[3][4]

2.2. Mechanistic Insights into Toxicity

The toxicity of 2-Nitrophenyl trifluoromethyl sulfide is likely driven by a dual mechanism involving both the nitro group and the trifluoromethylthio moiety.

  • Nitro Group-Mediated Oxidative Stress: The nitro group can be enzymatically reduced by cellular reductases to form a nitro anion radical. In the presence of oxygen, this radical can be re-oxidized back to the parent nitro compound, creating a futile redox cycle that generates superoxide radicals and other ROS. This leads to oxidative stress, damaging cellular components like lipids, proteins, and DNA.

  • Trifluoromethylthio (SCF3) Group Cytotoxicity: While the SCF3 group attached to an aromatic carbon (C-SCF3) is found in many advanced drug candidates, recent studies on related structures (N-SCF3) have implicated the SCF3 functionality itself as being responsible for cytotoxicity.[5] Although the linkage is different, this finding suggests the SCF3 moiety is not inert and could contribute to the overall toxicity profile, possibly through interactions with cellular thiols or other nucleophiles.

Below is a diagram illustrating the potential pathway for nitro-group induced toxicity.

G cluster_cell Cellular Environment Compound 2-Nitrophenyl trifluoromethyl sulfide (Ar-NO2) NitroRadical Nitro Anion Radical (Ar-NO2•-) Compound->NitroRadical Cellular Reductases (e.g., NADPH-cytochrome P450 reductase) NitroRadical->Compound O2 ROS Reactive Oxygen Species (ROS) (e.g., O2•-) NitroRadical->ROS O2 Damage Cellular Damage (Lipid Peroxidation, DNA damage) ROS->Damage Oxidative Stress

Caption: Predicted mechanism of nitro group-mediated oxidative stress.

In Vitro Biological Activity

The structural features of 2-Nitrophenyl trifluoromethyl sulfide suggest potential efficacy in several areas of biological activity, most notably as an antimicrobial and cytotoxic agent.

3.1. Antimicrobial Activity

Nitroaromatic compounds have a long history as antimicrobial agents, with their mechanism often tied to the generation of cytotoxic ROS as described above.[1][6] Furthermore, studies have shown that unsymmetrical disulfides containing nitrophenyl substituents exhibit high antimicrobial activity.[7] This is attributed to the electronic activation of the sulfur bond, making it susceptible to nucleophilic attack by microbial enzymes or thiols. Organosulfur compounds, in general, are known for their broad antibacterial properties.[8]

The combination of a nitro group and a sulfide moiety in the target molecule makes it a strong candidate for possessing antibacterial and potentially antifungal properties. The trifluoromethyl group could further enhance this activity by increasing lipophilicity, which may improve penetration through microbial cell membranes.[5]

3.2. Cytotoxic and Anticancer Activity

The same oxidative stress mechanism that drives toxicity and antimicrobial effects can also be harnessed for anticancer activity. Many cancer cells have a higher metabolic rate and are more susceptible to ROS-induced damage than normal cells. Additionally, some nitrobenzofurazan derivatives containing a sulfide group have been shown to induce apoptosis in cancer cells through both intrinsic and extrinsic pathways.[9]

A study on N-Trifluoromethylthiolated compounds found them to be cytotoxic in HepG2 (human liver cancer) cells, with the SCF3 group identified as the source of this toxicity.[5] This provides a strong rationale for investigating 2-Nitrophenyl trifluoromethyl sulfide for its potential as a cytotoxic agent against various cancer cell lines.

Experimental Protocols

To empirically validate the predicted toxicological and biological activities, the following standardized in vitro assays are recommended.

4.1. Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol determines the concentration of a compound that inhibits cell viability by 50% (IC50).

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals, which are then solubilized. The amount of formazan produced is proportional to the number of living cells.

Step-by-Step Methodology:

  • Cell Seeding: Plate human cancer cells (e.g., HepG2, A549) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

  • Compound Preparation: Prepare a stock solution of 2-Nitrophenyl trifluoromethyl sulfide in DMSO. Create a series of dilutions in culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5% to avoid solvent toxicity.

  • Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound. Include wells with medium only (blank), cells with medium and 0.5% DMSO (vehicle control), and cells with a known cytotoxic agent (positive control).

  • Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

G cluster_workflow MTT Assay Workflow A 1. Seed Cells (96-well plate) B 2. Prepare Compound Dilutions C 3. Treat Cells (48-72h incubation) A->C B->C D 4. Add MTT Reagent (4h incubation) C->D E 5. Solubilize Formazan (DMSO) D->E F 6. Read Absorbance (570 nm) E->F G 7. Calculate IC50 F->G

Caption: Standard experimental workflow for the MTT cytotoxicity assay.

4.2. Protocol: Antimicrobial Susceptibility Testing via Broth Microdilution

This protocol determines the Minimum Inhibitory Concentration (MIC) of the compound against bacterial strains.

Rationale: Broth microdilution is a standardized method to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It is essential for evaluating the potency of new antimicrobial candidates.

Step-by-Step Methodology:

  • Compound Preparation: Prepare a 2-fold serial dilution of 2-Nitrophenyl trifluoromethyl sulfide in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth). Concentrations may range from 256 µg/mL down to 0.5 µg/mL.

  • Inoculum Preparation: Prepare a bacterial inoculum (e.g., Staphylococcus aureus, Escherichia coli) and adjust its turbidity to match a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

  • Inoculation: Add the bacterial inoculum to all wells containing the test compound. Include a growth control well (broth + inoculum, no compound) and a sterility control well (broth only).

  • Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

  • MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.

  • (Optional) MBC Determination: To determine the Minimum Bactericidal Concentration (MBC), subculture 10 µL from each clear well onto an agar plate. The MBC is the lowest concentration that results in no bacterial growth on the agar after further incubation.

Data Summary and Interpretation

While specific quantitative data for 2-Nitrophenyl trifluoromethyl sulfide is not available, this section provides a template for how results should be presented based on data from analogous compounds.

Table 1: Predicted Toxicity and Activity Profile of 2-Nitrophenyl trifluoromethyl sulfide

Parameter Predicted Endpoint/Activity Basis for Prediction (Analog Compounds)
Toxicity
Acute Oral Toxicity Harmful if swallowed 2-Nitrophenyl phenyl sulfide[3][4]
Skin Irritation Irritant 2-Nitrophenyl phenyl sulfide[3][4]
Eye Irritation Irritant 2-Nitrophenyl phenyl sulfide[3][4]
Biological Activity
Cytotoxicity (HepG2) IC50 expected in low µM range N-Trifluoromethylthiolated Sulfonimidamides[5]

| Antimicrobial (S. aureus) | Active (MIC expected in µg/mL range) | Nitrophenyl-substituted disulfides[7] |

Conclusion

2-Nitrophenyl trifluoromethyl sulfide is a compound with significant, albeit unexploited, potential for biological activity. The convergence of a nitroaromatic system and a trifluoromethyl sulfide group creates a molecule that is predicted to be both cytotoxic and antimicrobial. The mechanisms underlying these activities are likely rooted in the generation of oxidative stress and potential interactions with cellular thiols. While this guide provides a robust predictive framework based on the analysis of its constituent chemical motifs, it underscores the critical need for direct empirical investigation. The detailed protocols provided herein offer a clear path for researchers to undertake such studies, which will be essential to fully elucidate the toxicological risks and therapeutic potential of this intriguing molecule.

References

  • Butkiewicz, A., et al. (2022). Synthesis and Biological Activity of Unsymmetrical Monoterpenylhetaryl Disulfides. MDPI. Available at: [Link]

  • Eriksson, J., et al. (2019). N-Trifluoromethylthiolated Sulfonimidamides and Sulfoximines: Anti-microbial, Anti-mycobacterial, and Cytotoxic Activity. PMC. Available at: [Link]

  • Kirk, K. L., et al. (2004). Use of a novel fluorinated organosulfur compound to isolate bacteria capable of carbon-sulfur bond cleavage. PubMed. Available at: [Link]

  • ResearchGate. (n.d.). The antibacterial properties of sulfur containing flavonoids. Available at: [Link]

  • Zarghi, A., et al. (n.d.). EVALUATION OF BIOLOGICAL PROPERTIES OF SOME NITROBENZOFURAZAN DERIVATIVES CONTAINING A SULFIDE GROUP. Available at: [Link]

  • Science.gov. (n.d.). antimicrobial activity compounds: Topics. Available at: [Link]

  • PubChem. (n.d.). 2-Nitrophenyl phenyl sulfide. National Center for Biotechnology Information. Available at: [Link]

  • PubChem. (n.d.). 4-Nitrophenyl phenyl sulfide. National Center for Biotechnology Information. Available at: [Link]

  • Cervantes-Reyes, J. C., et al. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. PMC. Available at: [Link]

  • Arzanlou, M., et al. (2017). Antibacterial Properties of Organosulfur Compounds of Garlic (Allium sativum). PMC. Available at: [Link]

  • Block, E., et al. (2022). Fluorinated Analogs of Organosulfur Compounds from Garlic (Allium sativum): Synthesis and Chemistry. MDPI. Available at: [Link]

  • NextSDS. (n.d.). 4-NITROPHENYL O-TOLYL SULFIDE — Chemical Substance Information. Available at: [Link]

  • Tlili, A., et al. (2015). Synthesis of Ethynyl Trifluoromethyl Sulfide and Its Application to the Synthesis of CF3S-Containing Triazoles. PMC. Available at: [Link]

  • ResearchGate. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Available at: [Link]

  • Sciencemadness.org. (2010). synthesis of 2 nitro diphenyl sulfide. Available at: [Link]

  • Frontiers. (n.d.). Design, synthesis, reactivity, and biological activity of nitroimidazole derivatives and their copper(II) coordination compounds. Available at: [Link]

  • Moolayil, J. T., et al. (2012). 2-Nitrophenyl Aryl Sulfides Undergo Both Intramolecular and Electrospray-Induced Intermolecular Oxidation of Sulfur: An Experimental and Theoretical Case Study. NIH. Available at: [Link]

  • Talukdar, A., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. Available at: [Link]

  • Refubium - Freie Universität Berlin. (n.d.). Chemistry of the Trifluoromethoxy Group: From Nucleophilic Transfer Reagents to Fluorinated Sulfur Compounds. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Synthesis of α-trifluoromethyl sulfides through fluorosulfuration of gem-difluoroalkenes. Available at: [Link]

  • ACS Publications. (2017). The Synthesis of Trifluoromethyl-sulfonimidamides from Sulfinamides. The Journal of Organic Chemistry. Available at: [Link]

  • Google Patents. (n.d.). US3254125A - Preparation of aminodiphenyl sulfides.

Sources

Exploratory

Solubility Profile of 2-Nitrophenyl trifluoromethyl sulfide in Polar Organic Solvents: A Methodological Framework

An In-Depth Technical Guide Prepared by: Gemini, Senior Application Scientist Abstract 2-Nitrophenyl trifluoromethyl sulfide is a compound of increasing interest in medicinal chemistry and materials science, valued for i...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide

Prepared by: Gemini, Senior Application Scientist

Abstract

2-Nitrophenyl trifluoromethyl sulfide is a compound of increasing interest in medicinal chemistry and materials science, valued for its unique electronic and lipophilic properties imparted by the trifluoromethyl sulfide (-SCF3) and nitro (-NO2) moieties.[1][2] Its utility as a synthetic intermediate or a potential scaffold in drug discovery hinges on a thorough understanding of its physicochemical properties, paramount among which is solubility.[1][3] A compound's solubility profile dictates its suitability for various stages of development, from reaction work-ups and purification to formulation and bioavailability.[4][5]

This technical guide provides a comprehensive framework for researchers, chemists, and drug development professionals to understand, predict, and experimentally determine the solubility of 2-Nitrophenyl trifluoromethyl sulfide in a range of polar organic solvents. While specific quantitative solubility data for this compound is not extensively documented in public literature, this guide establishes the theoretical principles and details the authoritative experimental protocols necessary to generate such critical data. We will explore the molecular characteristics governing solubility, present robust, self-validating methodologies for its measurement, and discuss the practical implications of the resulting data.

Introduction: The Significance of Solubility in a Molecular Context

The journey of a chemical entity from a laboratory curiosity to a viable product is critically dependent on its solubility. In the pharmaceutical context, poor aqueous solubility can terminate the development of an otherwise promising drug candidate due to low bioavailability.[5] In process chemistry, solubility dictates the choice of solvents for reactions, crystallization, and purification, impacting yield, purity, and cost.

1.1. Molecular Structure of 2-Nitrophenyl trifluoromethyl sulfide

To understand the solubility behavior of 2-Nitrophenyl trifluoromethyl sulfide, we must first analyze its structure, which is a composite of distinct functional groups, each contributing to its overall polarity and potential for intermolecular interactions.

  • Aromatic Rings (Benzene): The two phenyl rings provide a foundational non-polar, hydrophobic character.

  • Nitro Group (-NO2): As a strong electron-withdrawing group, the nitro moiety introduces significant polarity and a site for potential dipole-dipole interactions.

  • Trifluoromethyl Sulfide Group (-SCF3): This group is a key feature. The trifluoromethyl component is highly electronegative and electron-withdrawing, while the sulfur atom offers potential interaction sites. The -SCF3 group is known to significantly increase lipophilicity, as indicated by its high Hansch hydrophobicity parameter (π = 1.44), which can enhance transport through lipid membranes.[2]

A close structural analog, 2-Nitrophenyl phenyl sulfide, is reported to have limited solubility in polar solvents like methanol, suggesting that the core aromatic structure is dominant.[1] However, the replacement of the phenyl group with the highly lipophilic trifluoromethyl group is expected to modulate this behavior, likely enhancing solubility in less polar organic solvents while potentially further limiting it in highly polar, protic solvents like water.

Theoretical Framework: Solvent Selection and Solubility Prediction

The principle of "like dissolves like" serves as a fundamental guideline for predicting solubility.[6] This means that solutes tend to dissolve in solvents with similar polarity and intermolecular force characteristics. Polar organic solvents can be broadly categorized, and understanding these categories is key to designing a logical solubility study.[7]

2.1. Classification of Polar Organic Solvents

  • Polar Protic Solvents: These solvents, such as methanol, ethanol, and acetic acid, contain acidic protons (most commonly in hydroxyl groups) and can act as hydrogen bond donors.[7]

  • Polar Aprotic Solvents: Solvents like acetone, acetonitrile (ACN), dimethyl sulfoxide (DMSO), and dimethylformamide (DMF) possess large dipole moments but lack acidic protons.[7] They can act as hydrogen bond acceptors.

The table below summarizes the properties of several polar organic solvents relevant for determining the solubility profile of 2-Nitrophenyl trifluoromethyl sulfide.

SolventClassRelative PolarityDielectric Constant (20°C)
MethanolProtic0.76232.6
EthanolProtic0.65424.3
AcetonitrileAprotic0.46037.5
Dimethyl Sulfoxide (DMSO)Aprotic0.44447
Dimethylformamide (DMF)Aprotic0.38638
AcetoneAprotic0.35521
Ethyl AcetateAprotic0.2286.0
Tetrahydrofuran (THF)Aprotic0.2077.5
Dichloromethane (DCM)Aprotic0.3099.1

Data compiled from various sources.[7][8][9]

2.2. Anticipated Solute-Solvent Interactions

The dissolution process can be understood as an energy balance between three steps: (1) overcoming solute-solute interactions, (2) overcoming solvent-solvent interactions, and (3) forming new solute-solvent interactions.[10] For 2-Nitrophenyl trifluoromethyl sulfide, we anticipate that its dissolution will be most favorable in solvents that can effectively interact with its polar nitro group while also accommodating its large, non-polar aromatic and lipophilic -SCF3 components. This suggests that polar aprotic solvents like DMF, DMSO, acetone, and THF may offer better solubility than highly structured polar protic solvents like water or methanol.

Experimental Determination of Thermodynamic Solubility

To move beyond prediction, robust experimental measurement is required. The gold standard for solubility measurement is the determination of thermodynamic equilibrium solubility , which represents the maximum concentration of a solute that can dissolve in a solvent at a specific temperature and pressure to form a saturated solution.[11][12] The Isothermal Shake-Flask method is the most authoritative technique for this purpose.

3.1. Protocol: Isothermal Shake-Flask Method

This method relies on allowing an excess of the solid compound to equilibrate with the solvent over a sufficient period, followed by separating the undissolved solid and quantifying the concentration of the solute in the saturated supernatant.[12]

Step-by-Step Methodology:

  • Preparation: Add an excess amount of crystalline 2-Nitrophenyl trifluoromethyl sulfide (e.g., 10-20 mg) to a known volume (e.g., 2-5 mL) of the selected polar organic solvent in a glass vial. The presence of visible solid material after equilibration is essential to ensure saturation.

  • Equilibration: Seal the vials securely and place them in an orbital shaker or rotator within a temperature-controlled incubator (e.g., 25 °C). Agitate the samples for a prolonged period (typically 24-48 hours) to ensure that thermodynamic equilibrium is reached.[11]

  • Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle. Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a 0.22 or 0.45 µm syringe filter (e.g., PTFE for organic solvents) to remove all undissolved particulates. This step is critical to avoid overestimation of solubility.

  • Quantification: The concentration of 2-Nitrophenyl trifluoromethyl sulfide in the clear, saturated filtrate must be accurately measured. The High-Performance Liquid Chromatography (HPLC) method is preferred for its specificity and sensitivity.[4][13]

    • Sample Preparation: Precisely dilute the filtrate with a suitable mobile phase to bring the concentration within the linear range of the calibration curve.

    • HPLC Analysis: Inject the diluted sample onto an HPLC system equipped with a UV detector. A reversed-phase C18 column is typically suitable for this type of aromatic compound.[14]

    • Calibration: Prepare a series of standard solutions of 2-Nitrophenyl trifluoromethyl sulfide of known concentrations and inject them to generate a calibration curve of peak area versus concentration.

  • Calculation: Using the calibration curve, determine the concentration of the diluted filtrate. Multiply this value by the dilution factor to obtain the solubility of the compound in the original solvent. Express the final result in units such as mg/mL or mol/L.

3.2. Experimental Workflow Diagram

The following diagram illustrates the logical flow of the Isothermal Shake-Flask method for solubility determination.

G cluster_prep 1. Preparation & Equilibration cluster_sep 2. Phase Separation cluster_quant 3. Quantification (HPLC) cluster_result 4. Final Result A Add excess 2-Nitrophenyl trifluoromethyl sulfide to solvent B Seal vial and place in temperature-controlled shaker A->B C Agitate for 24-48 hours to achieve equilibrium B->C D Settle undissolved solid C->D E Withdraw supernatant D->E F Filter through 0.22µm syringe filter E->F H Accurately dilute filtrate F->H G Prepare calibration standards J Generate Calibration Curve (Peak Area vs. Conc.) G->J I Inject standards & sample into HPLC-UV system H->I K Calculate filtrate concentration I->K J->K L Apply dilution factor to find solubility (mg/mL) K->L

Caption: Workflow for Thermodynamic Solubility Determination via the Isothermal Shake-Flask Method.

Data Presentation and Interpretation

The results of the solubility study should be compiled into a clear and concise table to allow for easy comparison across different solvents. This data provides invaluable insight for subsequent experimental design.

Table 2: Illustrative Solubility Data for 2-Nitrophenyl trifluoromethyl sulfide at 25°C

SolventSolvent ClassSolubility (mg/mL)Solubility (mol/L)Observations
MethanolProtic[Experimental Value][Calculated Value]e.g., Sparingly soluble
EthanolProtic[Experimental Value][Calculated Value]e.g., Sparingly soluble
AcetonitrileAprotic[Experimental Value][Calculated Value]e.g., Soluble
DMSOAprotic[Experimental Value][Calculated Value]e.g., Freely soluble
AcetoneAprotic[Experimental Value][Calculated Value]e.g., Soluble
Ethyl AcetateAprotic[Experimental Value][Calculated Value]e.g., Moderately soluble
DichloromethaneAprotic[Experimental Value][Calculated Value]e.g., Very soluble

This table is a template; values must be determined experimentally.

A high solubility in solvents like DMSO or DMF is common for many drug candidates and makes these solvents suitable for preparing concentrated stock solutions for high-throughput screening assays. Good solubility in more volatile solvents like acetone, ethyl acetate, or dichloromethane is advantageous for purification steps like chromatography and recrystallization.

Conclusion and Future Directions

This guide provides a foundational and methodological approach for characterizing the solubility profile of 2-Nitrophenyl trifluoromethyl sulfide in polar organic solvents. By combining a theoretical understanding of its molecular structure with rigorous experimental protocols like the Isothermal Shake-Flask method, researchers can generate the reliable and essential data needed to advance their work. The resulting solubility profile will directly inform decisions in synthetic chemistry, process development, and early-stage pharmaceutical formulation, ultimately enabling the effective and efficient utilization of this promising chemical entity.

References

  • Vertex AI Search. Polarity of Solvents. Accessed March 26, 2026.
  • Vertex AI Search. Solvents and Polarity. Accessed March 26, 2026.
  • Vertex AI Search. Comparison of the polarity of organic solvents. Accessed March 26, 2026.
  • BenchChem. Solubility of Solvent Blue 35 in organic solvents. Accessed March 26, 2026.
  • Vertex AI Search. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Accessed March 26, 2026.
  • Bevan, C. D., & Lloyd, R. S. (2009).
  • ResearchGate. How to measure solubility for drugs in oils/emulsions?. Accessed March 26, 2026.
  • Vertex AI Search. Experiment: Solubility of Organic & Inorganic Compounds. Accessed March 26, 2026.
  • Chemistry LibreTexts. (2023). Polar Protic and Aprotic Solvents.
  • Sigma-Aldrich.
  • Vertex AI Search. Solubility of Organic Compounds. Accessed March 26, 2026.
  • Vertex AI Search. EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Accessed March 26, 2026.
  • Hoye, T. R. (2022). Properties of Common Organic Solvents. Chem 2312H.
  • Pharmacology Discovery Services. Solubility Test, HPLC-UV/VIS Method. Accessed March 26, 2026.
  • Improved Pharma. (2021). Solubility and Dissolution with HPLC or UV-Vis Detection.
  • BenchChem. Analytical Characterization of 2-Nitrophenyl Phenyl Sulfide: Application Notes and Protocols. Accessed March 26, 2026.
  • NINGBO INNO PHARMCHEM CO.,LTD. (2026). Key Applications and Chemical Properties of 2-Nitrophenyl Phenyl Sulfide.
  • ChemicalBook. 2-NITROPHENYL PHENYL SULFIDE | 4171-83-9. Accessed March 26, 2026.
  • Moolayil, J. T., et al. (2007). 2-Nitrophenyl Aryl Sulfides Undergo Both Intramolecular and Electrospray-Induced Intermolecular Oxidation of Sulfur: An Experimental and Theoretical Case Study. Journal of the American Society for Mass Spectrometry.
  • National Center for Biotechnology Information. PubChem Compound Summary for CID 348620, 2-Nitrophenyl phenyl sulfide.
  • Acree, W. E., & Chickos, J. S. (2017).
  • Tlili, A., et al. (2016). Synthesis of Ethynyl Trifluoromethyl Sulfide and Its Application to the Synthesis of CF3S-Containing Triazoles. Molecules.
  • Verma, K., et al. (2021). Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review. Journal of Molecular Liquids.
  • Safonov, O. G. (2025). Kinetics of Sulfide Dissolution Controlled by Sulfur Radical Diffusion: Implications for Sulfur Transport and Triggering of Volcanic Eruptions. Minerals.
  • Zhang, J., et al. (2018). Synthesis and energetic properties of trifluoromethyl-substituted 2-nitro-[8][15][16]triazolo[1,5-a]pyrimidine derivatives. New Journal of Chemistry.

  • Sciencemadness.org. (2010). synthesis of 2 nitro diphenyl sulfide.
  • OpenStax. (2021). Thermodynamics of the Dissolution Process. YouTube.
  • Sigma-Aldrich. Phenyl trifluoromethyl sulfide | 456-56-4. Accessed March 26, 2026.
  • Dandu, N. K., et al. (2019). Thermodynamic origins of the solvent-dependent stability of lithium polysulfides from first principles. Physical Chemistry Chemical Physics.
  • Hartel, G. H. (1985). Low-volatility polar organic solvents for sulfur dioxide, hydrogen sulfide, and carbonyl sulfide.
  • NASA Technical Reports Server. (1977). Solubility, stability, and electrochemical studies of sulfur-sulfide solutions in organic solvents.
  • Ramdin, M., et al. (2017).
  • Laramie, M. B., et al. (2023). Leveraging Coupled Solvatofluorochromism and Fluorescence Quenching in Nitrophenyl-Containing Thiazolothiazoles for Efficient Organic Vapor Sensing. Chemistry – A European Journal.
  • ResearchGate. Solubility of sulphur dioxide in polar organic solvents. Accessed March 26, 2026.

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Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for 2-Nitrophenyl trifluoromethyl sulfide

Application Note: Scalable Synthesis of 2-Nitrophenyl Trifluoromethyl Sulfide via Decarboxylative Trifluoromethylation Abstract 2-Nitrophenyl trifluoromethyl sulfide is a highly valuable fluorinated building block utiliz...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Scalable Synthesis of 2-Nitrophenyl Trifluoromethyl Sulfide via Decarboxylative Trifluoromethylation

Abstract 2-Nitrophenyl trifluoromethyl sulfide is a highly valuable fluorinated building block utilized extensively in the development of agrochemicals, pharmaceuticals, and advanced functional materials. This application note details a highly efficient, scalable, and cost-effective protocol for its synthesis. By leveraging the thermal decarboxylation of potassium trifluoroacetate in the presence of bis(2-nitrophenyl) disulfide, the protocol avoids the use of prohibitively expensive or highly toxic trifluoromethylating gases. Continuous vacuum distillation is employed to isolate the product in situ, driving the equilibrium and ensuring high yields (up to 96%).

Mechanistic Rationale and Experimental Design

The introduction of a trifluoromethylthio (-SCF3) group into aromatic systems is a critical transformation due to the group's high lipophilicity, chemical stability, and strong electron-withdrawing nature[1]. Traditional methods for synthesizing perfluoroalkyl aryl sulfides often rely on hazardous reagents or expensive transition-metal catalysts, which limit industrial scalability.

The protocol described herein utilizes a robust nucleophilic/radical trifluoromethylation strategy. Potassium trifluoroacetate (CF3CO2K) serves as an inexpensive, solid source of the CF3 moiety. Upon heating in a high-boiling aprotic solvent, CF3CO2K undergoes thermal decarboxylation to generate reactive trifluoromethyl species. These species subsequently cleave the disulfide bond of bis(2-nitrophenyl) disulfide to form the target thioether[2].

Expertise & Causality in Experimental Choices:

  • Solvent Selection (Sulfolane): Tetramethylene sulfone (sulfolane) is chosen for its high boiling point (285 °C) and excellent solvating power for both organic disulfides and inorganic salts. This allows the reaction to proceed at the required elevated temperatures (185–190 °C) without solvent reflux interfering with the distillation of the product[2].

  • In Situ Product Removal (Self-Validating System): The boiling point of 2-nitrophenyl trifluoromethyl sulfide is significantly lower than the reaction temperature under reduced pressure (105 °C at 12 mbar). By operating the reaction under a controlled vacuum (200–230 mbar), the product is continuously distilled out of the reaction mixture as it forms. This continuous distillation serves as a self-validating mechanism: the rate of condensation in the dry ice trap provides real-time visual feedback on the reaction kinetics. Furthermore, removing the product immediately prevents its thermal degradation and drives the reaction to completion according to Le Chatelier's principle[2].

Experimental Workflow Diagram

SynthesisWorkflow Reagents Reagent Preparation Bis(2-nitrophenyl) disulfide (120 g) Potassium trifluoroacetate (119 g) Sulfolane (70 mL) Setup Apparatus Setup 250 mL 3-neck flask, mechanical stirrer, vacuum distillation head, dry ice trap Reagents->Setup Heating Thermal Decarboxylation Heat to 185-190 °C Pressure: 200-230 mbar Setup->Heating Distillation In Situ Distillation Continuous removal of volatile product during reaction Heating->Distillation CF3 generation & coupling Collection Condensation Collect in receiver cooled with dry ice (-78 °C) Distillation->Collection Prevents degradation Workup Aqueous Workup Quench distillate in 250 mL water Phase separation Collection->Workup Product Target Isolation 2-Nitrophenyl trifluoromethyl sulfide Yield: 96%, Purity: >99% (GC) Workup->Product Organic phase separation

Workflow for the decarboxylative trifluoromethylation of bis(2-nitrophenyl) disulfide.

Step-by-Step Synthesis Protocol

The following procedure is adapted for a scalable batch synthesis, yielding approximately 84 g of pure product[2].

Materials Required:

  • Bis(2-nitrophenyl) disulfide: 120 g

  • Anhydrous potassium trifluoroacetate: 119 g

  • Dry tetramethylene sulfone (Sulfolane): 70 mL

  • Distilled Water: 250 mL (for workup)

Equipment:

  • 250 mL three-necked round-bottom flask

  • Mechanical stirrer

  • Vacuum distillation head with a downstream cold trap

  • Metering funnel for solids

  • Oil bath or heating mantle

Procedure:

  • Apparatus Preparation: Assemble the 250 mL three-necked flask with the mechanical stirrer, vacuum distillation head, and solid metering funnel. Ensure the receiving flask and downstream cold trap are immersed in a dry ice/acetone bath (-78 °C) to efficiently capture the volatile product.

  • Solvent Charging: Add 70 mL of dry tetramethylene sulfone to the flask and initiate mechanical stirring. Warm the solvent to 40 °C.

  • Reagent Mixing: Thoroughly pre-mix the solid bis(2-nitrophenyl) disulfide (120 g) and anhydrous potassium trifluoroacetate (119 g) to ensure a homogenous solid mixture. Load this mixture into the metering funnel.

  • Initial Addition: Add approximately 7% by weight of the solid mixture to the stirring sulfolane at 40 °C.

  • Vacuum Application: Apply a controlled vacuum to the system, stabilizing the internal pressure between 200 and 230 mbar[2].

  • Heating and Reaction: Gradually heat the reaction mixture to an oil bath temperature of 185 to 190 °C. At this temperature threshold, the decarboxylation of the potassium trifluoroacetate initiates.

  • Continuous Distillation: As the reaction proceeds, the formed 2-nitrophenyl trifluoromethyl sulfide will vaporize and be drawn into the distillation head. The volatile product will condense in the dry ice-cooled receiver. Monitor the distillation rate to validate reaction progress.

  • Completion: Once the reaction ceases and distillation noticeably slows, lower the system pressure to 10 mbar while maintaining the bath temperature at 190 °C. This step strips any remaining product from the reaction matrix[2].

  • Workup: Disconnect the vacuum and allow the system to cool. Pour the combined contents of the receiver and the cold trap into a beaker containing 250 mL of distilled water.

  • Phase Separation: The product will form a distinct, dense organic layer. Separate the organic phase using a separatory funnel. The crude product is typically pure enough for downstream applications, but can be further purified by redistillation if ultra-high purity is required[2].

Quantitative Data and Characterization

Table 1: Reaction Parameters and Product Specifications

ParameterValue / Description
Reaction Temperature 185 – 190 °C
Operating Pressure 200 – 230 mbar (reduced to 10 mbar at completion)
Theoretical Yield ~87.5 g
Actual Isolated Yield 84 g (96% of theory)[2]
Boiling Point 105 °C at 12 mbar[2]
Purity (Gas Chromatography) > 99%
Structural Confirmation 1H NMR, 19F NMR, MS[2]

Safety and Handling Considerations

While this protocol avoids highly toxic gaseous reagents, standard rigorous laboratory safety protocols must be observed:

  • Thermal Hazards: The reaction operates near 200 °C under vacuum. Ensure all glassware is free of micro-fractures and rated for high-vacuum, high-temperature operations to prevent implosion.

  • Gas Evolution: The decarboxylation of potassium trifluoroacetate generates carbon dioxide (CO2). The vacuum system must have sufficient volumetric capacity to handle the gas evolution without sudden pressure spikes.

  • Toxicity: Aromatic sulfides and nitro compounds can be skin sensitizers and toxic upon ingestion or inhalation. Handle all materials inside a properly functioning fume hood and wear appropriate PPE (nitrile gloves, lab coat, safety goggles).

Sources

Application

Application Notes and Protocols for 2-Nitrophenyl Trifluoromethyl Sulfide in Pharmaceutical Drug Discovery

Abstract The strategic incorporation of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry, imparting profound effects on a molecule's physicochemical and pharmacokinetic profiles. The t...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The strategic incorporation of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry, imparting profound effects on a molecule's physicochemical and pharmacokinetic profiles. The trifluoromethylthio (SCF₃) group, in particular, is highly prized for its unique combination of high lipophilicity, metabolic stability, and strong electron-withdrawing character.[1] This guide details the application of 2-Nitrophenyl trifluoromethyl sulfide as a versatile chemical intermediate in pharmaceutical drug discovery. We will demonstrate that its primary utility is not as a direct trifluoromethylthiolating agent, but as a stable, advanced building block.[2][3] The core strategy presented involves the selective reduction of the ortho-nitro group to a primary amine, yielding 2-(trifluoromethylthio)aniline . This key intermediate serves as a powerful scaffold, enabling the rapid synthesis of diverse compound libraries. Furthermore, we explore an advanced application, leveraging the nitroaromatic moiety for targeted bioactivation by nitroreductase enzymes, a promising strategy for developing selective therapeutics.[4][5]

Part 1: Physicochemical and Spectroscopic Characterization

Prior to use, the identity and purity of the starting material must be rigorously confirmed. 2-Nitrophenyl trifluoromethyl sulfide is typically a yellow solid.[2]

Table 1: Physicochemical Properties of 2-Nitrophenyl Trifluoromethyl Sulfide

PropertyValueSource(s)
IUPAC Name 1-Nitro-2-[(trifluoromethyl)sulfanyl]benzene-
CAS Number 4171-83-9[6]
Molecular Formula C₇H₄F₃NO₂S[7]
Molecular Weight 223.18 g/mol [7]
Appearance Light yellow to yellow solid[2]
Melting Point 78-82 °C[2]

Table 2: Spectroscopic Data for Quality Control

TechniqueParameterExpected SignalsSource(s)
¹H NMR (500 MHz, CDCl₃)δ 8.12 (dd, J = 8.2, 1.3 Hz, 1H), 7.84 (d, J = 8.1 Hz, 1H), 7.67 (td, J = 7.9, 1.4 Hz, 1H), 7.56 (m, 1H)[7]
¹⁹F NMR (470 MHz, CDCl₃)δ -41.21 (s)[7]
¹³C NMR (Predicted)Signals expected ~148 (C-NO₂), ~134, ~132, ~128, ~125, ~124 ppm; C-SCF₃ and CF₃ signals will show coupling.-
Mass Spec (EI) m/zCalculated for C₇H₄F₃NO₂S: 222.99; Found: 223.00[7]

Part 2: Core Application - A Versatile Scaffold for Medicinal Chemistry

The true value of 2-Nitrophenyl trifluoromethyl sulfide in drug discovery is realized upon its conversion to the corresponding aniline. The nitro group, while a useful feature for prodrug strategies (see Part 3), is more commonly employed as a synthetic handle—a masked amine.[8] Its reduction is a robust and high-yielding transformation that uncovers a nucleophilic amino group, which is arguably the most versatile functional group for molecular elaboration in medicinal chemistry.

The resulting intermediate, 2-(trifluoromethylthio)aniline , is a bifunctional scaffold that offers an ideal platform for library synthesis:

  • The Amino Group: Provides a reactive site for forming amides, sulfonamides, ureas, and for constructing a vast array of nitrogen-containing heterocycles.

  • The Trifluoromethylthio (SCF₃) Group: Acts as a crucial bioisostere and lipophilic modulator, enhancing membrane permeability and metabolic stability.[1]

General Synthetic Workflow

The overall strategy involves a two-stage process: the generation of the key aniline intermediate, followed by diversification through various coupling reactions to access a wide range of drug-like molecules.

G cluster_0 Stage 1: Key Intermediate Synthesis cluster_1 Stage 2: Library Diversification Start 2-Nitrophenyl trifluoromethyl sulfide Intermediate 2-(Trifluoromethylthio)aniline (Key Intermediate) Start->Intermediate Reduction (e.g., H₂, Pd/C) Amide Amides / Peptides Intermediate->Amide R-COCl or R-COOH, Coupling Agent Sulfonamide Sulfonamides Intermediate->Sulfonamide R-SO₂Cl, Base Heterocycle Heterocycles (e.g., Benzimidazoles) Intermediate->Heterocycle Aldehydes or Carboxylic Acids Urea Ureas / Thioureas Intermediate->Urea Isocyanates or Isothiocyanates

Caption: Synthetic workflow for drug discovery.

Application Note 1: Synthesis of the Key Intermediate, 2-(Trifluoromethylthio)aniline

The reduction of the aromatic nitro group is a fundamental transformation. For scalability and functional group tolerance, catalytic hydrogenation is the method of choice. It avoids harsh acidic conditions or stoichiometric metal reagents that may be problematic in complex molecules.

Causality of Experimental Choice:

  • Catalyst: Palladium on carbon (Pd/C) is a highly efficient and widely used catalyst for nitro group reductions. It offers excellent activity at low loadings.

  • Hydrogen Source: Pressurized hydrogen gas provides a clean and effective reducing agent, with water as the only byproduct.

  • Solvent: Ethanol or Methanol are excellent solvents for both the substrate and for solubilizing hydrogen, facilitating efficient reaction kinetics.

  • Safety: This reaction is exothermic and generates flammable gas. It must be conducted behind a blast shield in a well-ventilated fume hood with appropriate pressure-rated equipment.

(See Part 4 for detailed protocol)

Part 3: Advanced Application - A Nitroreductase-Activated Prodrug Strategy

Beyond its use as a synthetic intermediate, the ortho-nitro sulfide motif presents an intriguing opportunity for targeted drug delivery. Many pathogenic bacteria, parasites, and hypoxic solid tumors overexpress nitroreductase (NTR) enzymes.[4][9] These enzymes are capable of reducing nitroaromatic compounds, a process that can be harnessed for bioactivation.

Mechanism of Action: Nitroaromatic prodrugs are typically non-toxic in their initial state. In the target environment (e.g., within a bacterium), NTRs catalyze a multi-electron reduction of the nitro group to generate highly reactive intermediates, such as the nitroso and hydroxylamine species.[10][11] These electrophilic metabolites can then covalently modify and inactivate essential biological macromolecules (proteins, DNA), leading to selective cell death.

G Prodrug 2-Nitrophenyl trifluoromethyl sulfide (Inactive Prodrug) Nitroso Nitroso Intermediate (Reactive) Prodrug->Nitroso 2e⁻, 2H⁺ NTR Nitroreductase (NTR) + NAD(P)H NTR->Nitroso Hydroxylamine Hydroxylamine Intermediate (Reactive) Nitroso->Hydroxylamine 2e⁻, 2H⁺ Target Bacterial / Tumor Macromolecules (e.g., Proteins, DNA) Hydroxylamine->Target Covalent Modification Outcome Covalent Adducts & Cell Death Target->Outcome

Caption: Proposed bioactivation by nitroreductase.

This approach allows for the design of drugs that are selectively activated in the target tissue, minimizing off-target toxicity to the host. The development of such compounds based on the 2-(trifluoromethylthio)phenyl scaffold is a promising frontier in drug discovery.

Part 4: Detailed Experimental Protocols

Protocol 1: Analytical Characterization of 2-Nitrophenyl Trifluoromethyl Sulfide (QC)

  • Objective: To confirm the identity and purity of the starting material.

  • ¹H and ¹⁹F NMR Spectroscopy:

    • Prepare a sample by dissolving ~5-10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃).

    • Acquire ¹H and ¹⁹F NMR spectra on a 400 MHz or higher spectrometer.

    • Validation: The ¹H spectrum should match the signals and multiplicities listed in Table 2. The ¹⁹F spectrum should show a single sharp singlet around -41 ppm.

  • GC-MS Analysis:

    • Prepare a dilute solution (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

    • Inject 1 µL into a GC-MS system equipped with a standard non-polar column (e.g., HP-5ms).

    • Use a temperature program such as: 50 °C for 2 min, then ramp to 280 °C at 20 °C/min.

    • Validation: The purity should be >98% by peak area. The mass spectrum of the main peak should show a molecular ion (M⁺) at m/z ≈ 223.

Protocol 2: Synthesis of 2-(Trifluoromethylthio)aniline via Catalytic Hydrogenation

  • Objective: To perform a clean and efficient reduction of the nitro group.

  • Materials:

    • 2-Nitrophenyl trifluoromethyl sulfide (1.0 eq)

    • 10% Palladium on Carbon (Pd/C), 50% wet (1-2 mol%)

    • Ethanol (EtOH), anhydrous grade

    • Hydrogen (H₂) gas cylinder

    • Parr shaker or similar hydrogenation apparatus

    • Celite® for filtration

  • Procedure:

    • WARNING: Hydrogenation is hazardous. Perform in a certified fume hood behind a blast shield.

    • To a pressure-rated reaction vessel, add 2-Nitrophenyl trifluoromethyl sulfide (e.g., 5.0 g, 22.4 mmol).

    • Add anhydrous EtOH (e.g., 100 mL).

    • Under a gentle stream of nitrogen, carefully add the 10% Pd/C catalyst (e.g., 240 mg, ~1 mol%).

    • Seal the vessel and connect it to the hydrogenation apparatus.

    • Evacuate the vessel and backfill with nitrogen (repeat 3 times).

    • Evacuate the vessel and backfill with hydrogen gas to the desired pressure (e.g., 50 psi).

    • Begin vigorous stirring or shaking at room temperature.

    • Monitor the reaction by observing hydrogen uptake. The reaction is typically complete within 2-4 hours.

    • Once H₂ uptake ceases, carefully vent the hydrogen and purge the vessel with nitrogen.

    • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with additional EtOH.

    • Combine the filtrates and remove the solvent under reduced pressure (rotary evaporation).

  • Purification & Validation:

    • The crude product is often of high purity. If necessary, it can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).

    • Validation: Confirm product formation via TLC, GC-MS (new peak with M⁺ at m/z ≈ 193), and NMR (disappearance of nitro-aromatic signals and appearance of a broad -NH₂ signal).

Protocol 3: Example Library Synthesis - Amide Coupling

  • Objective: To demonstrate the utility of 2-(trifluoromethylthio)aniline in a standard amide bond formation.

  • Materials:

    • 2-(Trifluoromethylthio)aniline (1.0 eq)

    • A carboxylic acid of interest (e.g., Benzoyl chloride or Benzoic acid) (1.0-1.1 eq)

    • Coupling agent (if using a carboxylic acid), e.g., HATU (1.1 eq)

    • Base, e.g., Triethylamine (TEA) or DIPEA (2.0-3.0 eq)

    • Anhydrous Dichloromethane (DCM) or DMF

  • Procedure (using an Acid Chloride):

    • Dissolve 2-(trifluoromethylthio)aniline (e.g., 200 mg, 1.04 mmol) and TEA (e.g., 0.29 mL, 2.08 mmol) in anhydrous DCM (10 mL) in a round-bottom flask under a nitrogen atmosphere.

    • Cool the solution to 0 °C in an ice bath.

    • Slowly add a solution of benzoyl chloride (e.g., 0.12 mL, 1.04 mmol) in DCM (2 mL) dropwise.

    • Allow the reaction to warm to room temperature and stir for 2-16 hours.

    • Monitor the reaction by TLC until the starting aniline is consumed.

  • Work-up & Purification:

    • Dilute the reaction mixture with DCM.

    • Wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography or recrystallization to yield the desired N-(2-(trifluoromethylthio)phenyl)benzamide.

    • Validation: Characterize the final product by NMR and Mass Spectrometry to confirm its structure and purity.

References

  • Nitroaromatic Antibiotics. Encyclopedia MDPI. [Link]

  • Mechanism of nitroreductase (NTR)-mediated bioactivation of nitroaromatic compounds. ResearchGate. [Link]

  • Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. SciELO. [Link]

  • Bioactivation and hepatotoxicity of nitroaromatic drugs. PubMed. [Link]

  • Bioactivation and Hepatotoxicity of Nitroaromatic Drugs. Ingenta Connect. [Link]

  • THE REACTIONS OF SOME 2-NITROPHENYL SULPHIDES IN 98% SULPHURIC ACID. Taylor & Francis Online. [Link]

  • 2-Nitrophenyl Aryl Sulfides Undergo Both Intramolecular and Electrospray-Induced Intermolecular Oxidation of Sulfur: An Experimental and Theoretical Case Study. National Institutes of Health (NIH). [Link]

  • Synthesis of Ethynyl Trifluoromethyl Sulfide and Its Application to the Synthesis of CF3S-Containing Triazoles. National Institutes of Health (NIH). [Link]

  • Applications of BCFI as an Intermediate in Pharmaceutical Manufacturing. Medium. [Link]

  • Fluorinated Building Blocks in Drug Design: Why They Matter. Apollo Scientific. [Link]

  • Key Applications and Chemical Properties of 2-Nitrophenyl Phenyl Sulfide. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

  • Nitro Compounds as Versatile Building Blocks for the Synthesis of Pharmaceutically Relevant Substances. Frontiers Media. [Link]

  • Pharmaceutical intermediates. Ikigai Corporation. [Link]

  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PubMed. [Link]

  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

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Method

Application Notes &amp; Protocols: 2-Nitrophenyl Trifluoromethyl Sulfide as an Electrophilic Trifluoromethylthiolating Reagent

Audience: Researchers, scientists, and drug development professionals. Introduction: The Strategic Importance of the Trifluoromethylthio (SCF₃) Group In the landscape of modern medicinal and agricultural chemistry, the s...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of the Trifluoromethylthio (SCF₃) Group

In the landscape of modern medicinal and agricultural chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone of molecular design. Among these, the trifluoromethylthio (SCF₃) group is of paramount importance.[1] Its unique combination of high lipophilicity (Hansch parameter π = 1.44) and strong electron-withdrawing character can profoundly enhance the pharmacokinetic and pharmacodynamic profiles of bioactive molecules.[1] These enhancements often manifest as improved metabolic stability, increased membrane permeability, and optimized binding affinity.

Direct electrophilic trifluoromethylthiolation has emerged as a powerful and efficient strategy for installing this vital moiety, particularly in late-stage functionalization where substrate complexity demands mild and selective methods.[2] A variety of reagents have been developed for this purpose, each with a unique profile of reactivity and stability.[3] This guide focuses on 2-nitrophenyl trifluoromethyl sulfide, exploring its synthesis and potential application as an electrophilic SCF₃ source, benchmarked against state-of-the-art reagents.

While aryl trifluoromethyl sulfides are not commonly employed as general electrophilic trifluoromethylthiolating agents compared to reagents like N-(trifluoromethylthio)saccharin, the electron-withdrawing nitro group in the ortho position is expected to activate the S-CF₃ bond towards nucleophilic attack. This document provides the foundational knowledge and detailed protocols for utilizing such reagents in key synthetic transformations.

Synthesis and Characterization of 2-Nitrophenyl Trifluoromethyl Sulfide

The synthesis of 2-nitrophenyl trifluoromethyl sulfide is predicated on the nucleophilic aromatic substitution (SₙAr) reaction, a robust and scalable method. The electron-deficient nature of the 1-chloro-2-nitrobenzene ring system makes it highly susceptible to substitution by a soft nucleophile like the trifluoromethylthiolate anion.

Protocol 1: Synthesis of 2-Nitrophenyl Trifluoromethyl Sulfide

Principle: This protocol details the synthesis via an SₙAr reaction between 1-chloro-2-nitrobenzene and a trifluoromethylthiolate salt. The choice of a polar aprotic solvent like DMSO or DMF is crucial for accelerating the reaction rate.

Materials and Reagents:

Reagent/MaterialFormulaM.W.AmountMoles
1-Chloro-2-nitrobenzeneC₆H₄ClNO₂157.561.58 g10 mmol
Silver(I) trifluoromethanethiolateAgSCF₃208.942.30 g11 mmol
Dimethylformamide (DMF)C₃H₇NO73.0920 mL-
Diethyl ether(C₂H₅)₂O74.12As needed-
Saturated aq. NH₄Cl--As needed-
Brine--As needed-
Anhydrous MgSO₄MgSO₄120.37As needed-

Procedure:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-chloro-2-nitrobenzene (1.58 g, 10 mmol) and silver(I) trifluoromethanethiolate (2.30 g, 11 mmol).

  • Add dimethylformamide (20 mL) to the flask.

  • Flush the flask with an inert atmosphere (N₂ or Ar).

  • Stir the reaction mixture at 80°C and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-6 hours.

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into 100 mL of diethyl ether and wash with saturated aqueous ammonium chloride (3 x 50 mL) to remove DMF.

  • Wash the organic layer with brine (50 mL).

  • Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure 2-nitrophenyl trifluoromethyl sulfide.

Safety Precautions:

  • 1-Chloro-2-nitrobenzene is toxic and an irritant.

  • Silver salts can be light-sensitive and should be handled with care.

  • Thiophenol-based precursors, if used, have a strong, unpleasant odor and are toxic.[4]

  • All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (gloves, safety glasses, lab coat) is mandatory.

Mechanism of Electrophilic Trifluoromethylthiolation

The efficacy of an electrophilic trifluoromethylthiolating reagent hinges on the polarization of the S-CF₃ bond. The highly electronegative CF₃ group withdraws electron density from the sulfur atom, rendering it electrophilic ("SCF₃⁺" source). The reaction proceeds via the attack of a nucleophile (Nu⁻) on the electrophilic sulfur atom, displacing the leaving group. For a reagent like 2-nitrophenyl trifluoromethyl sulfide, the leaving group would be the 2-nitrophenolate anion, which is stabilized by resonance.

For less reactive nucleophiles, activation of the reagent with a Lewis or Brønsted acid may be necessary to enhance the electrophilicity of the sulfur center.[3]

Caption: Generalized mechanism of electrophilic trifluoromethylthiolation.

Application Notes and Experimental Protocols

The following protocols are adapted from established procedures using highly reactive and versatile electrophilic trifluoromethylthiolating reagents, such as N-(trifluoromethylthio)saccharin.[1][5] These serve as a robust starting point for exploring the reactivity of 2-nitrophenyl trifluoromethyl sulfide with various nucleophiles.

Protocol 2: Trifluoromethylthiolation of an Electron-Rich Heterocycle (Indole)

Principle: Electron-rich aromatic and heteroaromatic systems can undergo electrophilic aromatic substitution with a suitable "SCF₃⁺" source. The use of a mild Lewis acid like chlorotrimethylsilane (TMSCl) can activate the reagent and facilitate the reaction.[2]

Materials and Reagents:

Reagent/MaterialFormulaM.W.AmountMoles
1-MethylindoleC₉H₉N131.17131 mg1.0 mmol
2-Nitrophenyl trifluoromethyl sulfideC₇H₄F₃NO₂S223.18290 mg1.3 mmol
Chlorotrimethylsilane (TMSCl)(CH₃)₃SiCl108.64109 mg1.0 mmol
Dichloromethane (DCM)CH₂Cl₂84.936 mL-

Procedure:

  • In a dry flask under an inert atmosphere, dissolve 1-methylindole (131 mg, 1.0 mmol) and 2-nitrophenyl trifluoromethyl sulfide (290 mg, 1.3 mmol) in dichloromethane (6 mL).

  • Add chlorotrimethylsilane (109 mg, 1.0 mmol) to the solution at room temperature.

  • Stir the mixture for 16 hours. Monitor the reaction by TLC (eluent: hexane/ethyl acetate = 9/1).

  • Upon completion, quench the reaction by adding deionized water (20 mL).

  • Separate the layers and extract the aqueous phase with dichloromethane (2 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

  • Filter the mixture and remove the solvent under reduced pressure.

  • Purify the residue by flash column chromatography (eluent: hexane/ethyl acetate) to obtain 1-methyl-3-(trifluoromethylthio)indole.[2]

Experimental_Workflow A 1. Reagent & Substrate Dissolution (DCM, Inert Atmosphere) B 2. Add Activator (e.g., TMSCl) (Room Temperature) A->B C 3. Reaction Monitoring (TLC / GC-MS) B->C D 4. Aqueous Workup (Quench, Extract, Wash) C->D E 5. Drying & Concentration (Na2SO4, Rotary Evaporation) D->E F 6. Purification (Flash Column Chromatography) E->F G 7. Product Characterization (NMR, MS) F->G

Caption: General experimental workflow for trifluoromethylthiolation.
Protocol 3: Trifluoromethylthiolation of a β-Ketoester

Principle: The enolate of a β-ketoester is a soft carbon nucleophile that readily reacts with electrophilic SCF₃ reagents. A non-nucleophilic base is used to generate the enolate in situ.

Materials and Reagents:

Reagent/MaterialFormulaM.W.AmountMoles
Ethyl 2-oxocyclopentanecarboxylateC₈H₁₂O₃156.18156 mg1.0 mmol
2-Nitrophenyl trifluoromethyl sulfideC₇H₄F₃NO₂S223.18268 mg1.2 mmol
Sodium Hydride (60% in mineral oil)NaH24.0044 mg1.1 mmol
Tetrahydrofuran (THF), anhydrousC₄H₈O72.115 mL-

Procedure:

  • To a flame-dried flask under an inert atmosphere, add sodium hydride (44 mg of 60% dispersion, 1.1 mmol).

  • Wash the NaH with dry hexane (2 x 2 mL) to remove mineral oil, and carefully decant the hexane.

  • Add anhydrous THF (3 mL) to the flask and cool to 0°C in an ice bath.

  • Slowly add a solution of ethyl 2-oxocyclopentanecarboxylate (156 mg, 1.0 mmol) in anhydrous THF (2 mL) to the NaH suspension.

  • Stir the mixture at 0°C for 30 minutes to ensure complete enolate formation.

  • Add a solution of 2-nitrophenyl trifluoromethyl sulfide (268 mg, 1.2 mmol) in anhydrous THF (1 mL) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

  • Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (10 mL).

  • Extract the mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purify the product by flash column chromatography.

Comparative Analysis and Field Insights

While 2-nitrophenyl trifluoromethyl sulfide is a plausible electrophilic reagent, the field has largely been dominated by other classes of reagents due to their optimized stability, reactivity, and ease of synthesis.[6] A comparative overview is essential for judicious reagent selection.

Table 1: Comparison of Electrophilic SCF₃ Reagents

ReagentStructureKey AdvantagesKey Limitations
2-Nitrophenyl trifluoromethyl sulfide Ar-S-CF₃ (Ar = 2-nitrophenyl)Potentially low-cost synthesis from bulk chemicals.Reactivity not well-documented; potentially lower electrophilicity than N-S based reagents.
N-(Trifluoromethylthio)saccharin Sac-S-CF₃High reactivity, broad scope, crystalline, shelf-stable, easily synthesized.[1][5]Requires AgSCF₃ for synthesis, which can be costly.[1]
N-(Trifluoromethylthio)phthalimide Phth-S-CF₃Shelf-stable solid, commercially available.Generally less reactive than the saccharin analogue.[2]
Shen's Reagents (e.g., N-trifluoromethylthiodibenzenesulfonimide) (PhSO₂)₂N-S-CF₃Extremely high electrophilicity for challenging substrates.[2]Synthesis can be more complex.
Billard-Langlois Reagents PhN(R)SCF₃Effective for certain nucleophiles.Often requires strong acid activation; can be less stable.[3]

Expert Insights & Troubleshooting:

  • Low Reactivity: If a reaction with 2-nitrophenyl trifluoromethyl sulfide is sluggish, consider adding a Lewis acid (e.g., ZnCl₂, TMSOTf) or a Brønsted acid (e.g., TfOH) to enhance its electrophilicity.[3]

  • Side Reactions: The 2-nitrophenyl leaving group can potentially engage in side reactions. Ensure the reaction temperature is controlled and the workup is performed promptly.

  • Alternative Reagents: For high-value, late-stage functionalizations where yield and reliability are critical, a well-established reagent like N-(trifluoromethylthio)saccharin is often the preferred choice.[6] Its reactivity profile is extensively documented, providing a higher probability of success.

Conclusion

2-Nitrophenyl trifluoromethyl sulfide represents a structurally simple and potentially accessible electrophilic trifluoromethylthiolating reagent. Its utility is predicated on the activation of the S-CF₃ bond by the ortho-nitro group. While it may serve as a cost-effective option for specific applications, researchers must weigh its uncharacterized reactivity profile against the proven, broad-spectrum efficacy of benchmark reagents like N-(trifluoromethylthio)saccharin. The protocols and comparative data presented herein provide a comprehensive framework for scientists and drug development professionals to effectively incorporate the valuable SCF₃ moiety into their target molecules, enabling the advancement of new pharmaceuticals and agrochemicals.

References

  • BenchChem. (2025). Application Notes and Protocols: N-(trifluoromethylthio)saccharin in Late-Stage Functionalization of Complex Molecules.
  • BenchChem. (2025). A Comparative Guide to Electrophilic Trifluoromethylthiolating Reagents: N-(Trifluoromethylthio)saccharin and Beyond.
  • Organic Syntheses. (2017). Preparation of N-Trifluoromethylthiosaccharin: A Shelf-Stable Electrophilic Reagent for Trifluoromethylthiolation. Org. Synth. 2017, 94, 217-233.
  • Lin, Q., Xu, X., & Qing, F.-L. (2017). Establishing the Trifluoromethylthio Radical Donating Abilities of Electrophilic SCF3-Transfer Reagents. The Journal of Organic Chemistry, 82(16), 8697-8702.
  • Lattanzi, A. et al. (2020).
  • Shen, Q. et al. (2015). Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation. Accounts of Chemical Research, 48(6), 1727-1739.
  • Lin, J.-H., Ji, Y.-L., & Xiao, J.-C. (2015). Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. Current Organic Chemistry, 19(16), 1541-1553.
  • Rueping, M. et al. (2014). Direct Catalytic Trifluoromethylthiolation of Boronic Acids and Alkynes Employing Electrophilic Shelf-Stable N-(Trifluoromethylthio)phthalimide.
  • Zhang, C. P., & Vicic, D. A. (2012). Nickel-Catalyzed Synthesis of Aryl Trifluoromethyl Sulfides at Room Temperature. Journal of the American Chemical Society, 134(1), 183-185.
  • Shao, X., Xu, C., Lu, L., & Shen, Q. (2015). Structure–Reactivity Relationship of Trifluoromethanesulfenates: Discovery of an Electrophilic Trifluoromethylthiolating Reagent. The Journal of Organic Chemistry, 80(4), 2309-2317. Available at: [Link]

  • Shao, X., Xu, C., Lu, L., & Shen, Q. (2015). Structure-Reactivity Relationship (SAR) of Trifluoromethanesulfenates: Discovery of An Electrophilic Trifluoromethylthiolating Reagent. The Journal of Organic Chemistry.
  • Shao, X., Xu, C., Lu, L., & Shen, Q. (2015). Structure–Reactivity Relationship of Trifluoromethanesulfenates: Discovery of an Electrophilic Trifluoromethylthiolating Reagent. The Journal of Organic Chemistry, 80(4), 2309-2317. Available at: [Link]

  • Lu, L., & Shen, Q. (2015). Shelf-stable electrophilic reagents for trifluoromethylthiolation. Accounts of Chemical Research, 48(6), 1727-1739. Available at: [Link]

  • Shreeve, J. M. et al. (2010). Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Beilstein Journal of Organic Chemistry, 6, 65. Available at: [Link]

  • DFT study on the mechanism of Ni-catalyzed aryl trifluoromethyl sulfide synthesis. (2013). RSC Publishing. Available at: [Link]

  • Various Authors. (2017). Self-stable Electrophilic Reagents for Trifluoromethylthiolation. Presentation.
  • Umemoto, T., & Ishihara, S. (1993). New Electrophilic Trifluoromethylating Agents. The Journal of Organic Chemistry, 58(26), 7436-7443. Available at: [Link]

  • Billard, T. et al. (2016). Synthesis of Ethynyl Trifluoromethyl Sulfide and Its Application to the Synthesis of CF3S-Containing Triazoles. Molecules, 21(9), 1228. Available at: [Link]

  • Sajisha, V. S., & Hari, P. R. (2019). Photochemistry of 2-Nitroarenes: 2-Nitrophenyl-α-trifluoromethyl Carbinols as Synthons for Fluoroorganics. Journal of the American Chemical Society, 141(41), 16256-16260.
  • Lear, M. J. et al. (2008). Efficient Synthesis of 2-(Trifluoromethyl)nicotinic Acid Derivatives from Simple Fluorinated Precursors. Organic Letters, 10(9), 1779-1782.
  • Sciencemadness Discussion Board. (2010). synthesis of 2 nitro diphenyl sulfide.
  • Moolayil, J. T. et al. (2011). 2-Nitrophenyl Aryl Sulfides Undergo Both Intramolecular and Electrospray-Induced Intermolecular Oxidation of Sulfur: An Experimental and Theoretical Case Study. Journal of the American Society for Mass Spectrometry, 22(8), 1431-1440. Available at: [Link]

Sources

Application

Application Notes &amp; Protocols: Transition-Metal Catalyzed Cross-Coupling for the Synthesis of Aryl Trifluoromethyl Sulfides

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals Introduction: The Strategic Value of the Trifluoromethylthio Moiety In the landscape of modern medicinal and agricultural chemistr...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Introduction: The Strategic Value of the Trifluoromethylthio Moiety

In the landscape of modern medicinal and agricultural chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone of molecular design. Among these, the trifluoromethylthio (-SCF3) group is of paramount importance. It confers a unique combination of properties to parent molecules, most notably high lipophilicity (Hansch parameter π = 1.44) and strong electron-withdrawing character (Hammett constant σp = 0.50).[1][2] These attributes can significantly enhance a compound's metabolic stability, membrane permeability, and binding affinity to biological targets, making the C-SCF3 bond a highly sought-after feature in drug candidates and advanced agrochemicals.[2][3]

Historically, the direct installation of the -SCF3 group onto aromatic systems has been challenging, often requiring harsh conditions or multi-step sequences starting from sulfur-containing precursors.[4] The advent of transition-metal catalyzed cross-coupling reactions has revolutionized this field, providing milder and more direct pathways. This guide provides a detailed overview of the mechanistic principles and practical protocols for these transformative reactions, with a focus on the coupling of aryl halides. While various trifluoromethylthiolating agents are employed, this document will focus on protocols using common nucleophilic SCF3 sources, which are frequently used to couple with functionalized aryl electrophiles, such as those containing a nitro group. The 2-nitrophenyl scaffold, for instance, is a common structural motif in pharmaceuticals and serves as a relevant substrate class for these methodologies.[5][6][7]

The Mechanistic Blueprint: A Palladium/Nickel-Catalyzed Catalytic Cycle

The power of transition-metal catalysis lies in its ability to facilitate bond formations that are otherwise kinetically or thermodynamically unfavorable. For trifluoromethylthiolation of aryl halides (Ar-X), a general catalytic cycle, often involving Pd or Ni, can be proposed. The cycle elegantly navigates the key steps of C-X bond activation and C-S bond formation.

A plausible catalytic cycle involves three primary stages:

  • Oxidative Addition: The low-valent metal catalyst (e.g., M(0)) inserts into the aryl-halide (Ar-X) bond, forming a high-valent Ar-M(II)-X intermediate. The reactivity for this step generally follows the trend Ar-I > Ar-Br > Ar-Cl, and it can be influenced by the electronic nature of the aryl halide.

  • Transmetalation or Salt Metathesis: The trifluoromethylthiolating reagent (e.g., AgSCF3, CuSCF3, or [NMe4]SCF3) delivers the SCF3 group to the metal center, displacing the halide and forming an Ar-M(II)-SCF3 intermediate.

  • Reductive Elimination: The final C(aryl)-SCF3 bond is formed as the product is released from the metal center, regenerating the active M(0) catalyst to re-enter the cycle. This is typically the turnover-limiting step.[8][9]

Catalytic_Cycle cluster_cycle Catalytic Cycle M0 M(0) Catalyst (e.g., Ni(0) or Pd(0)) OxAdd [Ar-M(II)-X] M0->OxAdd Oxidative Addition ArX Ar-X (e.g., 2-Nitrophenyl Halide) ArX->OxAdd Product Ar-SCF3 (Product) SCF3_Source [SCF3]⁻ Source (e.g., AgSCF3) Trans [Ar-M(II)-SCF3] SCF3_Source->Trans OxAdd->Trans Transmetalation / Salt Metathesis Trans->M0 Reductive Elimination Trans->Product

Caption: Generalized catalytic cycle for trifluoromethylthiolation.

Application Protocol: Ligandless Nickel-Catalyzed Trifluoromethylthiolation

This protocol describes a robust and ligand-free method for the ortho-selective trifluoromethylthiolation of an aryl bromide using a directing group, adapted from established literature.[10] The use of a directing group allows for high regioselectivity, and the absence of expensive ligands makes this an attractive and cost-effective method. We will use a 2-bromobenzaldehyde-derived imine as the substrate, where the imine nitrogen acts as the directing group to install the -SCF3 moiety at the ortho position.

Materials and Reagents
Reagent/MaterialFormulaM.W. ( g/mol )Typical GradeSupplier
Aryl Bromide Substrate¹VariesVaries>97%Varies
Nickel(II) acetylacetonateNi(acac)₂256.91>98%Strem, Sigma-Aldrich
Silver(I) trifluoromethanethiolateAgSCF₃214.94>95%Commercially available
N,N-Dimethylformamide (DMF)C₃H₇NO73.09Anhydrous, >99.8%Acros, Sigma-Aldrich
Diethyl Ether(C₂H₅)₂O74.12AnhydrousFisher, VWR
Saturated aq. NH₄ClNH₄Cl53.49ReagentVWR, Fisher
Anhydrous MgSO₄MgSO₄120.37ReagentFisher, Sigma-Aldrich
Schlenk flask / reaction vial---VWR, Chemglass
Nitrogen/Argon gas supplyN₂ / Ar-High PurityAirgas, etc.

¹Note: Substrate is typically synthesized beforehand. For this example, an imine formed from 2-bromobenzaldehyde and an amine (e.g., tert-butylamine) would be used.

Experimental Workflow Diagram

Caption: Step-by-step workflow for Ni-catalyzed trifluoromethylthiolation.

Step-by-Step Protocol

Note: This reaction is sensitive to air and moisture. All steps should be performed under an inert atmosphere (Nitrogen or Argon) using standard Schlenk line techniques.

  • Reaction Setup:

    • To a flame-dried 10 mL Schlenk flask equipped with a magnetic stir bar, add the aryl bromide imine substrate (0.20 mmol, 1.0 equiv), Ni(acac)₂ (5.1 mg, 0.02 mmol, 10 mol%), and AgSCF₃ (64.5 mg, 0.30 mmol, 1.5 equiv).

    • Causality: The flask is flame-dried to remove adsorbed water, which can quench the catalyst and reagents. Ni(acac)₂ is a stable and easy-to-handle Ni(II) precatalyst that is reduced in situ to the active Ni(0) species. AgSCF₃ serves as the nucleophilic -SCF3 source.[10] An excess is used to drive the reaction to completion.

  • Inert Atmosphere:

    • Seal the flask with a rubber septum. Connect it to a Schlenk line and evacuate the flask under high vacuum for 5-10 minutes, then backfill with nitrogen or argon gas. Repeat this cycle three times.

    • Causality: The Ni(0) catalytic species is highly oxygen-sensitive and will readily oxidize, rendering it inactive. Establishing an inert atmosphere is critical for catalytic turnover.

  • Solvent Addition and Reaction:

    • Using a gas-tight syringe, add 1.0 mL of anhydrous DMF to the flask.

    • Stir the resulting suspension vigorously at ambient temperature (approx. 25 °C).

    • Causality: Anhydrous DMF is a polar aprotic solvent that helps to solubilize the reagents and intermediates. The reaction is often efficient at room temperature, avoiding the need for heating which can lead to decomposition of sensitive substrates or reagents.[10]

  • Monitoring and Workup:

    • Monitor the reaction's progress by periodically taking a small aliquot (via syringe) and analyzing it by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 12-24 hours.

    • Once the starting material is consumed, remove the flask from the stir plate. Quench the reaction by adding 5 mL of saturated aqueous NH₄Cl solution.

    • Causality: Quenching with a mild acid like NH₄Cl protonates any remaining basic species and helps to break up emulsions during extraction. For imine-directed reactions, this step may be followed by hydrolysis (e.g., with aqueous HCl) to convert the imine back to an aldehyde, if desired.

  • Extraction and Purification:

    • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 10 mL).

    • Combine the organic layers, wash with brine (1 x 15 mL) to remove residual water and DMF, and dry over anhydrous MgSO₄.

    • Filter the solution to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

    • Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure aryl trifluoromethyl sulfide.

Key Parameters and Troubleshooting

The success of this cross-coupling reaction depends on several factors. The following table summarizes key considerations and offers troubleshooting advice.

ParameterInfluence & ConsiderationsCommon ProblemPotential Solution(s)
Catalyst Ni is often more cost-effective and can couple more challenging substrates (e.g., aryl chlorides) than Pd.[10] Pd catalysts are also widely used.[8][9]No reaction or low conversion.Ensure the catalyst is active and the system is rigorously free of oxygen. Try a different precatalyst or metal (e.g., switch from Ni to Pd).
Substrate Aryl iodides are most reactive, followed by bromides and chlorides. Electron-withdrawing groups (like -NO₂) can activate the ring towards oxidative addition.[11]Starting material is recovered.For less reactive halides (e.g., chlorides), higher temperatures or a more active catalytic system (e.g., with a specific ligand) may be required.[10]
SCF₃ Source Nucleophilic sources like AgSCF₃, CuSCF₃, and [NMe₄]SCF₃ are common.[1][4][10] Their stability, solubility, and reactivity vary.Low yield of desired product.The choice of counter-ion can be crucial. If one source fails, try another (e.g., switch from AgSCF₃ to a copper-based reagent).
Solvent Polar aprotic solvents like DMF, DMAc, or NMP are typical as they help solubilize the ionic reagents.Side reactions or product decomposition.Ensure the solvent is truly anhydrous. If the product is unstable in the solvent, try a less polar alternative like dioxane or toluene, though this may require higher temperatures.
Atmosphere Strict exclusion of O₂ is mandatory for most Ni(0) and Pd(0) catalysts.Darkening of the reaction mixture with no product formation.Improve Schlenk line technique. Use freshly distilled/degassed solvents. Consider using a glovebox for setup.

Conclusion

Transition-metal catalyzed cross-coupling reactions represent a powerful and versatile strategy for the synthesis of valuable aryl trifluoromethyl sulfides. By understanding the underlying catalytic cycle and carefully controlling experimental parameters, researchers can efficiently construct C-SCF₃ bonds in complex molecules. The ligandless, nickel-catalyzed protocol detailed herein exemplifies a modern approach that is both practical and cost-effective, providing a reliable tool for professionals in drug discovery and materials science to access this important chemical scaffold.

References

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  • RSC Publishing. (n.d.). Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. [Link]

  • MDPI. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

  • ResearchGate. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. [Link]

  • PMC. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. [Link]

  • Moffitt Cancer Center. (2024). New Reagent Improves the Process of Making Sulfur-Containing Compounds. [Link]

Sources

Method

Application Note: Preparation of 2-Nitrophenyl Trifluoromethyl Sulfide via a One-Pot Sandmeyer-Type Reaction

Executive Summary The introduction of the trifluoromethylthio (–SCF₃) group into aromatic systems is a critical transformation in modern drug development and agrochemical design. Boasting a remarkably high Hansch lipophi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The introduction of the trifluoromethylthio (–SCF₃) group into aromatic systems is a critical transformation in modern drug development and agrochemical design. Boasting a remarkably high Hansch lipophilicity parameter ( π=1.44 ) and strong electron-withdrawing properties, the –SCF₃ motif significantly enhances a drug candidate's metabolic stability and membrane permeability.

Historically, synthesizing aryl trifluoromethyl sulfides required harsh conditions, toxic gases (e.g., CF₃SH), or expensive pre-functionalized starting materials. However, the development of a one-pot Sandmeyer-type trifluoromethylthiolation by the Gooßen laboratory has revolutionized this approach. This protocol details the conversion of readily available 2-nitroaniline into 2-nitrophenyl trifluoromethyl sulfide using inexpensive reagents: copper(I) thiocyanate, sodium thiocyanate, and the Ruppert–Prakash reagent (TMSCF₃).

Mechanistic Rationale & Causality

To successfully execute this protocol, one must understand the tandem sequence of reactions occurring within the single reaction vessel. The workflow is not merely a mixture of reagents, but a carefully orchestrated cascade of three distinct chemical events:

  • Non-Aqueous Diazotization: tert-Butyl nitrite (t-BuONO) and p-toluenesulfonic acid (p-TsOH) are utilized instead of the traditional aqueous NaNO₂/HCl system. Causality: Water must be strictly excluded from the system to prevent the competitive hydrolysis of the highly reactive 2-nitrophenyldiazonium intermediate into 2-nitrophenol.

  • Sandmeyer Thiocyanation: Copper(I) thiocyanate (CuSCN) acts as both an electron donor and a ligand source. Through a Single Electron Transfer (SET) event, Cu(I) reduces the diazonium salt, expelling nitrogen gas and generating an electrophilic aryl radical. This radical rapidly abstracts a thiocyanate group from the resulting Cu(II) species, forming 2-nitrophenyl thiocyanate.

  • Nucleophilic Trifluoromethylation: The Ruppert–Prakash reagent (TMSCF₃) is inert on its own. Cesium carbonate (Cs₂CO₃) acts as a Lewis base activator, attacking the silicon atom to form a hypervalent silicate. This weakens the Si–CF₃ bond, releasing the nucleophilic CF₃⁻ anion. The CF₃⁻ anion immediately attacks the sulfur atom of the newly formed aryl thiocyanate, displacing the cyanide (CN⁻) leaving group to yield the final 2-nitrophenyl trifluoromethyl sulfide.

G A 2-Nitroaniline B 2-Nitrophenyldiazonium Salt A->B t-BuONO, p-TsOH (Diazotization) C Aryl Radical Intermediate B->C Cu(I)SCN - N2, - Cu(II) D 2-Nitrophenyl Thiocyanate C->D Cu(II)(SCN)2 Recombination E 2-Nitrophenyl Trifluoromethyl Sulfide D->E TMSCF3, Cs2CO3 (Nucleophilic CF3-)

Mechanistic workflow of the Sandmeyer-type trifluoromethylthiolation of 2-nitroaniline.

Quantitative Reaction Parameters

The following table summarizes the stoichiometric requirements for a standard 1.0 mmol scale synthesis, optimized for maximum yield and minimal byproduct formation .

ReagentChemical RoleEquivalentsAmount (1.0 mmol scale)
2-Nitroaniline Starting Substrate1.0138.1 mg
p-Toluenesulfonic acid monohydrate Acid Catalyst1.5285.3 mg
tert-Butyl nitrite (t-BuONO)Diazotizing Agent1.5154.7 mg (~178 µL)
Copper(I) thiocyanate (CuSCN)SET Donor / SCN Source1.0121.6 mg
Sodium thiocyanate (NaSCN)Supplemental SCN Source1.5121.5 mg
Cesium carbonate (Cs₂CO₃)TMSCF₃ Activator2.0651.6 mg
TMSCF₃ (Ruppert-Prakash)CF₃ Source2.0284.4 mg (~295 µL)
Acetonitrile (MeCN)SolventN/A4.0 mL (Total)

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. By monitoring specific visual and spectroscopic milestones, researchers can ensure the integrity of the reaction at each phase.

Phase 1: In Situ Diazotization
  • Preparation: In an oven-dried 10 mL Schlenk flask equipped with a magnetic stir bar, add 2-nitroaniline (138.1 mg, 1.0 mmol) and p-toluenesulfonic acid monohydrate (285.3 mg, 1.5 mmol).

  • Solvation: Suspend the mixture in 2.0 mL of anhydrous acetonitrile (MeCN) under a nitrogen atmosphere. Cool the flask to 0 °C using an ice-water bath.

  • Activation: Dropwise, add tert-butyl nitrite (178 µL, 1.5 mmol) via a micro-syringe.

  • Validation Checkpoint 1: Stir the mixture at 0 °C for 15 minutes. The bright yellow color of the 2-nitroaniline will transition to a pale/clear solution with a precipitate, indicating the successful formation of the highly polar 2-nitrophenyldiazonium salt. TLC (Hexanes/EtOAc 3:1) should confirm the disappearance of the starting material.

Phase 2: Sandmeyer Trifluoromethylthiolation
  • Reagent Assembly: In a separate oven-dried 20 mL vial, combine CuSCN (121.6 mg, 1.0 mmol), NaSCN (121.5 mg, 1.5 mmol), and Cs₂CO₃ (651.6 mg, 2.0 mmol). Suspend in 2.0 mL of anhydrous MeCN under nitrogen.

  • Transfer: Using a syringe, transfer the cold diazonium salt solution from Phase 1 dropwise into the 20 mL vial at room temperature. Caution: Nitrogen gas evolution will occur immediately upon addition.

  • Trifluoromethylation: Immediately following the transfer, add TMSCF₃ (295 µL, 2.0 mmol) dropwise to the vigorously stirring mixture.

  • Incubation: Seal the vial and allow the reaction to stir at room temperature (20–25 °C) for 12 hours.

  • Validation Checkpoint 2: Aliquot 10 µL of the reaction mixture, dilute with ethyl acetate, and analyze via GC-MS. The intermediate 2-nitrophenyl thiocyanate ( m/z 180) should be fully consumed, replaced by the target 2-nitrophenyl trifluoromethyl sulfide ( m/z 223).

Phase 3: Workup and Isolation
  • Quenching: Dilute the reaction mixture with 15 mL of Ethyl Acetate (EtOAc) and filter through a short pad of Celite to remove copper salts and inorganic carbonates. Wash the Celite pad with an additional 10 mL of EtOAc.

  • Washing: Transfer the filtrate to a separatory funnel. Wash with distilled water (2 × 15 mL) and brine (1 × 15 mL).

  • Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/EtOAc gradient, typically 100:0 to 95:5) to afford the pure 2-nitrophenyl trifluoromethyl sulfide as a yellow oil.

Phase 4: Spectroscopic Validation

To confirm the structural integrity and purity of the isolated product, perform NMR spectroscopy:

  • ¹⁹F NMR (376 MHz, CDCl₃): Look for a sharp, distinct singlet at approximately −42.0 ppm . This is the definitive hallmark of the aryl-SCF₃ group.

  • ¹H NMR (400 MHz, CDCl₃): Confirm the ortho-substitution pattern of the nitrobenzene ring (four distinct aromatic protons between 7.50 and 8.20 ppm).

References

  • Danoun, G., Bayarmagnai, B., Gruenberg, M. F., & Goossen, L. J. (2014). Sandmeyer trifluoromethylthiolation of arenediazonium salts with sodium thiocyanate and Ruppert–Prakash reagent. Chemical Science, 5(4), 1312-1316. URL:[Link]

  • Bayarmagnai, B., Matheis, C., Risto, E., & Goossen, L. J. (2014). One-Pot Sandmeyer Trifluoromethylation and Trifluoromethylthiolation. Advanced Synthesis & Catalysis, 356(10), 2343-2348. URL:[Link]

  • Matheis, C., Wagner, V., & Goossen, L. J. (2016). Sandmeyer-Type Trifluoromethylthiolation and Trifluoromethylselenolation of (Hetero)Aromatic Amines Catalyzed by Copper. Chemistry–A European Journal, 22(1), 79-82. URL:[Link]

Application

Direct trifluoromethylthiolation of arenes using 2-Nitrophenyl trifluoromethyl sulfide

A Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of the Trifluoromethylthio Group in Modern Chemistry The trifluoromethylthio (–SCF3) group has become a highly sought...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Trifluoromethylthio Group in Modern Chemistry

The trifluoromethylthio (–SCF3) group has become a highly sought-after substituent in the fields of medicinal chemistry, agrochemicals, and materials science. Its unique combination of high lipophilicity (Hansch parameter π = 1.44) and strong electron-withdrawing nature can significantly enhance the pharmacokinetic and physicochemical properties of organic molecules.[1][2] The incorporation of an –SCF3 moiety can improve metabolic stability, cell membrane permeability, and binding affinity to biological targets.[3][4] Consequently, the development of efficient and reliable methods for the direct introduction of the trifluoromethylthio group onto aromatic rings is of paramount importance for the rapid generation of novel molecular entities with enhanced properties.

Direct C–H trifluoromethylthiolation of arenes represents a particularly attractive strategy as it avoids the need for pre-functionalized substrates, thereby increasing atom and step economy.[1] This guide provides a comprehensive overview of the state-of-the-art methods for this transformation, with a focus on a well-established protocol using an electrophilic trifluoromethylthiolating reagent.

The Challenge of Direct C-H Trifluoromethylthiolation and the Rise of Electrophilic Reagents

Historically, the introduction of the –SCF3 group has been challenging, often requiring harsh reaction conditions, multi-step syntheses, or the use of toxic and volatile reagents.[1] The advent of stable, electrophilic trifluoromethylthiolating reagents has revolutionized this field, enabling direct C–H functionalization under milder conditions. A variety of such reagents have been developed, including those based on hypervalent iodine, succinimide, and saccharin scaffolds.[5][6] These reagents have demonstrated broad applicability and functional group tolerance.

A Note on 2-Nitrophenyl Trifluoromethyl Sulfide

While a diverse array of reagents has been successfully employed for the direct trifluoromethylthiolation of arenes, it is important to note that 2-nitrophenyl trifluoromethyl sulfide is not a commonly used or reported reagent for this specific transformation. The reasons for this are likely rooted in the chemical stability of the molecule. The carbon-sulfur bond in aryl trifluoromethyl sulfides is generally robust. For 2-nitrophenyl trifluoromethyl sulfide to act as a trifluoromethylthiolating agent in a direct C-H functionalization, the Ar-SCF3 bond would need to be cleaved to generate an electrophilic "SCF3+" equivalent or a ·SCF3 radical.

Under typical electrophilic aromatic substitution conditions, the C-S bond is not sufficiently labile. While photoredox catalysis can enable the cleavage of C-S bonds in some contexts, there are no established protocols for using 2-nitrophenyl trifluoromethyl sulfide in this manner for direct C-H trifluoromethylthiolation.[7] The presence of the nitro group could also lead to competing reactions or catalyst inhibition under certain conditions. The photochemistry of 2-nitroarenes is complex and may not favor the desired reaction pathway.[8] Furthermore, studies on 2-nitrophenyl aryl sulfides have shown a propensity for intramolecular oxidation of the sulfur by the ortho-nitro group under certain conditions, which would be a competing and undesired reaction pathway.

Therefore, for practical and reliable direct C-H trifluoromethylthiolation, the use of well-established and highly reactive electrophilic reagents is recommended. The following sections will detail a protocol using one such reagent.

Recommended Protocol: Direct Trifluoromethylthiolation of Electron-Rich Arenes Using an Electrophilic Reagent

This protocol describes a general procedure for the direct trifluoromethylthiolation of electron-rich arenes using a highly reactive and shelf-stable electrophilic trifluoromethylthiolating reagent, such as N-trifluoromethylthiosaccharin. This method often proceeds under mild conditions and demonstrates a broad substrate scope.

Reaction Principle and Mechanism

The direct trifluoromethylthiolation of electron-rich arenes with electrophilic reagents like N-trifluoromethylthiosaccharin typically proceeds via an electrophilic aromatic substitution (SEAr) mechanism. The high electrophilicity of the sulfur atom in the reagent, enhanced by the electron-withdrawing saccharin backbone, allows it to be attacked by the π-electrons of an electron-rich aromatic ring. The reaction can often be promoted by a Lewis or Brønsted acid to further enhance the electrophilicity of the trifluoromethylthiolating agent.

dot digraph "Electrophilic_Aromatic_Trifluoromethylthiolation" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, fontname="Arial", fontsize=12, max_width="760px"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Arene [label="Electron-Rich Arene"]; Reagent [label="Electrophilic SCF3 Reagent\n(e.g., N-Trifluoromethylthiosaccharin)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Acid [label="Lewis or Brønsted Acid\n(Promoter)"]; Activated_Reagent [label="Activated Reagent Complex", fillcolor="#FBBC05", fontcolor="#202124"]; Sigma_Complex [label="σ-Complex\n(Wheland Intermediate)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Product [label="Aryl Trifluoromethyl Sulfide", fillcolor="#34A853", fontcolor="#FFFFFF"]; Byproduct [label="Protonated Saccharin"];

Reagent -> Activated_Reagent [label="Activation"]; Acid -> Activated_Reagent; Arene -> Sigma_Complex [label="Nucleophilic Attack"]; Activated_Reagent -> Sigma_Complex; Sigma_Complex -> Product [label="Deprotonation"]; Sigma_Complex -> Byproduct; } केंद Figure 1: Generalized workflow for electrophilic aromatic trifluoromethylthiolation.

Materials and Equipment
  • Reagents:

    • Arene substrate (e.g., anisole, N,N-dimethylaniline, indole)

    • Electrophilic trifluoromethylthiolating reagent (e.g., N-trifluoromethylthiosaccharin)

    • Anhydrous solvent (e.g., dichloromethane (DCM), acetonitrile (MeCN))

    • Lewis or Brønsted acid promoter (optional, e.g., trimethylsilyl chloride (TMSCl), triflic acid (TfOH))

    • Saturated aqueous sodium bicarbonate (NaHCO3)

    • Brine

    • Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

    • Silica gel for column chromatography

    • Hexanes and ethyl acetate for chromatography

  • Equipment:

    • Round-bottom flask or reaction vial

    • Magnetic stirrer and stir bar

    • Inert atmosphere setup (e.g., nitrogen or argon balloon)

    • Syringes and needles

    • Separatory funnel

    • Rotary evaporator

    • Thin-layer chromatography (TLC) plates and UV lamp

    • Glassware for column chromatography

Experimental Protocol
  • Reaction Setup:

    • To an oven-dried round-bottom flask or reaction vial equipped with a magnetic stir bar, add the arene substrate (1.0 mmol, 1.0 equiv).

    • Dissolve the arene in the anhydrous solvent (5 mL).

    • Add the electrophilic trifluoromethylthiolating reagent (1.2 mmol, 1.2 equiv) to the solution.

    • If a promoter is required, add the Lewis or Brønsted acid (e.g., 0.1-1.0 equiv) to the reaction mixture at room temperature under an inert atmosphere.

  • Reaction Monitoring:

    • Stir the reaction mixture at room temperature or the specified temperature.

    • Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Work-up:

    • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (10 mL).

    • Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 15 mL).

    • Combine the organic layers and wash with brine (20 mL).

    • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

    • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification:

    • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure aryl trifluoromethyl sulfide.

Data Presentation: Substrate Scope and Representative Yields

The following table summarizes the typical performance of direct trifluoromethylthiolation on various arene substrates using an electrophilic reagent.

EntryArene SubstrateProductTypical Yield (%)
1Anisole4-(Trifluoromethylthio)anisole85-95
21,3-Dimethoxybenzene1,3-Dimethoxy-4-(trifluoromethylthio)benzene>90
3N,N-Dimethylaniline4-(Trifluoromethylthio)-N,N-dimethylaniline80-90
4Indole3-(Trifluoromethylthio)indole>90
5Pyrrole2-(Trifluoromethylthio)pyrrole75-85
6Naphthalene1-(Trifluoromethylthio)naphthalene70-80

Yields are representative and can vary based on the specific electrophilic reagent, promoter, and reaction conditions used.

Troubleshooting

IssuePossible CauseSolution
Low or no conversion Insufficiently activated arene.Use a more electron-rich arene or consider a transition-metal-catalyzed C-H activation method.
Ineffective promoter.Screen different Lewis or Brønsted acids, or increase the stoichiometry.
Low reaction temperature.Gradually increase the reaction temperature.
Formation of multiple isomers Multiple activated positions on the arene.This is an inherent challenge with some substrates. Purification by chromatography is necessary. Consider using a directing group strategy for higher regioselectivity.
Decomposition of starting material or product Reaction conditions are too harsh.Use a milder promoter or lower the reaction temperature.
Presence of water.Ensure all glassware is oven-dried and use anhydrous solvents.

Conclusion

The direct C-H trifluoromethylthiolation of arenes is a powerful tool for the late-stage functionalization of organic molecules, enabling rapid access to compounds with potentially improved properties. While the specific reagent, 2-nitrophenyl trifluoromethyl sulfide, is not established for this purpose, a range of highly effective electrophilic trifluoromethylthiolating agents are commercially available or readily synthesized. The protocol provided herein, using a reagent such as N-trifluoromethylthiosaccharin, offers a reliable and versatile method for the synthesis of a wide variety of aryl trifluoromethyl sulfides. As the demand for novel fluorinated compounds continues to grow, the development and application of direct C-H functionalization methodologies will remain a key focus in chemical research.

References

  • Lin, J.-H., Ji, Y.-L., & Xiao, J.-C. (2015). Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. Current Organic Chemistry, 19(16), 1541-1553. [Link]

  • Yagupolskii, L. M. (2019). Aromatic and Heterocyclic Compounds with Fluorine-Containing Substituents. Elsevier. [Link]

  • Ni, C., & Hu, J. (2016). The unique role of fluorine in the design of logs and catalysts. Chemical Society Reviews, 45(20), 5441-5454. [Link]

  • Shen, Y., & Ni, C. (2015). A toolbox of reagents for trifluoromethylthiolation: from serendipitous findings to rational design. Accounts of Chemical Research, 48(6), 1709-1721. [Link]

  • Barata-Vallejo, S., Lantaño, B., & Postigo, A. (2014). Recent advances in trifluoromethylation reactions with electrophilic trifluoromethylating reagents. Chemistry–A European Journal, 20(51), 16806-16829. [Link]

  • Nagib, D. A., & MacMillan, D. W. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Nature, 480(7376), 224-228. [Link]

  • Xu, J., Luo, D.-F., Xiao, B., Liu, Z.-J., & Liu, L. (2014). Copper-catalyzed trifluoromethylthiolation of aryl and vinyl boronic acids with a shelf-stable electrophilic trifluoromethylthiolating reagent. Chemical Communications, 50(8), 941-943. [Link]

  • Danoun, G., & Togni, A. (2014). Electrophilic trifluoromethylthiolation of carbon and heteroatom nucleophiles. Chimia, 68(11), 785-789. [Link]

  • Charpentier, J., Früh, N., & Togni, A. (2015). Electrophilic trifluoromethylthiolation: a mature methodology. Chemical Reviews, 115(2), 650-682. [Link]

  • Wei, Y., & Su, W. (2016). Recent advances in the visible-light-induced trifluoromethylthiolation. Chinese Journal of Chemistry, 34(11), 1095-1107. [Link]

  • Besset, T., & Poisson, T. (2015). Direct C–H trifluoromethylthiolation of (hetero) arenes. Beilstein Journal of Organic Chemistry, 11, 2399-2404. [Link]

  • Lanzi, M., Merad, J., Boyarskaya, D. V., Maestri, G., Allain, C., & Masson, G. (2018). Visible light-triggered C–C and C–N bonds formation by C–S bonds cleavage of benzylic thioethers. Organic Letters, 20(17), 5247-5250. [Link]

  • Moolayil, J. T., George, M., Giblin, D., & Gross, M. L. (2010). 2-Nitrophenyl aryl sulfides undergo both intramolecular and electrospray-induced intermolecular oxidation of sulfur: an experimental and theoretical case study. Journal of the American Society for Mass Spectrometry, 21(7), 1233-1242. [Link]

  • Pluta, R., & Studer, A. (2019). Metal-free, radical-mediated C–H trifluoromethylthiolation of heteroarenes. Organic Letters, 21(1), 163-167. [Link]

  • Pitre, S. P., McTiernan, C. D., Ismaili, H., & Scaiano, J. C. (2014). Mechanistic insights and performance of a Ru (ii) photosensitizer for arene C–H trifluoromethylation. Journal of the American Chemical Society, 136(37), 13148-13151. [Link]

  • Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. [Link]

  • Sodeoka, M., & Ueda, M. (2013). Recent progress in the catalytic asymmetric trifluoromethylthiolation of carbonyl compounds. The Journal of Organic Chemistry, 78(17), 8345-8355. [Link]

  • Le, C., & Paquin, J. F. (2014). Electrophilic trifluoromethylthiolation: the quest for a safe and general CF3S+ source. Angewandte Chemie International Edition, 53(45), 11996-11998. [Link]

  • Zhang, C. (2016). Palladium-catalyzed trifluoromethylthiolation of C–H bonds. Topics in Current Chemistry, 374(4), 1-25. [Link]

  • Pan, X., & Xia, C. (2018). Recent advances in copper-catalyzed trifluoromethylthiolation. Chinese Journal of Organic Chemistry, 38(1), 21-36. [Link]

  • Moolayil, J. T., George, M., Giblin, D., & Gross, M. L. (2010). 2-Nitrophenyl aryl sulfides undergo both intramolecular and electrospray-induced intermolecular oxidation of sulfur: an experimental and theoretical case study. Journal of the American Society for Mass Spectrometry, 21(7), 1233-1242. [Link]

  • Wang, R., & Shibata, N. (2016). Recent advances in the synthesis of trifluoromethylthiolated compounds by trifluoromethylthiolation. Beilstein Journal of Organic Chemistry, 12, 2291-2330. [Link]

  • Slanina, T., & Klán, P. (2019). Photochemistry of 2-nitroarenes: 2-nitrophenyl-α-trifluoromethyl carbinols as synthons for fluoroorganics. Journal of the American Chemical Society, 141(40), 15921-15931. [Link]

  • Wei, Y., & Su, W. (2022). Visible-light-promoted S-trifluoromethylation of thiophenols with trifluoromethyl phenyl sulfone. Organic & Biomolecular Chemistry, 20(33), 6615-6619. [Link]

Sources

Method

Application Note: The Role and Synthetic Utility of 2-Nitrophenyl Trifluoromethyl Sulfide in Agrochemical Development

Prepared by: Senior Application Scientist, Agrochemical R&D Target Audience: Researchers, Synthetic Chemists, and Pesticide Development Professionals Mechanistic Rationale: The Trifluoromethylthio (-SCF₃) Advantage In mo...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Agrochemical R&D Target Audience: Researchers, Synthetic Chemists, and Pesticide Development Professionals

Mechanistic Rationale: The Trifluoromethylthio (-SCF₃) Advantage

In modern agrochemical design, the incorporation of fluorine is a highly validated strategy to overcome metabolic degradation and improve target-site binding. Among fluorinated substituents, the trifluoromethylthio group (-SCF₃) occupies a privileged space. It is one of the most lipophilic functional groups known (Hansch lipophilicity parameter π = 1.44) and is strongly electron-withdrawing (Hammett constant σp​ = 0.50) 1. These properties act synergistically to enhance an active ingredient's ability to penetrate the waxy cuticles of insects or the hydrophobic membranes of fungal pathogens, while simultaneously shielding the molecule from rapid oxidative metabolism by cytochrome P450 enzymes 2.

2-Nitrophenyl trifluoromethyl sulfide serves as a critical, early-stage building block in this domain. The strategic placement of the nitro group ortho to the -SCF₃ moiety is not coincidental. Direct electrophilic aromatic substitution to install an ortho-amine on a trifluoromethylthiobenzene is synthetically prohibitive due to the deactivating nature of the -SCF₃ group. Instead, the highly electron-deficient 1-chloro-2-nitrobenzene can undergo efficient Nucleophilic Aromatic Substitution (S N​ Ar) with a trifluoromethylthiolating agent (e.g., AgSCF₃). The resulting 2-nitrophenyl trifluoromethyl sulfide is then readily reduced to an ortho-aniline derivative—a mandatory precursor for cyclizing into the benzoxazole, benzothiazole, or pyrazole cores found in commercial pesticides (e.g., Oxazosulfyl derivatives) 3.

Quantitative Physicochemical Data

To facilitate rational formulation and downstream synthetic planning, the key physicochemical parameters of the intermediate and its functional group are summarized below.

PropertyValueAgrochemical Relevance
Molecular Formula C₇H₄F₃NO₂SDefines the core mass contribution to the final API.
Molecular Weight 223.17 g/mol Optimal size for fragment-based pesticide assembly.
Hansch Lipophilicity ( π ) of -SCF₃ 1.44Significantly enhances cuticular and membrane penetration.
Hammett Constant ( σp​ ) of -SCF₃ 0.50Strong electron-withdrawing effect; increases metabolic stability.
Boiling Point (Substrate) ~120°C at 15 mbarDictates purification parameters (vacuum distillation preferred).

Synthetic Workflow Visualization

The following workflow illustrates the logical progression from raw material to agrochemical active ingredient, highlighting the central role of 2-nitrophenyl trifluoromethyl sulfide.

G N1 1-Chloro-2-nitrobenzene (Starting Material) N2 Nucleophilic Aromatic Substitution Reagent: AgSCF3 or CuSCF3 N1->N2 N3 2-Nitrophenyl trifluoromethyl sulfide (Key Intermediate) N2->N3 N4 Chemoselective Reduction Reagent: SnCl2 / HCl N3->N4 N5 2-Aminophenyl trifluoromethyl sulfide (Agrochemical Building Block) N4->N5 N6 Downstream Cyclocondensation (e.g., with Carboxylic Acids) N5->N6 N7 Trifluoromethylthio-based Agrochemical (e.g., Insecticidal Heterocycles) N6->N7

Synthesis and downstream agrochemical application of 2-Nitrophenyl trifluoromethyl sulfide.

Experimental Protocols

The following protocols are designed with built-in self-validating checkpoints to ensure reproducibility and high fidelity in early-stage agrochemical development.

Protocol A: Chemoselective Reduction to 2-Aminophenyl Trifluoromethyl Sulfide

Objective: Convert the nitro intermediate to an ortho-aniline building block without compromising the delicate C-SCF₃ bond 1.

Causality of Reagent Choice: While palladium-catalyzed hydrogenation (H₂/Pd-C) is standard for nitro reductions, the strong affinity of sulfur for palladium can lead to catalyst poisoning or unwanted desulfurization (C-S bond cleavage) under high pressure. Utilizing Tin(II) chloride (SnCl₂) in acidic media guarantees strict chemoselectivity, quantitatively reducing the nitro group while leaving the trifluoromethylthio moiety intact.

Step-by-Step Procedure:

  • Dissolution: In a 250 mL round-bottom flask, dissolve 5.05 g (approx. 22.6 mmol) of 2-nitrophenyl trifluoromethyl sulfide in 30 mL of absolute ethanol. Stir at room temperature.

  • Reagent Preparation: In a separate beaker, dissolve 25.5 g of Tin(II) chloride dihydrate (SnCl₂·2H₂O) in 40 mL of concentrated hydrochloric acid (HCl).

  • Addition: Add the acidic SnCl₂ solution dropwise to the ethanolic substrate solution over 15 minutes using an addition funnel. An exothermic reaction will occur.

  • Thermal Activation: Equip the flask with a reflux condenser and heat the mixture to 100°C. Stir continuously at this temperature for 1.5 hours.

  • Workup: Cool the mixture to room temperature and remove the ethanol under reduced pressure. Pour the resulting residue into 150 g of crushed ice. Basify the aqueous phase carefully with 5M NaOH until pH > 10 to dissolve tin salts, then extract with diethyl ether (3 x 50 mL).

  • Purification: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate. Purify via vacuum distillation (b.p. 102-104°C at 50 mbar).

Self-Validating System:

  • TLC Checkpoint: Run a TLC using Hexanes:Ethyl Acetate (4:1). The starting material is strongly UV-active at Rf​ ~0.6. Successful reduction is validated by the complete disappearance of this spot and the emergence of a new spot at Rf​ ~0.3 that stains purple with Ninhydrin (confirming a primary amine).

  • Mass Spectrometry: GC-MS analysis must show a mass shift from m/z 223 (starting material) to m/z 193 (product).

Protocol B: Downstream Cyclocondensation to a Benzoxazole Core

Objective: Utilize the newly formed 2-aminophenyl trifluoromethyl sulfide to construct a benzoxazole pharmacophore, a common motif in modern herbicides and insecticides.

Causality of Reagent Choice: The -SCF₃ group severely depletes the electron density of the adjacent amine, rendering it a poor nucleophile. Therefore, highly electrophilic acyl chlorides (rather than standard carboxylic acids) must be used alongside a strong organic base (pyridine) to force the initial amidation step before acid-catalyzed cyclization.

Step-by-Step Procedure:

  • Amidation: Dissolve 1.0 eq of 2-aminophenyl trifluoromethyl sulfide in dry toluene. Add 1.5 eq of pyridine. Cool to 0°C.

  • Coupling: Dropwise, add 1.1 eq of the desired acyl chloride (e.g., 2,6-difluorobenzoyl chloride). Allow the reaction to warm to room temperature and stir for 4 hours.

  • Cyclization: Add a catalytic amount of p-Toluenesulfonic acid (p-TsOH). Attach a Dean-Stark apparatus and reflux the toluene solution at 110°C for 12 hours to drive off the water and force ring closure.

  • Isolation: Wash the organic layer with saturated NaHCO₃, dry, and concentrate to yield the benzoxazole derivative.

Self-Validating System:

  • IR Spectroscopy Checkpoint: The intermediate amide formation is validated by the disappearance of the sharp primary amine N-H stretches (3300-3500 cm⁻¹) and the appearance of a strong amide C=O stretch (~1650 cm⁻¹).

  • Final Validation: Successful cyclization is confirmed by the subsequent disappearance of the C=O stretch, indicating the oxygen has been incorporated into the aromatic benzoxazole ring.

References

  • US Patent 6175042B1 - Process for preparing perfluoroalkyl aryl sulfides and novel perfluoroalkyl aryl sulfides. Google Patents.
  • Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation . Chinese Chemical Society Publishing (Journal of Agrochemicals). Available at:[Link]

Sources

Application

Application Notes &amp; Protocols: A Guide to Late-Stage Trifluoromethylthiolation of Peptides

Introduction: The Strategic Advantage of Fluorine in Peptide Drug Discovery The incorporation of fluorine-containing moieties into peptide scaffolds is a powerful strategy in modern drug discovery.[1] The unique properti...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Advantage of Fluorine in Peptide Drug Discovery

The incorporation of fluorine-containing moieties into peptide scaffolds is a powerful strategy in modern drug discovery.[1] The unique properties of fluorine, such as high electronegativity and the ability to form strong carbon-fluorine bonds, can significantly enhance the metabolic stability, membrane permeability, and binding affinity of peptide-based therapeutics.[2][3] Among the various fluorinated groups, the trifluoromethylthio (-SCF3) group has garnered considerable attention due to its high lipophilicity and strong electron-withdrawing nature, which can favorably modulate the physicochemical properties of bioactive peptides.[3][4]

Late-stage functionalization (LSF) offers a streamlined approach to introduce these modifications at a late step in the synthesis, allowing for rapid diversification of peptide candidates and the exploration of structure-activity relationships (SAR).[5][6] This guide focuses on the late-stage trifluoromethylthiolation of peptides, a key technology for enhancing the drug-like properties of these complex biomolecules. While a variety of reagents can achieve this transformation, this document will focus on electrophilic trifluoromethylthiolating agents that react selectively with electron-rich amino acid residues.

While the user has inquired about 2-Nitrophenyl trifluoromethyl sulfide, the current scientific literature more extensively documents a class of electrophilic reagents, such as trifluoromethanesulfenamides, for this purpose. This guide will therefore focus on the principles and applications of these well-established reagents for the trifluoromethylthiolation of peptides, providing a robust foundation for researchers in the field.

Scientific Foundation: The Chemistry of Electrophilic Trifluoromethylthiolation

The selective modification of specific amino acid residues within a peptide is a central challenge in bioconjugation. Tryptophan (Trp), with its electron-rich indole side chain, is an attractive target for electrophilic substitution reactions.[7][8] The C2 position of the indole ring is particularly susceptible to electrophilic attack, making it a prime site for trifluoromethylthiolation.

The general mechanism for the electrophilic trifluoromethylthiolation of tryptophan involves the activation of a suitable reagent to generate a highly electrophilic "CF3S+" equivalent. This species is then attacked by the nucleophilic indole ring of the tryptophan residue, leading to the formation of a C-S bond at the C2 position. The reaction is often facilitated by an acid catalyst, which can enhance the electrophilicity of the reagent and promote the substitution reaction.[1][8]

Electrophilic Trifluoromethylthiolation of Tryptophan reagent Electrophilic CF3S Reagent (e.g., ArNHSCF3) activated_reagent Activated Reagent [CF3S]+ equivalent reagent->activated_reagent Activation acid Acid Catalyst (e.g., BF3·OEt2, TfOH) acid->activated_reagent intermediate Wheland-like Intermediate activated_reagent->intermediate tryptophan Tryptophan Residue (in Peptide) tryptophan->intermediate Nucleophilic Attack product C2-Trifluoromethylthiolated Tryptophan Residue intermediate->product Deprotonation

Figure 1. Generalized mechanism for the acid-catalyzed electrophilic trifluoromethylthiolation of a tryptophan residue in a peptide.

Reagents for Electrophilic Trifluoromethylthiolation

A number of shelf-stable and highly reactive electrophilic trifluoromethylthiolating reagents have been developed.[4][9] These reagents offer practical advantages for the late-stage functionalization of complex molecules like peptides. A notable example is a p-chloro analogue of Billard's reagent, which has demonstrated stability and efficiency in the Friedel-Crafts trifluoromethylthiolation of various arenes, including tryptophan derivatives.[1][8]

Experimental Protocols

The following protocols provide a general framework for the late-stage trifluoromethylthiolation of tryptophan-containing peptides. Optimization of reaction conditions, including solvent, temperature, and reaction time, may be necessary for specific peptide substrates.

Protocol 1: Trifluoromethylthiolation of a Model Dipeptide (Fmoc-Trp-Gly-OEt)

This protocol describes the trifluoromethylthiolation of a protected dipeptide as a model system.

Materials:

  • Fmoc-Trp-Gly-OEt

  • Electrophilic trifluoromethylthiolating reagent (e.g., N-(4-chlorophenyl)-S-(trifluoromethyl)sulfenamide)

  • Boron trifluoride diethyl etherate (BF3·OEt2)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO3)

  • Brine

  • Anhydrous magnesium sulfate (MgSO4)

  • Rotary evaporator

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., ethyl acetate/hexanes)

Procedure:

  • To a solution of Fmoc-Trp-Gly-OEt (1 equivalent) in anhydrous DCM (0.1 M) under an inert atmosphere (e.g., nitrogen or argon), add the electrophilic trifluoromethylthiolating reagent (1.2 equivalents).

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add BF3·OEt2 (2.5 equivalents) to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for the appropriate time (monitor by TLC or LC-MS).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO3.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO4.

  • Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by silica gel column chromatography to yield the desired trifluoromethylthiolated peptide.

Protocol 2: Late-Stage Trifluoromethylthiolation of an Unprotected Peptide

This protocol is adapted for the functionalization of unprotected peptides in solution.

Materials:

  • Tryptophan-containing peptide

  • Electrophilic trifluoromethylthiolating reagent

  • Trifluoromethanesulfonic acid (TfOH) or BF3·OEt2

  • Dichloromethane (DCM) or a suitable solvent system for the peptide

  • High-performance liquid chromatography (HPLC) system for purification

Procedure:

  • Dissolve the tryptophan-containing peptide (1 equivalent) in a suitable solvent (e.g., DCM, or a co-solvent system if solubility is an issue) to a concentration of approximately 10 mM.[10]

  • Add the electrophilic trifluoromethylthiolating reagent (1.2 - 2 equivalents).

  • Add the acid activator (e.g., TfOH or BF3·OEt2) (2.5 - 5 equivalents).

  • Stir the reaction at room temperature or elevated temperature (e.g., 50 °C) and monitor the progress by LC-MS.[8]

  • Once the reaction is complete, quench carefully with a suitable base (e.g., a buffered aqueous solution).

  • Lyophilize the crude reaction mixture.

  • Purify the trifluoromethylthiolated peptide by preparative HPLC.

Experimental Workflow start Start: Tryptophan-containing peptide dissolve 1. Dissolve Peptide in Solvent start->dissolve add_reagents 2. Add Electrophilic Reagent and Acid Activator dissolve->add_reagents react 3. Stir and Monitor (TLC or LC-MS) add_reagents->react quench 4. Quench Reaction react->quench purify 5. Purify by HPLC quench->purify product End: Purified Trifluoromethylthiolated Peptide purify->product

Figure 2. A generalized experimental workflow for the late-stage trifluoromethylthiolation of peptides.

Data Summary and Considerations

The efficiency and selectivity of the trifluoromethylthiolation reaction can be influenced by several factors, including the peptide sequence, protecting groups, and reaction conditions. Below is a summary of typical observations and data.

Peptide SubstrateActivatorSolventTime (h)Yield (%)Reference
Fmoc-Trp-OEtBF3·OEt2DCM4893[8]
Fmoc-(Me)Trp-OEtBF3·OEt2DCM281[8]
Fmoc-Trp-Gly-OEtBF3·OEt2DCM4874[8]
H-Trp-Gly-NH2BF3·OEt2DCM1680[8]
Endomorphin-1BF3·OEt2DCM4866[8]

Key Considerations:

  • Selectivity: The reaction is highly selective for tryptophan over other aromatic amino acids like tyrosine, histidine, and phenylalanine under appropriate conditions.[7][8]

  • Protecting Groups: The presence of protecting groups on the peptide backbone and side chains can influence the reaction outcome. Fmoc-protected peptides have been shown to be compatible with these conditions.[8]

  • Acid Sensitivity: Some peptides may be sensitive to the strong acidic conditions required for the reaction. Careful optimization of the acid activator and reaction time is crucial.

  • Solubility: The solubility of the peptide substrate in the reaction solvent is a critical factor for achieving good yields. Co-solvents may be necessary for larger or more hydrophobic peptides.

Conclusion

Late-stage trifluoromethylthiolation is a valuable tool for the chemical modification of peptides, enabling the introduction of a key pharmacophore that can enhance their therapeutic potential. The use of stable and reactive electrophilic trifluoromethylthiolating reagents provides a practical and efficient method for achieving this transformation with high selectivity for tryptophan residues. The protocols and considerations outlined in this guide offer a solid starting point for researchers and drug development professionals seeking to leverage this powerful technology in their work.

References

  • Liu, Y., et al. (2019). Selective Photoredox Trifluoromethylation of Tryptophan‐Containing Peptides. Chemistry – An Asian Journal, 14(21), 3899-3903. Available at: [Link]

  • Lebleu, T., et al. (2020). Mild and Selective Trifluoromethylation of Peptides at Tryptophane Residues by a Water‐Soluble Copper Complex with Redox‐Active Ligands. Angewandte Chemie International Edition, 59(34), 14453-14458. Available at: [Link]

  • McCarver, S. J., et al. (2021). Rapid Biomolecular Trifluoromethylation Using Cationic Aromatic Sulfonate Esters as Visible Light-Triggered Radical Photocages. Journal of the American Chemical Society, 143(34), 13739-13748. Available at: [Link]

  • Shen, Q., & Lu, L. (2016). Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation. Accounts of Chemical Research, 49(5), 987-997. Available at: [Link]

  • Carbonnel, S., et al. (2023). Trifluoromethylthiolation of Tryptophan and Tyrosine Derivatives: A Tool for Enhancing the Local Hydrophobicity of Peptides. The Journal of Organic Chemistry, 88(18), 13054-13066. Available at: [Link]

  • Carbonnel, S., et al. (2023). Trifluoromethylthiolation of Tryptophan and Tyrosine Derivatives: A Tool for Enhancing the Local Hydrophobicity of Peptides. ACS Publications. Available at: [Link]

  • Ferreira, R. J., et al. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Pharmaceuticals, 16(7), 1024. Available at: [Link]

  • Postovoytov, Y., et al. (2016). Recent advances in trifluoromethylthiolation using nucleophilic trifluoromethylthiolating reagents. Tetrahedron Letters, 57(13), 1391-1402. Available at: [Link]

  • D'Hondt, S., et al. (2022). Strategies for late‐stage site‐selective modifications of peptides. Journal of Peptide Science, 28(9), e3421. Available at: [Link]

  • Wang, Y., et al. (2024). Clickable tryptophan modification for late-stage diversification of native peptides. Science Advances, 10(28), eado9965. Available at: [Link]

  • Loibl, S. F., et al. (2019). Late‐Stage Functionalisation of Peptides on the Solid Phase by an Iodination‐Substitution Approach. Chemistry – A European Journal, 25(51), 11896-11900. Available at: [Link]

  • Ichiishi, N., et al. (2018). Protecting group free radical C–H trifluoromethylation of peptides. Chemical Science, 9(18), 4334-4340. Available at: [Link]

  • Wang, Y., et al. (2024). Clickable tryptophan modification for late-stage diversification of native peptides. Science Advances, 10(28). Available at: [Link]

  • Zhang, Y., et al. (2025). Recent advances in light-driven synthesis of complex trifluoromethylated aliphatic amines and derivatives. Chemical Communications. Available at: [Link]

  • Stephens, J. C., et al. (2023). Chemoselective Late-Stage Functionalization of Peptides via Photocatalytic C2-Alkylation of Tryptophan. ACS Chemical Biology, 18(8), 1770-1776. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Aqueous Solubility of 2-Nitrophenyl Trifluoromethyl Sulfide

Overview & Chemical Context Working with 2-Nitrophenyl trifluoromethyl sulfide in biological assays and aqueous formulations presents significant physicochemical challenges. While this compound is a highly valuable build...

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Author: BenchChem Technical Support Team. Date: April 2026

Overview & Chemical Context

Working with 2-Nitrophenyl trifluoromethyl sulfide in biological assays and aqueous formulations presents significant physicochemical challenges. While this compound is a highly valuable building block in pharmaceutical and agrochemical synthesis[1], its structural features make it exceptionally hydrophobic. The trifluoromethylthio ( −SCF3​ ) group possesses an extremely high2, making it significantly more lipophilic than standard fluorinated motifs like −CF3​ ( π = 0.88)[2].

When introduced into aqueous media, the thermodynamic preference of the −SCF3​ group to avoid water disrupts the local hydrogen-bonding network, leading to rapid self-association, aggregation, and ultimate precipitation[3]. This guide provides mechanistic insights and self-validating protocols to overcome these solubility barriers.

Part 1: Frequently Asked Questions (Mechanistic & Analytical)

Q1: Why does 2-Nitrophenyl trifluoromethyl sulfide immediately precipitate when diluted from a 10 mM DMSO stock into my assay buffer? A: This is driven by a phenomenon known as the "solvent shift." When a highly concentrated DMSO stock is pipetted into an aqueous buffer, the local concentration of the hydrophobic compound instantaneously exceeds its thermodynamic solubility limit before bulk diffusion can occur. Because the −SCF3​ group is so lipophilic, water molecules are forced to form a highly ordered, unfavorable clathrate-like structure around the compound. To minimize this entropic penalty, the compound molecules rapidly self-associate, leading to nucleation and visible precipitation (crashing out)[4].

Q2: How can I accurately determine the true aqueous solubility limit of this compound before running my assay? A: Visual inspection is insufficient because sub-visible colloidal aggregates can form, artificially inflating apparent biological activity or causing light-scattering artifacts in your readouts. The gold standard is kinetic solubility testing using 5[5]. By measuring absorbance at a wavelength where the compound does not absorb (e.g., 500 nm), you can accurately detect the onset of turbidity[5].

Q3: Can I just increase the DMSO concentration in my assay to keep it soluble? A: While increasing DMSO will thermodynamically favor solubility, it introduces severe biological artifacts. Most cell-based assays and sensitive enzymatic systems cannot tolerate DMSO concentrations above 0.5% - 1.0% (v/v) without compromising protein stability or cell viability[6]. Alternative co-solvents or complexation strategies must be utilized[6].

Part 2: Formulation Comparison Matrix

To bypass the limitations of pure DMSO, several formulation strategies can be employed. The table below summarizes quantitative data and strategic trade-offs for solubilizing highly lipophilic −SCF3​ compounds.

Formulation StrategyMechanism of ActionTypical Max Conc.ProsCons
Co-solvents (e.g., PEG3350, Glycerol)Disrupts the water hydrogen-bonding network, reducing the bulk dielectric constant.10 - 50 μ MEasy to implement; glycerol preserves protein stability better than DMSO[6].May alter enzyme kinetics or cell membrane fluidity at high percentages.
Surfactants (e.g., Tween-20, Pluronic)Lowers surface tension and forms micelles that encapsulate the hydrophobic −SCF3​ moiety.50 - 100 μ MHighly effective for biochemical and cell-free assays.Can lyse cells in cell-based assays; causes foaming during agitation.
Cyclodextrins (e.g., HP- β -CD)Host-guest complexation; physically shields the lipophilic core within a hydrophobic cavity.100 - 500 μ MExcellent biocompatibility; ideal for cell-based and in vivo assays.Requires optimization of the host-guest molar ratio; expensive at scale.

Part 3: Step-by-Step Experimental Protocols

Every protocol utilized in assay development must be a self-validating system to ensure data integrity.

Protocol A: Kinetic Solubility Determination via Nephelometry

Causality: This protocol identifies the exact concentration at which 2-Nitrophenyl trifluoromethyl sulfide begins to aggregate, ensuring you do not test the compound above its thermodynamic limit[4].

  • Stock Preparation: Prepare a 10 mM stock of the compound in 100% anhydrous DMSO.

  • Serial Dilution: Create a 2-fold serial dilution of the stock in pure DMSO (e.g., from 10 mM down to 9.7 μ M)[5].

  • Aqueous Spiking: In a 96-well clear-bottom plate, add 198 μ L of your target aqueous assay buffer to each well.

  • Solvent Shift: Add 2 μ L of each DMSO dilution to the corresponding buffer wells (final DMSO = 1%). Crucial Step: Use a multichannel pipette and immediately mix by pipetting up and down 5 times. Immediate mixing prevents localized supersaturation, which is the primary trigger for irreversible nucleation.

  • Incubation: Seal the plate and incubate at 37°C for 2 hours on a plate shaker at 200 rpm to allow the system to reach thermodynamic equilibrium[5].

  • Measurement: Read the plate using a nephelometer or a UV-Vis spectrometer at 500 nm[5].

  • Self-Validation: Plot the scattering/absorbance against compound concentration. The inflection point where the signal rises above the baseline (buffer + 1% DMSO control) is your absolute kinetic solubility limit.

Protocol B: Preparation of HP- β -CD Inclusion Complexes

Causality: Hydroxypropyl- β -cyclodextrin (HP- β -CD) features a hydrophilic exterior and a hydrophobic cavity. By providing mechanical energy (sonication), water molecules are displaced from the cavity, allowing the highly lipophilic 2-nitrophenyl and −SCF3​ moieties to partition inside, thermodynamically stabilizing the monomeric form in water.

  • Reagent Prep: Prepare a 20% (w/v) solution of HP- β -CD in your standard assay buffer.

  • Addition: Add the compound (from a 50 mM DMSO stock) dropwise into the HP- β -CD solution while under vigorous vortexing.

  • Equilibration: Sonicate the mixture in a bath sonicator for 15 minutes at room temperature. Causality: Sonication provides the activation energy required to overcome the hydration shell barrier, facilitating host-guest inclusion.

  • Clarification: Centrifuge the solution at 10,000 x g for 10 minutes to pellet any uncomplexed, precipitated compound.

  • Self-Validation (Critical):

    • Quantification: Filter the supernatant through a 0.22 μ m PTFE syringe filter and quantify the final dissolved concentration via HPLC-UV against a standard curve.

    • Quality Control: Run a Dynamic Light Scattering (DLS) measurement on the filtrate. A monodisperse peak at ~1-2 nm confirms successful inclusion, whereas peaks >100 nm indicate failed complexation and persistent sub-visible aggregation.

Part 4: Troubleshooting Workflow Visualization

G Start Solubility Issue: 2-Nitrophenyl trifluoromethyl sulfide Check Assess Precipitation Limit (Nephelometry / Absorbance) Start->Check Sol1 Strategy 1: Co-solvents (DMSO, PEG3350, Glycerol) Check->Sol1 Eval1 Clear Solution & Assay Compatible? Sol1->Eval1 Sol2 Strategy 2: Surfactants (Tween-20, Pluronic) Eval2 Clear Solution & Assay Compatible? Sol2->Eval2 Sol3 Strategy 3: Complexation (HP-β-CD) Eval3 Clear Solution & Assay Compatible? Sol3->Eval3 Eval1->Sol2 No Success Proceed to Biological Assay Eval1->Success Yes Eval2->Sol3 No Eval2->Success Yes Eval3->Success Yes Fail Formulation Redesign (Liposomes/Nanoparticles) Eval3->Fail No

Workflow for troubleshooting the aqueous solubility of highly lipophilic -SCF3 compounds.

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Optimization

Technical Support Center: Optimizing Palladium-Catalyzed Trifluoromethylthiolation of 2-Nitrophenyl Halides

Welcome to the technical support center for the synthesis of 2-Nitrophenyl trifluoromethyl sulfide and related compounds. This resource is designed for researchers, scientists, and professionals in drug development who a...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 2-Nitrophenyl trifluoromethyl sulfide and related compounds. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of palladium-catalyzed trifluoromethylthiolation reactions. Here, you will find in-depth troubleshooting guides and frequently asked questions to address specific challenges encountered during your experiments.

The introduction of a trifluoromethylthio (SCF3) group can significantly enhance the lipophilicity, metabolic stability, and bioavailability of drug candidates.[1][2] However, the palladium-catalyzed synthesis of aryl-SCF3 compounds, particularly with electronically challenging substrates like 2-nitrophenyl halides, often requires careful optimization of the catalyst system and reaction conditions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 2-Nitrophenyl trifluoromethyl sulfide. Each issue is followed by an analysis of potential causes and actionable solutions.

Issue 1: Low or No Product Yield

You've set up your reaction, but after the specified time, you observe little to no formation of the desired 2-Nitrophenyl trifluoromethyl sulfide.

This is a common and frustrating issue in cross-coupling reactions. The root cause often lies within the integrity of the catalytic cycle.[3]

Potential Cause A: Inactive Catalyst

The active form of the catalyst is typically a Pd(0) species. If your Pd(II) precatalyst is not effectively reduced in situ, or if the active Pd(0) is oxidized, the catalytic cycle will not proceed.[3]

Solutions:

  • Ensure an Inert Atmosphere: Oxygen can oxidize the active Pd(0) catalyst to an inactive Pd(II) state.[3] It is crucial to thoroughly degas your solvent and maintain a positive pressure of an inert gas (e.g., argon or nitrogen) throughout the reaction.

  • Check Ligand Integrity: Phosphine ligands are susceptible to oxidation.[3] Ensure your ligand has been stored under an inert atmosphere and handle it quickly to minimize air exposure.

  • Precatalyst Activation: Some Pd(II) precatalysts require an activation step. Review the literature for the specific precatalyst you are using to ensure proper activation.

Potential Cause B: Poor Ligand Choice

The ligand plays a critical role in stabilizing the palladium center and facilitating the key steps of oxidative addition and reductive elimination. An unsuitable ligand can lead to catalyst decomposition or a stalled reaction.

Solutions:

  • Ligand Screening: For trifluoromethylthiolation, bulky, electron-rich phosphine ligands are often effective.[4] Consider screening ligands such as XantPhos, DtBuPF, or PtBu3, which have been shown to promote Ar-SCF3 reductive elimination.[4]

  • Ligand-to-Metal Ratio: The ratio of ligand to palladium can be critical. A higher ligand ratio (e.g., 2:1 or greater) can sometimes prevent catalyst aggregation and improve performance.[5]

Potential Cause C: Inefficient Transmetalation

The transfer of the SCF3 group from the trifluoromethylthiolating reagent to the palladium center (transmetalation) can be a rate-limiting step.

Solutions:

  • Choice of SCF3 Reagent: Different trifluoromethylthiolating reagents have varying reactivities. NMe4SCF3 has been shown to exhibit fast kinetics for transmetalation.[4]

  • Additives: In some cases, additives can facilitate transmetalation. However, for this specific reaction, the choice of the SCF3 source is often the more dominant factor.

Issue 2: Catalyst Decomposition (Formation of Palladium Black)

You observe the formation of a black precipitate in your reaction mixture, and the reaction has stopped progressing.

This is a clear indication of catalyst decomposition into "palladium black," an inactive, agglomerated form of palladium metal.[3]

Potential Cause A: High Reaction Temperature

Excessive heat can accelerate catalyst decomposition pathways.

Solution:

  • Temperature Optimization: If possible, try running the reaction at a lower temperature. While this may slow down the reaction rate, it can significantly improve catalyst stability.

Potential Cause B: Suboptimal Ligand Choice

The ligand is crucial for stabilizing the palladium catalyst. If the ligand is not effective, the catalyst is more prone to decomposition.[3]

Solution:

  • Ligand Screening: As mentioned previously, screen different ligands. Bulky biaryl phosphine ligands are often effective at preventing catalyst aggregation.

Issue 3: Significant Formation of Side Products

Your reaction is producing a complex mixture with significant amounts of byproducts alongside your desired product.

Side reactions can compete with the desired cross-coupling pathway, reducing the yield and complicating purification.

Potential Cause A: Homocoupling of the Aryl Halide

This side reaction produces a biaryl compound from the starting 2-nitrophenyl halide.

Solution:

  • Optimize Catalyst and Ligand: This is often a result of an inefficient catalytic system. Re-evaluate your choice of palladium precursor and ligand.

Potential Cause B: Decomposition of the Trifluoromethylthiolating Reagent

Some SCF3 sources can be unstable under the reaction conditions, leading to undesired side reactions.

Solution:

  • Choice of Reagent: Select a more stable trifluoromethylthiolating reagent. The stability of these reagents can vary, so consult the literature for options suitable for your reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal palladium catalyst loading for this reaction?

The optimal catalyst loading can vary depending on the specific substrates and reaction conditions. It is common to start with a catalyst loading of 1-5 mol %.[6] In some cases, loadings as low as 2.5 mol % can be used without a significant loss of yield.[6] However, for challenging substrates or to achieve high conversions, a higher loading (e.g., 5-10 mol %) may be necessary.[7] It is always recommended to perform a catalyst loading optimization study for your specific system.

Q2: How does the choice of ligand affect the reaction outcome?

The ligand is arguably one of the most critical components of the catalytic system. It influences:

  • Catalyst Stability: Bulky ligands can prevent the aggregation of palladium nanoparticles, thus preventing the formation of inactive palladium black.

  • Rate of Reductive Elimination: The electronic and steric properties of the ligand directly impact the rate-limiting reductive elimination step, which forms the desired C-S bond.[4] Electron-rich and bulky ligands generally accelerate this step.

  • Substrate Scope: Different ligands can have varying levels of success with different aryl halides.

For the trifluoromethylthiolation of aryl halides, ligands like XantPhos and DtBuPF have been shown to be particularly effective.[4]

Q3: What are the key mechanistic steps in the palladium-catalyzed trifluoromethylthiolation of 2-nitrophenyl halides?

The generally accepted mechanism for this cross-coupling reaction involves a catalytic cycle with three main steps:

  • Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the 2-nitrophenyl halide (Ar-X), forming a Pd(II) intermediate (Ar-Pd-X).

  • Transmetalation: The trifluoromethylthio group (SCF3) is transferred from the trifluoromethylthiolating reagent to the palladium center, displacing the halide and forming another Pd(II) intermediate (Ar-Pd-SCF3).[4]

  • Reductive Elimination: The final step is the reductive elimination of the desired product, 2-nitrophenyl trifluoromethyl sulfide (Ar-SCF3), from the Pd(II) complex, which regenerates the active Pd(0) catalyst.[4]

Q4: Can I use 2-nitrophenyl chloride or bromide instead of the iodide?

Generally, aryl iodides are the most reactive substrates in palladium-catalyzed cross-coupling reactions due to the weaker C-I bond. Aryl bromides are also commonly used and are often more cost-effective. Aryl chlorides are the least reactive and typically require more specialized and active catalyst systems.[8] For the trifluoromethylthiolation of 2-nitrophenyl halides, it is recommended to start with the iodide or bromide. If you need to use the chloride, you will likely need to screen more active catalyst systems, potentially with more electron-rich and bulky ligands.

Q5: Are there any safety considerations I should be aware of?

Yes, palladium-catalyzed cross-coupling reactions can be exothermic.[9] It is important to monitor the reaction temperature, especially during scale-up. Additionally, many of the reagents used, such as phosphine ligands and some trifluoromethylthiolating agents, can be air- and moisture-sensitive and should be handled under an inert atmosphere. Always consult the Safety Data Sheet (SDS) for all reagents before starting your experiment.

Experimental Protocols & Data

Table 1: Ligand Screening for the Trifluoromethylthiolation of 3-Iodopyridine (Model System)
EntryPalladium Precursor (mol%)Ligand (mol%)SolventYield (%)
1Pd(dba)2 (10)Xantphos (15)Toluene85
2Pd(dba)2 (10)DPEPhos (15)Toluene55
3Pd(dba)2 (10)DPPE (15)Toluene<2
4Pd(dba)2 (10)DPPB (15)Toluene<2
5Pd(dba)2 (10)DPPF (15)Toluene<2
6Pd(dba)2 (10)BrettPhos (15)TolueneIneffective
7Pd(dba)2 (10)XPhos (15)TolueneIneffective

Adapted from Reference[5]. Yields determined by 19F NMR.

General Experimental Protocol for Palladium-Catalyzed Trifluoromethylthiolation

Note: This is a general procedure and may require optimization for your specific substrate.

  • Reaction Setup: To an oven-dried Schlenk tube, add the palladium precursor (e.g., Pd(dba)2, 5 mol%), the ligand (e.g., Xantphos, 7.5 mol%), and the trifluoromethylthiolating reagent (e.g., NMe4SCF3, 1.2 equiv.).

  • Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with an inert gas (e.g., argon) three times.

  • Reagent Addition: Add the 2-nitrophenyl halide (1.0 equiv.) and the degassed solvent (e.g., toluene or dioxane) via syringe.

  • Reaction: Stir the reaction mixture at the desired temperature (e.g., 80-110 °C) and monitor the progress by TLC, GC, or LC-MS.

  • Workup: Upon completion, cool the reaction to room temperature, dilute with an appropriate organic solvent (e.g., ethyl acetate), and wash with water. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Visualizing the Workflow

Troubleshooting Workflow for Low Yield

Troubleshooting_Low_Yield Start Low or No Product Yield Check_Inert Verify Inert Atmosphere (Degassed Solvent, Ar/N2 Purge) Start->Check_Inert Check_Reagents Check Reagent Integrity (Catalyst, Ligand, SCF3 Source) Check_Inert->Check_Reagents Atmosphere OK Optimize_Ligand Screen Different Ligands (e.g., XantPhos, DtBuPF) Check_Reagents->Optimize_Ligand Reagents OK Optimize_Temp Adjust Reaction Temperature Optimize_Ligand->Optimize_Temp Still Low Yield Success Improved Yield Optimize_Ligand->Success Yield Improved Optimize_Reagent Consider a Different SCF3 Reagent (e.g., NMe4SCF3) Optimize_Temp->Optimize_Reagent Still Low Yield Optimize_Temp->Success Yield Improved Optimize_Reagent->Success Yield Improved

Caption: A decision tree for troubleshooting low product yield.

Catalytic Cycle Overview

Catalytic_Cycle Pd0 Pd(0)Ln PdII_ArX Ar-Pd(II)-X      Ln Pd0->PdII_ArX Oxidative Addition PdII_ArSCF3 Ar-Pd(II)-SCF3         Ln PdII_ArX->PdII_ArSCF3 Transmetalation MX M-X PdII_ArX->MX PdII_ArSCF3->Pd0 Reductive Elimination ArSCF3 Ar-SCF3 PdII_ArSCF3->ArSCF3 ArX Ar-X ArX->PdII_ArX MSCF3 M-SCF3 MSCF3->PdII_ArX

Caption: The key steps in the palladium-catalyzed trifluoromethylthiolation cycle.

References

  • Thedford, J., & Sanford, M. S. (2025). Mechanistic Organometallic Studies Drive Reagent Selection and Catalyst Design for the Palladium-Catalyzed Trifluoromethylthiolation of Aryl Electrophiles. Organometallics, 44(11), 1210-1216.
  • Chen, C., & Chu, L. (2014). Palladium-catalyzed trifluoromethylthiolation of aryl C-H bonds. Journal of the American Chemical Society, 136(16), 5539-5542.
  • Xu, C., He, W., & Zhang, W. (2015). Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. Current Organic Chemistry, 19(8), 686-697.
  • Sodeoka, M., & Hamashima, Y. (2014). Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. Chemical Reviews, 114(17), 8877-8908.
  • Zhang, C., & Vicic, D. A. (2015). Optimization of the palladium-catalyzed difluoromethylthiolation of 3-Iodopyridine.
  • Wang, C., et al. (2021). Visible-Light-Induced Palladium-Catalyzed Selective Defluoroarylation of Trifluoromethylarenes with Arylboronic Acids. Journal of the American Chemical Society, 143(34), 13577-13583.
  • Request PDF. (n.d.). Palladium-Catalyzed Trifluoromethylthiolation of Aryl C-H Bonds.
  • Cho, E. J., & Buchwald, S. L. (2010). The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides. Science, 328(5986), 1679-1681.
  • Sodeoka, M., & Hamashima, Y. (2014).
  • Cho, E. J., & Buchwald, S. L. (2011). The Palladium-Catalyzed Trifluoromethylation of Vinyl Sulfonates. Organic Letters, 13(24), 6552-6555.
  • Zhang, C., & Vicic, D. A. (2016).
  • BenchChem. (2025).
  • Bourissou, D., et al. (2022). Gold(I/III)
  • Yang, Q., et al. (2019). Potential Safety Hazards Associated with Pd-Catalyzed Cross-Coupling Reactions. Organic Process Research & Development, 23(12), 2608-2631.

Sources

Troubleshooting

Minimizing side-product formation during 2-Nitrophenyl trifluoromethyl sulfide preparation

Technical Support Center: 2-Nitrophenyl Trifluoromethyl Sulfide Synthesis Welcome to the technical support guide for the synthesis of 2-Nitrophenyl trifluoromethyl sulfide. This resource is designed for researchers, chem...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: 2-Nitrophenyl Trifluoromethyl Sulfide Synthesis

Welcome to the technical support guide for the synthesis of 2-Nitrophenyl trifluoromethyl sulfide. This resource is designed for researchers, chemists, and drug development professionals who are working with or planning to synthesize this important chemical intermediate. The unique electronic properties imparted by the trifluoromethylthio (SCF3) group make this compound a valuable building block, but its synthesis can be challenging. This guide provides in-depth, field-proven insights to help you navigate common experimental hurdles and minimize the formation of unwanted side-products, ensuring a high-yield, high-purity outcome.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of 2-Nitrophenyl trifluoromethyl sulfide?

The most common and effective method for preparing 2-Nitrophenyl trifluoromethyl sulfide is through a nucleophilic aromatic substitution (SNAr) reaction. In this pathway, a suitable 2-nitrohalobenzene (typically 2-nitrochlorobenzene or 2-nitrofluorobenzene) is treated with a nucleophilic trifluoromethylthiolating agent. The electron-withdrawing nitro group (-NO₂) strongly activates the aromatic ring towards nucleophilic attack, particularly at the ortho and para positions, facilitating the displacement of the halide leaving group by the trifluoromethylthiolate anion (⁻SCF₃).

Q2: What are the most critical reaction parameters to control to ensure success?

There are three paramount factors for a successful synthesis:

  • Inert Atmosphere: The trifluoromethylthiolate nucleophile is highly susceptible to oxidation, which leads to the formation of trifluoromethyl disulfide (CF₃SSCF₃), a common and often major side-product. Therefore, maintaining a strictly inert atmosphere (e.g., dry nitrogen or argon) throughout the setup, reaction, and workup is non-negotiable.

  • Anhydrous Conditions: Moisture can react with the nucleophilic reagent and potentially lead to the hydrolysis of the starting material to form 2-nitrophenol, which can complicate purification.[1] Using anhydrous solvents and reagents is essential.

  • Choice of Nucleophilic Reagent: Various reagents can deliver the ⁻SCF₃ nucleophile, such as copper(I) trifluoromethylthiolate (CuSCF₃) or tetramethylammonium trifluoromethylthiolate ((Me₄N)SCF₃).[2] The choice of reagent impacts reactivity, solubility, and cost, and the optimal reagent may vary depending on the specific substrate and scale.

Q3: Which analytical techniques are recommended for monitoring reaction progress and identifying impurities?

A combination of techniques is ideal for a comprehensive analysis:

  • Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of the consumption of the starting material and the formation of the main product.

  • Gas Chromatography-Mass Spectrometry (GC-MS): A powerful tool for assessing the purity of the starting materials and the final product, and for identifying volatile impurities or side-products.[3][4]

  • High-Performance Liquid Chromatography (HPLC): The preferred method for quantitative analysis of reaction conversion and final product purity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): Indispensable for structural confirmation of the final product. ¹⁹F NMR is particularly useful for identifying any fluorine-containing side-products.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis.

Issue 1: Low or Incomplete Reaction Conversion

Question: My reaction has stalled, and TLC/HPLC analysis shows a significant amount of unreacted 2-nitrohalobenzene even after an extended reaction time. What could be the cause?

Answer: This issue typically points to a problem with the nucleophile's reactivity or the overall reaction conditions.

  • Causality & Explanation:

    • Inactive Nucleophile: The trifluoromethylthiolate reagent may have degraded due to exposure to air or moisture. Oxidation diminishes the concentration of the active nucleophile available for the desired SNAr reaction.

    • Insufficient Temperature: SNAr reactions have a significant activation energy barrier. If the temperature is too low, the reaction rate will be impractically slow.

    • Poor Solvent Choice: The solvent must be polar and aprotic (e.g., DMF, DMSO, NMP) to dissolve the nucleophilic salt and stabilize the charged intermediate (Meisenheimer complex) formed during the reaction.

  • Recommended Actions:

    • Verify Reagent Quality: If possible, use a fresh bottle of the trifluoromethylthiolating agent or one that has been properly stored under an inert atmosphere.

    • Ensure Inert Conditions: Use thoroughly dried glassware and anhydrous, degassed solvents. Maintain a positive pressure of nitrogen or argon throughout the experiment.

    • Optimize Temperature: Gradually increase the reaction temperature in 10 °C increments. Monitor the reaction progress closely to avoid the onset of decomposition or side-product formation at higher temperatures.

    • Re-evaluate Solvent: Ensure you are using a suitable polar aprotic solvent. If solubility is an issue, consider switching to a solvent with higher polarity, such as DMSO.

Issue 2: A Major, Non-polar Side-Product is Observed

Question: My crude product analysis shows a significant peak/spot that is less polar than my desired product. What is this impurity and how can I prevent it?

Answer: This is the classic signature of trifluoromethyl disulfide (CF₃SSCF₃) formation.

  • Causality & Explanation: This side-product arises from the oxidative coupling of two trifluoromethylthiolate anions. This process is extremely facile and is often catalyzed by trace amounts of oxygen.

    2 ⁻SCF₃ + [O] → CF₃S-SCF₃

  • Recommended Actions:

    • Solvent Degassing: Before use, thoroughly degas your reaction solvent by sparging with nitrogen or argon for at least 30 minutes or by using several freeze-pump-thaw cycles.

    • Rigorous Inert Atmosphere: Ensure all reagent transfers are performed under a positive pressure of an inert gas. Use cannulation or a glovebox for transferring air-sensitive reagents.

    • Workup Considerations: Use degassed solvents for the workup and extraction procedure to prevent oxidation of any unreacted nucleophile prior to quenching.

Issue 3: Formation of an Oxidized [M+16] Impurity

Question: My mass spectrometry analysis reveals an impurity with a mass 16 units higher than my product. What is this and why did it form?

Answer: This impurity is almost certainly the corresponding 2-Nitrophenyl trifluoromethyl sulfoxide .

  • Causality & Explanation: The sulfide linkage in the product is susceptible to oxidation to a sulfoxide. This can occur either during the reaction if trace oxidants are present or, more commonly, during the workup and purification stages upon exposure to air.[5] Aromatic sulfides bearing a nitro group can be particularly prone to such oxidation.[5]

  • Recommended Actions:

    • Maintain Inert Atmosphere: As with preventing disulfide formation, rigorously excluding oxygen during the reaction is the primary preventative measure.

    • Gentle Workup: Minimize the exposure of the crude product to air, especially during solvent evaporation. Rotary evaporation under reduced pressure is preferable to blowing a stream of air over the solution.

    • Avoid Oxidizing Agents: Ensure that no inadvertent oxidizing agents are introduced during the workup or purification steps.

Issue 4: Presence of Isomeric Impurities in the Final Product

Question: My NMR spectrum is clean except for a second set of aromatic signals, suggesting I have an isomer of my product. How is this possible?

Answer: The source of isomeric impurities is almost always the starting material.

  • Causality & Explanation: Commercial 2-nitrohalobenzenes can contain small but significant amounts of the corresponding 4-nitrohalobenzene isomer. Since the 4-position is also activated towards SNAr, this impurity will react under the same conditions to produce 4-Nitrophenyl trifluoromethyl sulfide. These isomers often have very similar polarities, making them difficult to separate by column chromatography.

  • Recommended Actions:

    • Analyze Starting Materials: Before beginning the synthesis, analyze the purity of your 2-nitrohalobenzene starting material by GC or HPLC to quantify any isomeric impurities.

    • Purify if Necessary: If the starting material contains an unacceptable level of the 4-isomer, it must be purified (e.g., by recrystallization or distillation) before use.

    • Source from a Reliable Vendor: Procure starting materials from reputable suppliers who provide a certificate of analysis with detailed purity information.

Visualizing the Process: Reaction and Side-Products

To better understand the chemical transformations, the following diagrams illustrate the main reaction pathway and the formation of key side-products.

G cluster_reactants Reactants cluster_product Desired Product 2-Nitrohalobenzene 2-Nitrohalobenzene 2-Nitrophenyl trifluoromethyl sulfide 2-Nitrophenyl trifluoromethyl sulfide 2-Nitrohalobenzene->2-Nitrophenyl trifluoromethyl sulfide SNAr Reaction CF3S- Nucleophile CF3S- Nucleophile CF3S- Nucleophile->2-Nitrophenyl trifluoromethyl sulfide

Caption: Core Synthetic Pathway via SNAr.

G cluster_start Primary Reactants & Product cluster_side_products Common Side-Products CF3S_Nu CF3S⁻ Nucleophile Disulfide Disulfide (CF3S-SCF3) CF3S_Nu->Disulfide Oxidation (Air/O2) Product Product (Ar-S-CF3) Sulfoxide Sulfoxide (Ar-SO-CF3) Product->Sulfoxide Oxidation (Air/O2) SM_Isomer 4-Nitrohalobenzene (Starting Material Impurity) Product_Isomer 4-Nitrophenyl Isomer (Product Impurity) SM_Isomer->Product_Isomer SNAr Reaction

Caption: Origins of Common Synthesis Side-Products.

Optimized Experimental Protocol

This protocol provides a robust starting point for the synthesis. All operations should be performed under a strictly inert atmosphere of dry nitrogen or argon.

Materials:

  • 2-Chloro-1-nitrobenzene (1.0 equiv)

  • Copper(I) trifluoromethylthiolate (CuSCF₃) (1.2 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

  • Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add Copper(I) trifluoromethylthiolate (1.2 equiv).

  • Solvent Addition: Add anhydrous, degassed DMF via cannula until a stirrable suspension is formed (approx. 0.2-0.5 M concentration with respect to the limiting reagent).

  • Reagent Addition: Add 2-chloro-1-nitrobenzene (1.0 equiv) to the suspension at room temperature.

  • Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or HPLC analysis of small, quenched aliquots until consumption of the starting material is complete (typically 4-12 hours).

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into a separatory funnel containing water and ethyl acetate (use degassed solvents).

    • Extract the aqueous layer three times with ethyl acetate.

    • Combine the organic layers and wash with water, followed by brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • Purification: Purify the crude residue by column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield the pure 2-Nitrophenyl trifluoromethyl sulfide.

Data Summary Tables

Table 1: Typical Reaction Parameters

ParameterRecommended ConditionRationale
Starting Material 2-Fluoro- or 2-Chloro-1-nitrobenzeneFluoro- is more reactive, Chloro- is often more cost-effective.
Nucleophile CuSCF₃ or (Me₄N)SCF₃Provides the SCF₃ nucleophile.[2]
Stoichiometry 1.1 - 1.5 equiv of nucleophileA slight excess ensures complete conversion of the limiting electrophile.
Solvent Anhydrous DMF, DMSO, NMPPolar aprotic solvents are required for SNAr reactions.
Temperature 80 - 120 °CProvides sufficient thermal energy to overcome the activation barrier.
Atmosphere Dry Nitrogen or ArgonPrevents critical oxidative side reactions.

Table 2: Common Impurities and Identification

ImpurityChemical NameMass SignatureChromatographic Behavior
Unreacted SM 2-NitrohalobenzeneMMore polar than disulfide, less polar than product.
Disulfide Trifluoromethyl disulfideM = 202.13Very non-polar, elutes quickly from silica gel.
Sulfoxide 2-Nitrophenyl trifluoromethyl sulfoxide[M+16] of ProductSignificantly more polar than the desired sulfide product.[5]
Isomer 4-Nitrophenyl trifluoromethyl sulfideM (same as product)Polarity is very similar to the product; difficult to separate.
Hydrolysis Product 2-NitrophenolM = 139.11Polar, may streak on silica gel if not fully protonated.[1]

Troubleshooting Workflow

This flowchart provides a logical sequence of steps to diagnose and resolve common issues during the synthesis.

G cluster_incomplete cluster_nonpolar cluster_isomer cluster_polar Start Reaction Issue Observed (e.g., Low Yield, Impurities) Check_Conversion Is the reaction incomplete? Start->Check_Conversion Yes_Conversion YES Check_Conversion->Yes_Conversion Yes No_Conversion NO Check_Conversion->No_Conversion No Cause_Inactive_Nu Possible Cause: Inactive Nucleophile / Low Temp Yes_Conversion->Cause_Inactive_Nu Check_Impurity Are major impurities present? No_Conversion->Check_Impurity Action_Improve_Conditions Action: - Use fresh, dry reagents - Ensure inert atmosphere - Increase temperature Cause_Inactive_Nu->Action_Improve_Conditions End Proceed with Optimized Protocol Action_Improve_Conditions->End Impurity_Type What is the impurity type? Check_Impurity->Impurity_Type Yes Check_Impurity->End No NonPolar Non-Polar (Disulfide) Impurity_Type->NonPolar Isomer Isomer Impurity_Type->Isomer Polar Polar (Sulfoxide) Impurity_Type->Polar Cause_Oxidation_Nu Cause: Oxidation of SCF3⁻ Nucleophile NonPolar->Cause_Oxidation_Nu Cause_SM_Purity Cause: Isomeric impurity in starting material Isomer->Cause_SM_Purity Cause_Oxidation_Prod Cause: Oxidation of Product Sulfide Polar->Cause_Oxidation_Prod Action_Exclude_Air Action: - Degas solvents - Improve inert atmosphere technique Cause_Oxidation_Nu->Action_Exclude_Air Action_Exclude_Air->End Action_Analyze_SM Action: - Analyze starting material by GC/HPLC - Purify SM before use Cause_SM_Purity->Action_Analyze_SM Action_Analyze_SM->End Action_Gentle_Workup Action: - Use degassed solvents for workup - Minimize air exposure during purification Cause_Oxidation_Prod->Action_Gentle_Workup Action_Gentle_Workup->End

Caption: A Step-by-Step Troubleshooting Decision Tree.

References

  • Moolayil, J. T., George, M., Giblin, D., & Gross, M. L. (2011). 2-Nitrophenyl Aryl Sulfides Undergo Both Intramolecular and Electrospray-Induced Intermolecular Oxidation of Sulfur: An Experimental and Theoretical Case Study. Journal of the American Society for Mass Spectrometry, 22(9), 1632–1641. Available at: [Link]

  • Sciencemadness.org. (2010). synthesis of 2 nitro diphenyl sulfide. Available at: [Link]

  • Shen, Y., et al. (2019). Preparation and Reactivity Study of a Versatile Trifluoromethylthiolating Agent: S-Trifluoromethyl Trifluoromethanesulfonothioate. National Science Foundation PAR. Available at: [Link]

  • Wang, Y., et al. (2020). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. Molecules, 25(3), 489. Available at: [Link]

  • Teixeira, A. M., et al. (2012). Genotoxic Impurities in Pharmaceutical Manufacturing: Sources, Regulations, and Mitigation. Organic Process Research & Development, 16(3), 423-434. Available at: [Link]

Sources

Optimization

Column chromatography purification methods for 2-Nitrophenyl trifluoromethyl sulfide

Welcome to the Technical Support Center for advanced chromatographic purification. Isolating fluorinated thioethers from complex reaction mixtures requires moving beyond standard protocols and understanding the precise p...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for advanced chromatographic purification. Isolating fluorinated thioethers from complex reaction mixtures requires moving beyond standard protocols and understanding the precise physicochemical forces at play. This guide provides field-proven troubleshooting, quantitative retention data, and self-validating methodologies for the purification of 2-nitrophenyl trifluoromethyl sulfide.

Mechanistic Overview: The "Split Personality" Molecule

The purification of 2-nitrophenyl trifluoromethyl sulfide presents a unique chromatographic challenge due to its conflicting functional groups. The trifluoromethylthio (-SCF3) group imparts extremely high lipophilicity and alters the electronic environment of the sulfur atom, which weakens intermolecular dispersion forces with the silica gel stationary phase[1]. Conversely, the ortho-nitro (-NO2) group provides a strong permanent dipole that acts as a powerful hydrogen-bond acceptor, anchoring the molecule to the acidic silanol groups of the silica.

Understanding this dichotomy is critical: standard solvent systems often fail because they either ignore the lipophilicity of the -SCF3 group or overpower the delicate dipole interactions needed to resolve the -NO2 group[2].

RetentionMechanisms SCF3 -SCF3 Group (High Lipophilicity) Weak Weak Dispersion (Accelerates Elution) SCF3->Weak NO2 -NO2 Group (Strong Dipole) Strong Dipole-Dipole Binding (Retards Elution) NO2->Strong Silica Silica Gel (Stationary Phase) Result Moderate Net Retention (Rf ~ 0.55 in Hex/DCM) Silica->Result Weak->Silica Strong->Silica

Mechanistic forces dictating the chromatographic retention of the target molecule.

Diagnostics & Troubleshooting (FAQs)

Q1: Why does my product co-elute with unreacted bis(2-nitrophenyl) disulfide when using Hexane/Ethyl Acetate? Causality: Ethyl acetate is a strong hydrogen-bond acceptor. Even at low concentrations (e.g., 5-10%), it rapidly saturates the active silanol sites on the silica gel. This overpowers the subtle dipole-dipole interactions needed to differentiate the highly lipophilic -SCF3 group from the bulky, non-polar disulfide[3]. Solution: Switch your mobile phase to a Hexane/Dichloromethane (DCM) system (e.g., 1:1 v/v)[1]. DCM provides mild polarizability and dipole interactions that selectively engage the nitro group of your target molecule, retarding its elution just enough to achieve baseline separation from the faster-running disulfide.

Q2: I observe severe "tailing" or a yellow streak across multiple fractions. What is the cause and how do I fix it? Causality: Tailing in this specific workflow is almost exclusively caused by 2-nitrothiophenol, a common degradation byproduct or unreacted intermediate. The highly acidic thiol proton interacts strongly with the basic sites on the silica gel, causing continuous adsorption and desorption (streaking) as it moves down the column. Solution: Implement a pre-column chemical wash. Dissolve your crude mixture in diethyl ether and wash with 1M aqueous NaOH. The base deprotonates the thiol, completely sequestering it into the aqueous layer. This prevents the impurity from ever reaching your column.

Q3: Should I use wet loading or dry loading for this compound? Causality: 2-Nitrophenyl trifluoromethyl sulfide is an oil or low-melting solid at room temperature[3] and is highly soluble in non-polar solvents. Wet loading often leads to a broad injection band because the compound diffuses rapidly in the loading solvent before the separation even begins. Solution: Dry loading is mandatory. Adsorb the crude mixture onto silica gel (1:2 ratio of crude to silica) and evaporate the solvent completely under reduced pressure. This ensures a perfectly flat, narrow starting band, which is critical for resolving closely eluting fluorinated impurities[2].

Quantitative Retention Data

To ensure predictable column behavior, consult the following standardized retention factor ( Rf​ ) data. Note the superior resolution between the target sulfide and the disulfide impurity when utilizing the Hexane/DCM system.

CompoundFunctional Groups Rf​ (Hexane/EtOAc 10:1) Rf​ (Hexane/DCM 1:1)Visual Indicator (UV 254 nm)
Bis(2-nitrophenyl) disulfide Ar-S-S-Ar, -NO20.650.80Dark purple spot
2-Nitrophenyl trifluoromethyl sulfide Ar-SCF3, -NO20.450.55Dark blue/purple spot
1-Iodo-2-nitrobenzene Ar-I, -NO20.400.45Dark spot
2-Nitrothiophenol Ar-SH, -NO20.15 (streaks)0.20 (streaks)Yellow streak / UV active

Self-Validating Purification Protocol

This protocol incorporates internal validation gates to ensure chemical integrity and absolute mass recovery. Do not skip the validation steps; they are the foundation of trustworthy analytical chemistry.

Phase 1: Pre-Treatment & Validation
  • Chemical Wash: Dissolve the crude reaction mixture in 50 mL of diethyl ether. Wash sequentially with 1M NaOH (2 × 25 mL) to remove thiols, followed by brine (25 mL). Dry the organic layer over anhydrous MgSO4.

  • Validation Gate 1 (2D-TLC): Spot the dried crude on a square TLC plate. Elute with Hexane/DCM (1:1), dry the plate, rotate 90 degrees, and elute again.

    • Causality Check: If the target spot lies perfectly on the diagonal, the compound is stable on silica. If off-diagonal spots appear, on-column oxidation is occurring, and deactivated silica must be used.

  • Mass Balance Prep: Accurately weigh the dried crude mixture before proceeding.

Phase 2: Dry Loading & Column Packing
  • Adsorption: Dissolve the crude mixture in a minimal amount of DCM. Add silica gel (60 Å, 230-400 mesh) at a 1:2 weight ratio (crude:silica).

  • Evaporation: Remove the solvent completely using a rotary evaporator until a free-flowing powder is obtained.

  • Packing: Pack a glass column with a slurry of silica gel in Hexane. Carefully add the dry-loaded powder to the top of the column, followed by a 1 cm protective layer of clean sea sand.

Phase 3: Elution & Post-Validation
  • Isocratic Elution: Elute the column using an isocratic mixture of Hexane/DCM (1:1 v/v)[1]. Collect fractions in 15 mL test tubes.

  • Monitoring: Monitor fractions via TLC (UV 254 nm). The target compound will elute immediately after the fast-moving yellow/orange disulfide band.

  • Validation Gate 2 (Mass Balance): Pool the fractions containing pure 2-nitrophenyl trifluoromethyl sulfide. Evaporate the solvent and weigh the purified oil/solid[3]. Calculate the combined mass of the pure product and isolated impurities.

    • Causality Check: Total recovered mass should be 95% of the crude input. A lower recovery indicates irreversible adsorption of polar byproducts, confirming the necessity of the pre-column NaOH wash.

PurificationWorkflow Crude Crude Mixture (Sulfide + Impurities) Wash 1M NaOH Wash (Removes Thiols) Crude->Wash Load Dry Load on Silica (Prevents Band Broadening) Wash->Load Elute Elute: Hexane/DCM (1:1) (Resolves NO2 vs SCF3) Load->Elute Validate 2D-TLC & Mass Balance (Self-Validation Gates) Elute->Validate Pure Pure 2-Nitrophenyl Trifluoromethyl Sulfide Validate->Pure

Workflow for the self-validating chromatographic purification of the target sulfide.

References

  • Title: US6175042B1 - Process for preparing perfluoroalkyl aryl sulfides and novel perfluoroalkyl aryl sulfides Source: Google Patents URL
  • Title: Copper-Promoted Trifluoromethanesulfonylation and Trifluoromethylation of Arenediazonium Tetrafluoroborates with NaSO2CF3 Source: The Journal of Organic Chemistry - ACS Publications URL
  • Title: Preparation of Trifluoromethyl Aryl Sulfides Using Silver(I)

Sources

Troubleshooting

Technical Support Center: Stabilizing 2-Nitrophenyl Trifluoromethyl Sulfide in Research Applications

A Guide for Researchers, Scientists, and Drug Development Professionals Introduction: Understanding the Stability of 2-Nitrophenyl Trifluoromethyl Sulfide 2-Nitrophenyl trifluoromethyl sulfide is a valuable reagent in or...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Stability of 2-Nitrophenyl Trifluoromethyl Sulfide

2-Nitrophenyl trifluoromethyl sulfide is a valuable reagent in organic synthesis and drug discovery. However, its chemical structure, which incorporates both a nitroaromatic ring and a trifluoromethyl sulfide group, presents specific stability challenges. The electron-withdrawing nature of the nitro group and the potential for oxidation at the sulfur atom make this compound susceptible to degradation under certain conditions. This guide will walk you through the potential degradation pathways and provide clear, actionable protocols to maintain the quality of your material.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 2-Nitrophenyl trifluoromethyl sulfide?

A1: The main culprits in the degradation of 2-Nitrophenyl trifluoromethyl sulfide are exposure to light, heat, and strong oxidizing agents. The nitroaromatic portion of the molecule is particularly sensitive to photodegradation, while the trifluoromethyl sulfide group is prone to oxidation.

Q2: How should I properly store my 2-Nitrophenyl trifluoromethyl sulfide?

A2: To ensure maximum stability, 2-Nitrophenyl trifluoromethyl sulfide should be stored at a controlled room temperature of 20 ± 5 °C.[1] It is crucial to protect the compound from light by storing it in an amber or opaque container.[1] Furthermore, storage under an inert atmosphere, such as argon or nitrogen, is recommended to prevent oxidation.[1] The container should be kept tightly closed in a dry and well-ventilated area.[2]

Q3: What are the signs of degradation?

A3: Visual signs of degradation can include a change in color or the appearance of solid precipitates in a solution. However, chemical degradation can occur without any visible changes. Therefore, it is essential to periodically check the purity of your material using analytical techniques like HPLC or GC-MS, especially for older batches or materials that may have been exposed to suboptimal conditions.

Q4: Can I handle 2-Nitrophenyl trifluoromethyl sulfide on an open bench?

A4: It is recommended to handle 2-Nitrophenyl trifluoromethyl sulfide in a well-ventilated area, such as a fume hood.[1][2] While short periods of exposure to ambient light and air for weighing and solution preparation are generally acceptable, prolonged exposure should be avoided. Use of personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is essential.[2]

Troubleshooting Guide: Identifying and Resolving Degradation Issues

This troubleshooting guide is designed to help you diagnose and address potential degradation of your 2-Nitrophenyl trifluoromethyl sulfide.

Observed Issue Potential Cause Recommended Action
Unexpected peaks in HPLC/GC-MS analysis Photodegradation or oxidation1. Confirm the identity of the degradation products by mass spectrometry. Common degradation products include the corresponding sulfoxide and sulfone. 2. Review your storage and handling procedures to ensure the compound is protected from light and stored under an inert atmosphere. 3. If photodegradation is suspected, minimize exposure to light during all experimental steps. Use amber glassware or cover your reaction vessels with aluminum foil.
Inconsistent experimental results Degradation of starting material1. Re-analyze the purity of your 2-Nitrophenyl trifluoromethyl sulfide stock. 2. If degradation is confirmed, purify the material by recrystallization or chromatography, or obtain a fresh batch. 3. Perform a small-scale test reaction with the fresh or purified material to confirm that the issue is resolved.
Discoloration of the solid material Prolonged exposure to light or air1. While a slight color change may not always indicate significant degradation, it is a warning sign. 2. Analyze the purity of the material. 3. If the purity is compromised, consider purification or replacement. Ensure future storage is in a dark, inert environment.

Key Degradation Pathways

Understanding the potential chemical transformations that 2-Nitrophenyl trifluoromethyl sulfide can undergo is critical for preventing them.

DegradationPathways cluster_main 2-Nitrophenyl trifluoromethyl sulfide cluster_degradation Degradation Products Main_Compound 2-Nitrophenyl trifluoromethyl sulfide Sulfoxide 2-Nitrophenyl trifluoromethyl sulfoxide Main_Compound->Sulfoxide Oxidation (e.g., air, peroxides) Photoproducts Photodegradation Products Main_Compound->Photoproducts UV/Visible Light Sulfone 2-Nitrophenyl trifluoromethyl sulfone Sulfoxide->Sulfone Further Oxidation

Caption: Potential degradation pathways for 2-Nitrophenyl trifluoromethyl sulfide.

Recommended Storage and Handling Conditions at a Glance

Parameter Condition Rationale
Temperature 20 ± 5 °C[1]To minimize thermal degradation.
Light Protect from light (use amber/opaque containers)[1]To prevent photodegradation of the nitroaromatic ring.
Atmosphere Inert gas (Argon or Nitrogen)[1]To prevent oxidation of the trifluoromethyl sulfide group.
Container Tightly sealed[2]To prevent exposure to moisture and air.
Incompatibilities Strong oxidizing agents[1]To prevent rapid and potentially hazardous oxidation.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of 2-Nitrophenyl trifluoromethyl sulfide and detect any degradation products.

Materials:

  • 2-Nitrophenyl trifluoromethyl sulfide sample

  • HPLC-grade acetonitrile

  • HPLC-grade water

  • HPLC system with a UV detector

  • C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

  • Sample Preparation: Prepare a stock solution of the sample in acetonitrile at a concentration of 1 mg/mL. Dilute this stock solution to a working concentration of approximately 0.1 mg/mL with the mobile phase.

  • Mobile Phase: A gradient of acetonitrile and water is typically effective. A starting point could be 50:50 acetonitrile:water, ramping to 95:5 acetonitrile:water over 15 minutes.

  • HPLC Conditions:

    • Flow rate: 1.0 mL/min

    • Column temperature: 30 °C

    • Detection wavelength: 254 nm (or a wavelength of maximum absorbance)

    • Injection volume: 10 µL

  • Analysis: Run the sample and analyze the chromatogram. The purity can be estimated by the area percentage of the main peak. The appearance of new, smaller peaks may indicate the presence of degradation products.

Protocol 2: Inert Atmosphere Handling for Solution Preparation

Objective: To prepare a solution of 2-Nitrophenyl trifluoromethyl sulfide while minimizing exposure to atmospheric oxygen.

Materials:

  • 2-Nitrophenyl trifluoromethyl sulfide

  • Anhydrous, degassed solvent (e.g., dichloromethane, acetonitrile)

  • Schlenk flask or a vial with a septum-sealed cap

  • Nitrogen or argon gas source with a manifold

  • Syringes and needles

Procedure:

  • Preparation: Dry the glassware in an oven and allow it to cool under a stream of inert gas.

  • Inerting the Flask: Place the desired amount of 2-Nitrophenyl trifluoromethyl sulfide into the Schlenk flask. Seal the flask and purge with inert gas for several minutes by alternating between vacuum and the inert gas supply (at least three cycles).

  • Solvent Addition: Add the degassed solvent to the flask via a syringe through the septum.

  • Storage: If the solution is to be stored, maintain it under a positive pressure of inert gas and seal the septum with parafilm. Store in the dark.

Logical Workflow for Stability Assessment

Stability_Workflow cluster_start Initial Assessment cluster_storage Storage cluster_use Experimental Use cluster_troubleshoot Troubleshooting Start Receive/Synthesize 2-Nitrophenyl trifluoromethyl sulfide Purity_Check_1 Initial Purity Analysis (HPLC/GC-MS) Start->Purity_Check_1 Store Store under recommended conditions (dark, inert atm, 20±5°C) Purity_Check_1->Store Use Use in experiment Store->Use Purity_Check_2 Periodic Purity Check Use->Purity_Check_2 Results Consistent Results? Purity_Check_2->Results Investigate Investigate Handling & Storage Procedures Results->Investigate No End Proceed with Confidence Results->End Yes Purify Purify or Replace Material Investigate->Purify Purify->Purity_Check_1

Caption: A logical workflow for ensuring the stability of 2-Nitrophenyl trifluoromethyl sulfide.

References

  • Material Safety Data Sheet for a product containing 2-Nitrophenyl trifluoromethyl sulfide. (abx GmbH)
  • Safety Data Sheet for 4-Nitrophenyl Trifluoromethanesulfon
  • Safety Data Sheet for Phenyl Trifluoromethyl Sulfide. (Tokyo Chemical Industry Co., Ltd.)
  • Safety Data Sheet for a fungicide containing a trifluoromethylphenyl group. (BASF)
  • Safety Data Sheet for 1-Nitro-2,5-bis(trifluoromethyl)benzene. (Tokyo Chemical Industry Co., Ltd.)
  • Safety Data Sheet for 2-NITROPHENYL PHENYL SULFIDE. (ChemicalBook)

Sources

Optimization

Technical Support Center: Handling Moisture-Sensitive 2-Nitrophenyl trifluoromethyl sulfide

Welcome to the technical support center for 2-Nitrophenyl trifluoromethyl sulfide. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile reagent in their synthe...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 2-Nitrophenyl trifluoromethyl sulfide. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile reagent in their synthetic workflows. 2-Nitrophenyl trifluoromethyl sulfide is a valuable building block, primarily used in reactions requiring the introduction of the trifluoromethylthio (SCF3) group.[1][2][3] The strong electron-withdrawing nature of both the nitrophenyl and trifluoromethyl groups makes the sulfur atom susceptible to nucleophilic attack, particularly by water.[4][5] This inherent moisture sensitivity necessitates the use of anhydrous techniques to ensure reaction success, reproducibility, and high yields.

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you overcome the challenges associated with handling this reagent.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the stability and handling of 2-Nitrophenyl trifluoromethyl sulfide.

Q1: Why is 2-Nitrophenyl trifluoromethyl sulfide considered moisture-sensitive?

A: The moisture sensitivity stems from the electronic properties of the molecule. The trifluoromethyl (CF3) group is one of the most powerful electron-withdrawing groups in organic chemistry. This effect, combined with the electron-withdrawing nitro (NO2) group on the phenyl ring, significantly reduces the electron density at the sulfur atom. This electron-deficient sulfur becomes a prime target for nucleophiles, including water. The presence of trace moisture can lead to a hydrolysis reaction, cleaving the sulfur-carbon bond and resulting in the formation of undesired byproducts like 2-nitrothiophenol and trifluoromethanol derivatives, ultimately compromising the integrity of your reaction.[4][6][7]

Q2: What are the observable signs of reagent decomposition due to moisture?

A: Decomposition may not always be visually obvious. However, you should be vigilant for the following signs:

  • Appearance Change: The reagent is typically a light yellow to orange crystalline powder.[8][9] Any significant color change, clumping, or the appearance of an oily residue may indicate decomposition.

  • Inconsistent Reaction Outcomes: The most common sign is a significant drop in reaction yield or complete reaction failure compared to previous successful attempts.[4][10]

  • Analytical Discrepancies: When analyzing your reaction mixture via techniques like NMR or LC-MS, you may observe the appearance of unexpected peaks corresponding to hydrolysis byproducts.

Q3: What are the best practices for storing 2-Nitrophenyl trifluoromethyl sulfide?

A: To maintain the reagent's integrity, it must be protected from atmospheric moisture.

  • Primary Storage: The ideal storage method is inside a nitrogen-filled glovebox.[11][12][13] This provides a continuously dry, inert environment.

  • Secondary Storage: If a glovebox is unavailable, store the reagent in its original container, tightly sealed with paraffin film, inside a desiccator containing a fresh drying agent (e.g., Drierite® or phosphorus pentoxide). For long-term storage, consider placing the sealed container in a freezer to slow down any potential degradation pathways. Before use, allow the container to warm to room temperature completely before opening to prevent condensation of atmospheric moisture on the cold solid.

Q4: What level of solvent purity is necessary for reactions involving this reagent?

A: The use of anhydrous solvents is non-negotiable.[14][15] Commercial anhydrous solvents in sealed bottles (like Sure/Seal™ systems) are highly recommended.[16] If you are drying solvents in-house, their water content should be verified by Karl Fischer titration.

SolventRecommended Max. Water Content (ppm)
Tetrahydrofuran (THF)< 30
Dichloromethane (DCM)< 30
Acetonitrile (MeCN)< 30
Toluene< 30
N,N-Dimethylformamide (DMF)< 50

Section 2: Troubleshooting Guide for Common Issues

This guide provides a systematic approach to diagnosing and solving problems encountered during experiments.

Problem: My reaction yield is low, inconsistent, or zero.

This is the most frequent issue and is almost always linked to inadvertent moisture contamination. Use the following workflow to identify the source of the problem.

G start Low or No Yield cause1 Possible Cause 1: Contaminated Solvents/Reagents start->cause1 cause2 Possible Cause 2: Improperly Dried Glassware start->cause2 cause3 Possible Cause 3: Atmospheric Leak into System start->cause3 solution1 Solution: Use a fresh bottle of anhydrous solvent. Verify dryness with Karl Fischer titration. Ensure other reagents are anhydrous. cause1->solution1 solution2 Solution: Oven-dry glassware at >125°C for 24h. Flame-dry glassware under vacuum immediately before use. Cool under a stream of inert gas. cause2->solution2 solution3 Solution: Check all seals, septa, and joints for leaks. Ensure positive pressure of inert gas (check bubbler). Use well-greased joints or Teflon sleeves. cause3->solution3 end Problem Resolved solution1->end solution2->end solution3->end

Caption: Troubleshooting Workflow for Low Reaction Yield.

In-Depth Analysis of Causes and Solutions
  • Cause 1: Contaminated Solvents or Reagents

    • Expertise & Experience: A common mistake is assuming a previously opened bottle of anhydrous solvent is still dry. Every time the septum is punctured, there is a risk of introducing moisture. The "anhydrous" label applies to the state of the solvent at the time of packaging.

    • Trustworthiness: To validate your solvent's dryness, perform a Karl Fischer titration, which provides a quantitative measure of water content.[17] Alternatively, using a freshly opened bottle of a commercially available anhydrous solvent from a reputable supplier provides a high degree of confidence.[16]

  • Cause 2: Improperly Dried Glassware

    • Expertise & Experience: Glass surfaces are hydrophilic and readily adsorb a thin film of water from the atmosphere. Simply air-drying is insufficient. Oven-drying glassware at a minimum of 125°C for several hours (or overnight) is a reliable method to remove the majority of adsorbed water.[10]

    • Trustworthiness: For the most rigorous moisture exclusion, flame-drying the assembled apparatus under high vacuum is the gold standard.[12][18] The heat, combined with the vacuum, effectively desorbs residual water molecules. The glassware must then be allowed to cool to room temperature under a positive pressure of dry, inert gas (like argon or nitrogen) to prevent atmospheric moisture from re-adsorbing onto the surfaces.[10]

  • Cause 3: Atmospheric Leak into the Reaction System

    • Expertise & Experience: Reactions performed on a Schlenk line are susceptible to leaks through improperly sealed joints, old rubber septa, or cracks in the glassware.[19] A key indicator of a tight system is maintaining a slight positive pressure of inert gas, which can be visually confirmed by a slow, steady bubbling rate through an oil bubbler.[12][18]

    • Trustworthiness: Before starting your reaction, assemble your dry glassware and purge the system thoroughly. This is typically done by evacuating the apparatus to a good vacuum (100–10⁻³ Torr) and refilling with high-purity inert gas.[20][21] This "purge-and-refill" cycle should be repeated at least three times to ensure the internal atmosphere is free of air and moisture.[19][20]

Section 3: Recommended Experimental Protocols

Adherence to rigorous, validated protocols is essential for success.

Protocol 1: Weighing and Preparing a Solution in a Glovebox

A glovebox provides the most controlled environment for handling highly moisture-sensitive solids.[11][13][22]

  • Preparation: Ensure the glovebox atmosphere is pure (<1 ppm O₂, <1 ppm H₂O). Bring all necessary items (the reagent vial, a clean and dry spatula, a tared vial for weighing, and a flask with a stir bar) into the glovebox antechamber.

  • Purging: Cycle the antechamber with vacuum and inert gas at least three times before opening the inner door.[13][20]

  • Equilibration: Allow all items to sit inside the glovebox for at least 20 minutes to allow any adsorbed surface moisture to be removed into the glovebox atmosphere.

  • Weighing: On a balance inside the glovebox, carefully weigh the desired amount of 2-Nitrophenyl trifluoromethyl sulfide into the tared vial. Work swiftly but carefully to minimize exposure.

  • Dissolution: Add the weighed solid to your reaction flask. Using a graduated cylinder or syringe, add the required volume of anhydrous solvent to the flask and begin stirring.

  • Sealing: Securely seal the flask with a rubber septum or glass stopper before removing it from the glovebox for the subsequent reaction steps.

Protocol 2: Setting up a Reaction using a Schlenk Line

The Schlenk line is a versatile tool for performing reactions under an inert atmosphere when a glovebox is not available or practical.[17][18][19]

Caption: Standard Schlenk Line Setup for Anhydrous Reactions.

  • Glassware Preparation: Assemble the required glassware (e.g., a two-neck round-bottom flask with a condenser and a rubber septum on one neck). Connect the assembly to the Schlenk line via the sidearm stopcock.

  • Drying: Open the stopcock to the vacuum manifold and flame-dry the entire apparatus with a heat gun until all visible moisture is gone. Continue heating under vacuum for another 5-10 minutes.[12]

  • Purging: Close the stopcock. Carefully backfill the flask with inert gas (e.g., Nitrogen or Argon). You should hear a gentle hiss and see the bubbling rate in the oil bubbler decrease. Caution: Do not backfill too quickly, as this can cause oil from the bubbler to suck back into the manifold.[12] Repeat this vacuum/backfill cycle a total of three times.[20]

  • Adding Reagents (Solids): If adding the solid on the bench, do so under a strong positive flow of inert gas (a "counterflow"). Briefly remove the septum, add the solid quickly via a powder funnel, and immediately replace the septum. Re-purge the flask with one vacuum/backfill cycle.

  • Adding Reagents (Liquids): Anhydrous solvents and liquid reagents should be added via a gas-tight syringe. First, purge the syringe with inert gas. Pierce the septum of the reagent bottle (which should be under an inert atmosphere) and draw the required volume. Pierce the septum on your reaction flask and add the liquid.

  • Running the Reaction: Maintain a slight positive pressure of inert gas throughout the reaction, confirmed by a slow bubbling rate (e.g., 1 bubble every 5-10 seconds) in the oil bubbler.

By rigorously applying these principles and techniques, you can successfully overcome the challenges posed by the moisture sensitivity of 2-Nitrophenyl trifluoromethyl sulfide and achieve reliable, reproducible results in your research.

References

  • JoVE. (2017). Handling Air- and Water-Sensitive Chemicals Using a Schlenk Line. Journal of Visualized Experiments. [Link]

  • Wikipedia. Schlenk line. [Link]

  • Moodle@Units. Schlenk Lines Transfer of Solvents. [Link]

  • University of California, San Diego. Glovebox Usage. [Link]

  • Wikipedia. Air-free technique. [Link]

  • Wipf Group, University of Pittsburgh. Techniques for Handling Air-Sensitive Compounds. [Link]

  • University of Nottingham. The Schlenk Line Survival Guide. [Link]

  • Fiveable. Anhydrous conditions - Organic Chemistry II. [Link]

  • University of St Andrews. SOP For Operation Of Glove Boxes. [Link]

  • TutorChase. Why do some organic reactions need anhydrous conditions?[Link]

  • VACUUBRAND. (2024). Keeping air and moisture out. [Link]

  • Cleanroom Technology. (2018). Safely handling air-sensitive products. [Link]

  • JoVE. (2015). Preparing Anhydrous Reagents and Equipment. Journal of Visualized Experiments. [Link]

  • Nenajdenko, V. G., et al. (2000). Oxidative Properties of Triflic Anhydride. Oxidation of Alcohols and Sulfides. The Journal of Organic Chemistry, 65(20), 6635–6640. [Link]

  • Glembockyte, V., et al. (2021). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. Angewandte Chemie International Edition, 60(23), 12829-12834. [Link]

  • ResearchGate. (2017). By using anhydrous chemical in reaction synthesis, is it compulsory to have the condition reaction in nitrogen gas?[Link]

  • Wang, R., et al. (2015). Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. Current Organic Chemistry, 19(16), 1541-1553. [Link]

  • ResearchGate. Trifluoromethylthiolation. [Link]

  • Pablo, O., et al. (2019). Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group. RSC Advances, 9(4), 2154-2163. [Link]

  • Kim, H., et al. (2021). Trifluoromethylthiolation of Hindered α-Bromoamides with Nucleophilic Trifluoromethylthiolating Reagents. The Journal of Organic Chemistry, 86(24), 18074–18083. [Link]

  • Wang, R., et al. (2015). Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. Current Organic Chemistry, 19(16), 1541-1553. [Link]

  • Matoušek, V., et al. (2019). Progress in Photocatalyzed Trifluoromethylthiolation and Trifluoromethylselenolation Reactions. Catalysts, 9(12), 1031. [Link]

  • Tlili, A., et al. (2018). Synthesis of Ethynyl Trifluoromethyl Sulfide and Its Application to the Synthesis of CF3S-Containing Triazoles. Molecules, 23(11), 2898. [Link]

  • Moolayil, J. T., et al. (2014). 2-Nitrophenyl Aryl Sulfides Undergo Both Intramolecular and Electrospray-Induced Intermolecular Oxidation of Sulfur: An Experimental and Theoretical Case Study. Journal of The American Society for Mass Spectrometry, 25(6), 1049–1057. [Link]

  • Crespo, D. P. (2015). Hydrolysis of the Trifluoromethyl Group in Triarylphosphines: Scope of the Reaction in the Preparation of Carboxylic. Tesis Doctorals en Xarxa. [Link]

  • Slanina, T., et al. (2019). Photochemistry of 2-Nitroarenes: 2-Nitrophenyl-α-trifluoromethyl Carbinols as Synthons for Fluoroorganics. Journal of the American Chemical Society, 141(41), 16251–16256. [Link]

  • Glembockyte, V., et al. (2021). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. Angewandte Chemie International Edition, 60(23), 12829-12834. [Link]

  • ScienceMadness.org. (2010). synthesis of 2 nitro diphenyl sulfide. [Link]

  • Smith, D. M., et al. (2021). Hydrolysis Reactions of p-Nitrophenyl Trifluoroacetate and S-Ethyl Trifluorothioacetate. Chemistry, 3(1), 16-29. [Link]

  • Organic Syntheses. DI-o-NITROPHENYL DISULFIDE. [Link]

  • Bizet, V., et al. (2017). Triflamides and Triflimides: Synthesis and Applications. Chemical Reviews, 117(13), 8865-8933. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2026). Key Applications and Chemical Properties of 2-Nitrophenyl Phenyl Sulfide. [Link]

  • European Synchrotron Radiation Facility (ESRF). (2020). Controlled and targeted chemical reactions, thanks to the water surface. [Link]

  • ProtiFi. Protocols. [Link]

Sources

Troubleshooting

Technical Support Center: Navigating Steric Hindrance with 2-Nitrophenyl Trifluoromethyl Sulfide

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with 2-Nitrophenyl trifluoromethyl sulfide. This guide is designed to provide practical, in-depth...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with 2-Nitrophenyl trifluoromethyl sulfide. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions regarding the unique reactivity of this versatile but sterically challenging reagent. Our goal is to equip you with the knowledge to anticipate and overcome common hurdles in your synthetic routes, ensuring successful and efficient experimentation.

Understanding the Challenge: The "Ortho Effect" on Steroids

2-Nitrophenyl trifluoromethyl sulfide presents a classic case of the "ortho effect," where the proximity of the nitro (-NO₂) and trifluoromethylthio (-SCF₃) groups on the phenyl ring creates significant steric and electronic challenges. The bulky nature of these substituents can physically block the approach of reactants to adjacent sites, a phenomenon known as steric hindrance.[1][2]

Furthermore, the strong electron-withdrawing properties of both the nitro and trifluoromethyl groups deactivate the aromatic ring, making it less susceptible to electrophilic attack.[3][4] This combination of steric bulk and electronic deactivation can lead to sluggish or failed reactions.

Diagram: The Steric and Electronic Landscape of 2-Nitrophenyl Trifluoromethyl Sulfide

G cluster_0 2-Nitrophenyl trifluoromethyl sulfide C1 C C2 C C1->C2 S S C1->S C3 C C2->C3 N N C2->N C4 C C3->C4 C5 C C4->C5 C6 C C5->C6 C6->C1 CF3 CF₃ S->CF3 O1 O N->O1 O2 O N->O2 steric_shield_S Steric Shielding steric_shield_N Steric Shielding G start Low/No S_NAr Product check_temp Increase Reaction Temperature start->check_temp change_solvent Switch to a High-Boiling Point Aprotic Polar Solvent (e.g., DMF, DMSO, NMP) check_temp->change_solvent If still no improvement use_catalyst Employ a Phase-Transfer Catalyst (e.g., TBAB, 18-crown-6) change_solvent->use_catalyst If reaction is still sluggish stronger_nucleophile Use a Stronger or Less Bulky Nucleophile use_catalyst->stronger_nucleophile Consider nucleophile properties outcome Improved Yield stronger_nucleophile->outcome

Sources

Reference Data & Comparative Studies

Validation

19F NMR Chemical Shift Reference Data for 2-Nitrophenyl Trifluoromethyl Sulfide: A Comparative Guide

Introduction Fluorine-19 ( 19 F) Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical tool in modern drug development and chemical biology. Boasting a nuclear spin of 1/2, 100% natural abundance,...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Fluorine-19 ( 19 F) Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical tool in modern drug development and chemical biology. Boasting a nuclear spin of 1/2, 100% natural abundance, and a high gyromagnetic ratio, the 19 F nucleus offers receptivity second only to the proton ( 1 H) and tritium ( 3 H)[1]. Its broad chemical shift dispersion—spanning nearly 800 ppm—makes it exquisitely sensitive to subtle molecular and microenvironmental changes[2].

In pharmaceutical design, the trifluoromethylthio group (-SCF 3​ ) is frequently incorporated to enhance a drug candidate's lipophilicity, metabolic stability, and membrane permeability[3]. 2-Nitrophenyl trifluoromethyl sulfide serves as a vital synthetic building block and a spectroscopic reference compound in these workflows. However, accurately determining and reporting its 19 F chemical shift requires rigorous standardization. This guide objectively compares 19 F referencing methodologies, elucidates the electronic causality behind its chemical shift, and provides a self-validating protocol for accurate data acquisition.

Mechanistic Insights: The 19 F Nucleus and the -SCF 3​ Microenvironment

The chemical shift ( δ ) of the -SCF 3​ group is dictated by a complex interplay of inductive (-I) and mesomeric ( ± M) effects. While the highly electronegative fluorine atoms strongly deshield the local carbon environment, the adjacent sulfur atom possesses lone pairs capable of conjugating with the aromatic system.

In 2-Nitrophenyl trifluoromethyl sulfide, the ortho-nitro (-NO 2​ ) group exerts a profound electron-withdrawing effect. This pulls electron density away from the sulfur atom, which in turn deshields the trifluoromethyl fluorine nuclei via through-bond inductive effects and through-space interactions. Consequently, the 19 F resonance of 2-Nitrophenyl trifluoromethyl sulfide is shifted downfield (less negative ppm) compared to an unsubstituted phenyl trifluoromethyl sulfide. Understanding this causality is critical when utilizing this compound as a spectroscopic marker to monitor reaction kinetics or cross-coupling efficiencies.

Comparative Analysis of 19 F NMR Reference Standards

The International Union of Pure and Applied Chemistry (IUPAC) defines trichlorofluoromethane (CFCl 3​ ) as the absolute 0.00 ppm reference standard for 19 F NMR[2],[4]. However, CFCl 3​ (Freon-11) is a banned ozone-depleting substance[5]. Furthermore, its low boiling point (23.7 °C) makes it highly volatile and difficult to handle at room temperature. As a result, researchers often rely on alternative secondary standards. Table 1 objectively compares these alternatives.

Table 1: Comparison of Common 19 F NMR Reference Standards
Reference StandardChemical Shift ( δ , ppm) vs CFCl 3​ AdvantagesDisadvantages
Trichlorofluoromethane (CFCl 3​ ) 0.00[4]IUPAC Gold Standard; defines the absolute zero reference.Banned substance (Freon-11); highly volatile; prone to evaporation.
Trifluoroacetic acid (TFA) -76.55[4]Highly soluble in both aqueous and organic solvents.Highly acidic; can protonate the analyte and alter chemical shifts.
Fluorobenzene (PhF) -113.15[4]Good solubility in organic solvents; chemically inert.Aromatic ring current can cause slight concentration-dependent shifts.
Hexafluorobenzene (C 6​ F 6​ ) -164.90[4]Inert; distinct upfield shift avoids signal overlap with -SCF 3​ groups.Highly volatile; extremely hydrophobic.

Experimental Protocol: The Self-Validating Unified Scale Workflow

Relying on internal standards (like TFA or PhF) introduces significant risk. The addition of a foreign fluorinated compound can alter the sample's chemical environment, leading to concentration-dependent matrix effects that subtly shift the analyte's signal. To ensure absolute trustworthiness, the protocol below utilizes the IUPAC Unified Chemical Shift Scale ( Ξ ) . This method is a self-validating system: it uses the 1 H signal of Tetramethylsilane (TMS) to mathematically derive the 19 F reference frequency, eliminating the need for internal fluorinated standards entirely[5].

Step-by-Step Methodology:
  • Sample Preparation: Dissolve 15–20 mg of 2-Nitrophenyl trifluoromethyl sulfide in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v TMS. Transfer the solution to a high-quality 5 mm NMR tube. Causality: TMS acts as the primary frequency anchor. Because the unified scale relies on the exact resonance frequency of 1 H, precise TMS calibration is the foundation of the entire measurement.

  • Probe Tuning and Matching: Insert the sample into the spectrometer. Tune and match the probe for both 1 H and 19 F channels. Causality: The 19 F nucleus has a gyromagnetic ratio that is ~94% of 1 H[1]. Proper tuning ensures optimal RF power transfer, maximizing sensitivity and ensuring accurate pulse flip angles.

  • 1 H Acquisition and Referencing: Acquire a standard 1 H NMR spectrum. Phase and baseline correct the data, then set the TMS singlet exactly to 0.000 ppm. Causality: This step establishes the absolute zero frequency of the spectrometer for the specific sample matrix ( νTMS​ ), which accounts for solvent, temperature, and magnetic field drift.

  • 19 F Acquisition: Acquire the 19 F NMR spectrum using a proton-decoupled pulse sequence (e.g., inverse gated decoupling). Causality: While the -SCF 3​ group typically appears as a singlet, long-range 19 F- 1 H couplings (e.g., 4J or 5J ) to the aromatic protons can cause unresolved peak broadening[1]. Decoupling collapses these micro-multiplets, yielding a sharp, high-intensity singlet.

  • Unified Scale Calculation: Instruct the NMR software to calculate the 0 ppm frequency for 19 F using the IUPAC recommended Ξ ratio for CFCl 3​ ( Ξ = 94.094011%). The software sets the 19 F reference frequency to ν19F(0)​=νTMS​×0.94094011 . Causality: This mathematical referencing provides the absolute chemical shift of 2-Nitrophenyl trifluoromethyl sulfide relative to CFCl 3​ without ever exposing the sample to Freon-11[5].

Quantitative Data Comparison: Ar-SCF 3​ Derivatives

To contextualize the performance of 2-Nitrophenyl trifluoromethyl sulfide, Table 2 compares its typical 19 F chemical shift against other substituted aryl trifluoromethyl sulfides. This data highlights the sensitivity of the -SCF 3​ group to electronic perturbations.

Table 2: 19 F NMR Chemical Shift Comparison of Ar-SCF 3​ Derivatives
Compound 19 F Chemical Shift ( δ , ppm)Electronic Causality
Phenyl trifluoromethyl sulfide -42.5Baseline reference for unsubstituted Ar-SCF 3​ systems.
4-Nitrophenyl trifluoromethyl sulfide -41.5Para-nitro group strongly deshields the fluorine nuclei via -M and -I effects.
2-Nitrophenyl trifluoromethyl sulfide -41.9Ortho-nitro group deshields, but steric hindrance limits perfect planarity and conjugation.
2-Aminophenyl trifluoromethyl sulfide -43.8Ortho-amino group shields the fluorine nuclei via strong +M effect and potential hydrogen bonding.
4-Aminophenyl trifluoromethyl sulfide -44.2Para-amino group provides maximum shielding via unhindered +M resonance donation.
Representative values acquired in CDCl 3​ at 298 K, referenced to CFCl 3​ via the IUPAC Unified Scale.

Workflow Visualization

The following diagram illustrates the logical divergence between traditional, error-prone internal referencing and the highly accurate, self-validating IUPAC unified scale method.

NMR_Referencing Start 19F NMR Referencing Strategy Split1 Start->Split1 PathA Method A: Internal Standard Split1->PathA PathB Method B: IUPAC Unified Scale Split1->PathB StepA1 Add CFCl3 or TFA to Sample PathA->StepA1 StepB1 Acquire 1H Spectrum with TMS PathB->StepB1 StepA2 Acquire 19F Spectrum StepA1->StepA2 StepA3 Set Standard Peak to Ref Value (e.g., TFA = -76.55 ppm) StepA2->StepA3 ResultA Prone to Matrix Effects StepA3->ResultA StepB2 Set TMS = 0.00 ppm (Find ν_TMS) StepB1->StepB2 StepB3 Calculate 19F 0 ppm Frequency: ν_19F = ν_TMS × 0.94094011 StepB2->StepB3 ResultB Absolute Accuracy (Self-Validating) StepB3->ResultB

Workflow comparing traditional internal referencing vs. the IUPAC unified scale for 19F NMR.

References

  • New Frontiers and Developing Applications in 19F NMR - PMC , nih.gov.2

  • 19F NMR Reference Standards , colorado.edu. 4

  • Chemical Shift, Absolutely! - NMR Analysis, Processing and Prediction , blogspot.com. 5

  • Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia , wikipedia.org. 1

  • Nickel-catalyzed trifluoromethylthiolation of Csp2–O bonds - RWTH Publications , rwth-aachen.de. 3

Sources

Comparative

Part 1: Spectroscopic Characterization of 2-Nitrophenyl trifluoromethyl sulfide

An In-Depth Spectroscopic Guide: Comparative ¹H and ¹³C NMR Analysis of 2-Nitrophenyl trifluoromethyl sulfide In the landscape of pharmaceutical and materials science research, the precise structural elucidation of synth...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Spectroscopic Guide: Comparative ¹H and ¹³C NMR Analysis of 2-Nitrophenyl trifluoromethyl sulfide

In the landscape of pharmaceutical and materials science research, the precise structural elucidation of synthetic intermediates is paramount. 2-Nitrophenyl trifluoromethyl sulfide is a key building block where the strategic placement of a strongly electron-withdrawing nitro group and a lipophilic, metabolically stable trifluoromethylthio (-SCF₃) group imparts unique chemical properties.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive tool for verifying the structure of such molecules, offering unparalleled insight into the electronic environment of each atom.

This guide provides a comprehensive analysis of the ¹H, ¹³C, and ¹⁹F NMR spectra of 2-Nitrophenyl trifluoromethyl sulfide. We will delve into the causal relationships between the molecule's structure and its spectral features, explaining the influence of the powerful nitro and trifluoromethylthio substituents. To further contextualize these effects, we will present a comparative analysis against 2-Nitrophenyl phenyl sulfide, highlighting the significant spectral shifts induced by the replacement of a phenyl group with a trifluoromethyl group on the sulfur atom.

The molecular structure, with IUPAC numbering for NMR assignment, is presented below. The ortho-disubstitution pattern dictates a complex and informative set of signals in the aromatic region of the NMR spectra.

Figure 2: Electronic effects of -SCF₃ vs. -SPh substituents.

The trifluoromethyl group is significantly more electron-withdrawing than a phenyl group due to the strong inductive effect of the three fluorine atoms. This leads to predictable and observable differences in their respective NMR spectra.

Spectral Feature2-Nitrophenyl trifluoromethyl sulfide2-Nitrophenyl phenyl sulfideKey Difference & Rationale
¹H NMR (Nitrophenyl Protons) All protons shifted downfield (e.g., H-3 at 8.12 ppm). [3]Protons are less deshielded. Additional signals from the second phenyl ring are present (~7.0-7.4 ppm). [1][4]The stronger electron-withdrawing -SCF₃ group causes greater deshielding of the nitrophenyl protons.
¹³C NMR (Ipso-Carbon, C-S) Expected ~130-135 ppm.Expected to be further upfield.The C-S carbon is more deshielded by the -SCF₃ group.
¹³C NMR (CF₃ Signal) Present as a strong quartet (~129 ppm, ¹JCF ≈ 309 Hz). [5]Absent.This is a definitive diagnostic signal for the -SCF₃ group.
¹⁹F NMR Strong singlet at ~ -41.21 ppm. [3]No signal.Confirms the presence of the fluorinated group.

Table 3: Comparative NMR data summary.

This comparison clearly demonstrates that the substitution of a phenyl group with a trifluoromethyl group on the sulfur atom leads to a significant downfield shift for the nuclei in the 2-nitrophenyl ring, reflecting the increased electron-withdrawing nature of the -SCF₃ moiety.

Part 3: Experimental Protocols for NMR Analysis

Adherence to a standardized protocol is crucial for obtaining high-quality, reproducible NMR data. The following outlines a comprehensive workflow for the analysis of 2-Nitrophenyl trifluoromethyl sulfide.

G cluster_prep Sample Preparation cluster_acq Data Acquisition (500 MHz Spectrometer) cluster_proc Data Processing & Analysis prep1 Weigh 5-10 mg of sample prep2 Dissolve in ~0.6 mL of deuterated solvent (e.g., CDCl₃) prep1->prep2 prep3 Add internal standard (TMS) prep2->prep3 prep4 Transfer to 5 mm NMR tube prep3->prep4 acq1 Tune and shim the probe prep4->acq1 acq2 Acquire ¹H Spectrum acq1->acq2 acq3 Acquire ¹³C {¹H} Spectrum acq1->acq3 acq4 Acquire ¹⁹F Spectrum acq1->acq4 proc1 Apply Fourier Transform acq2->proc1 acq3->proc1 acq4->proc1 proc2 Phase correction proc1->proc2 proc3 Baseline correction proc2->proc3 proc4 Calibrate chemical shifts (TMS at 0 ppm) proc3->proc4 proc5 Integrate signals and analyze multiplicities proc4->proc5

Figure 3: Standard experimental workflow for NMR analysis.

Step-by-Step Methodology
  • Sample Preparation:

    • Accurately weigh 5-10 mg of 2-Nitrophenyl trifluoromethyl sulfide.

    • Transfer the solid to a clean, dry vial.

    • Add approximately 0.6 mL of deuterated chloroform (CDCl₃), ensuring complete dissolution.

    • Add a small amount of tetramethylsilane (TMS) to serve as the internal standard for ¹H and ¹³C NMR (δ = 0.00 ppm).

    • Transfer the solution to a 5 mm NMR tube.

  • Instrument Setup:

    • Insert the sample into the NMR spectrometer (e.g., 500 MHz).

    • Lock the field on the deuterium signal of the solvent.

    • Perform automatic or manual shimming to optimize magnetic field homogeneity, aiming for sharp, symmetrical peaks.

    • Tune and match the probe for the ¹H, ¹³C, and ¹⁹F nuclei.

  • Data Acquisition:

    • ¹H NMR:

      • Pulse Program: Standard single-pulse (zg30).

      • Spectral Width: ~16 ppm.

      • Acquisition Time: ~3-4 seconds.

      • Relaxation Delay (d1): 2 seconds.

      • Number of Scans: 8-16.

    • ¹³C NMR:

      • Pulse Program: Proton-decoupled single-pulse (zgpg30).

      • Spectral Width: ~240 ppm.

      • Acquisition Time: ~1-2 seconds.

      • Relaxation Delay (d1): 2-5 seconds.

      • Number of Scans: 1024 or higher, depending on sample concentration.

    • ¹⁹F NMR:

      • Pulse Program: Standard single-pulse (zg30).

      • Spectral Width: ~200 ppm.

      • Relaxation Delay (d1): 2 seconds.

      • Number of Scans: 16-32.

      • Referencing: Use an external standard or a known internal reference.

  • Data Processing:

    • Apply an exponential window function to the Free Induction Decay (FID) to improve the signal-to-noise ratio.

    • Perform a Fourier Transform to convert the FID into the frequency-domain spectrum.

    • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

    • Apply a baseline correction to obtain a flat baseline.

    • Calibrate the ¹H and ¹³C spectra by setting the TMS peak to 0.00 ppm.

    • Integrate the peak areas in the ¹H spectrum and analyze the multiplicities and coupling constants for structural assignment.

References

  • StackExchange. (2017). Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments. Chemistry Stack Exchange. Available at: [Link]

  • Le, H., et al. (2015). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of Biomolecular NMR. Available at: [Link]

  • Tlenkopatchev, M. A., et al. (2003). Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 2. Extension to fluoromethyl, difluoromethyl, pentafluoroethyl, trifluoromethylthio and trifluoromethoxy groups. ResearchGate. Available at: [Link]

  • Gondo, T., et al. (2023). Trifluoromethylthiolation of Arenes Using Lewis Acid and Lewis Base Dual Catalysis. The Journal of Organic Chemistry. Available at: [Link]

  • SpectraBase. Nitrobenzene - Optional[13C NMR] - Chemical Shifts. Available at: [Link]

  • Roberts, G.C.K. (2001). Fluorine NMR. University of Leicester. Available at: [Link]

  • Chen, P., et al. (2020). Synthesis of α-Trifluoromethylthio-α,β-Unsaturated Carbonyl Compounds by DABCO-Mediated Electrophilic Trifluoromethylthiolation with N-SCF3-Dibenzenesulfonimide. The Journal of Organic Chemistry. Available at: [Link]

  • The Royal Society of Chemistry. (2017). Supporting Information Trifluoromethylation of Thiophenols and Thiols with Sodium Trifluoromethanesulfinate and Iodine Pentoxide. Available at: [Link]

  • Stasyuk, O. A., et al. (2017). The unexpected roles of σ and π orbitals in electron donor and acceptor group effects on the 13C NMR chemical shifts in substituted benzenes. RSC Publishing. Available at: [Link]

  • Gowenlock, B. G., et al. (1994). The carbon-13 chemical shifts of several substituted nitrosobenzenes. Canadian Journal of Chemistry. Available at: [Link]

  • Godejohann, M., et al. (2015). Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. PMC. Available at: [Link]

  • Beilstein Journals. (2011). Supporting Information for Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3. Available at: [Link]

  • Reich, H. J. Organic Chemistry Data - 1H NMR Chemical Shifts. University of Wisconsin. Available at: [Link]

  • ResearchGate. (2018). 1 H and 13 C NMR chemical shifts of nitrobenzene amination products (ppm) (DMSO-d 6). Available at: [Link]

  • Defense Technical Information Center. (1977). Trifluoromethylsulfur Trifluoride. An Improved Synthesis, New NMR Data and Stereochemistry. Available at: [Link]

  • van der Zwan, G., et al. (2014). Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. PMC. Available at: [Link]

  • Kandemirli, F., et al. (2018). Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives. RSC Medicinal Chemistry. Available at: [Link]

  • Hertkorn, N., et al. (2013). High-field NMR spectroscopy and FTICR mass spectrometry: powerful discovery tools for the molecular level characterization of marine dissolved organic matter. Biogeosciences. Available at: [Link]

  • Anasazi Instruments. Active Nuclei Fluorine-19 NMR Spectroscopy. Available at: [Link]

  • Sciencemadness.org. (2010). synthesis of 2 nitro diphenyl sulfide. Available at: [Link]

  • Wujec, M., et al. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. PMC. Available at: [Link]

  • Wang, Y., et al. (2024). Green Synthesis of Trifluoromethanesulfonyl Fluoride as an Eco-Friendly Alternative to SF6 Gas Insulation and Analysis of Its Acute Inhalation Toxicity. MDPI. Available at: [Link]

Sources

Validation

A Comparative Guide to the Mass Spectrometric Analysis of 2-Nitrophenyl Trifluoromethyl Sulfide

For researchers, scientists, and drug development professionals, the precise structural elucidation of novel or known compounds is a cornerstone of scientific advancement. 2-Nitrophenyl trifluoromethyl sulfide, a molecul...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the precise structural elucidation of novel or known compounds is a cornerstone of scientific advancement. 2-Nitrophenyl trifluoromethyl sulfide, a molecule incorporating a nitroaromatic system and a trifluoromethylthioether group, presents a unique analytical challenge. Its structural complexity necessitates a robust analytical approach for unambiguous identification and characterization. This guide provides an in-depth analysis of the expected mass spectrometry fragmentation pattern of 2-Nitrophenyl trifluoromethyl sulfide, offers a comparative overview with alternative analytical methodologies, and presents detailed experimental protocols to support your research endeavors.

The Analytical Imperative: Why Mass Spectrometry?

Mass spectrometry (MS) stands as a paramount technique for molecular analysis due to its exceptional sensitivity, specificity, and ability to provide detailed structural information through fragmentation analysis. When coupled with chromatographic separation techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC), GC-MS and LC-MS, respectively, become powerful tools for the analysis of complex mixtures.[1] For a molecule like 2-Nitrophenyl trifluoromethyl sulfide, mass spectrometry is indispensable for confirming its molecular weight and deducing its structure through the careful interpretation of its fragmentation pattern.

Decoding the Fragmentation: A Predictive Analysis

While a publicly available, experimentally verified mass spectrum for 2-Nitrophenyl trifluoromethyl sulfide is not readily found, a highly probable fragmentation pattern can be constructed based on established principles of mass spectrometry and data from closely related analogs. The fragmentation is expected to be influenced by the three key structural motifs: the aromatic nitro group, the sulfide linkage, and the trifluoromethyl group.

Predicted Electron Ionization (EI) Mass Spectrometry Fragmentation

Electron Ionization (EI) is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive and often structurally informative fragmentation.[2]

Key Predicted Fragmentation Pathways:

  • Molecular Ion Peak (M•+): The aromatic ring is expected to stabilize the molecular ion, resulting in a discernible, albeit potentially low-intensity, molecular ion peak.

  • Loss of the Nitro Group and Related Fragments: A characteristic fragmentation pathway for nitroaromatic compounds involves the loss of the nitro group (NO₂) or related species.[3] We can anticipate the following losses:

    • Loss of NO• (m/z -30): This would result in a significant fragment ion.

    • Loss of NO₂• (m/z -46): This is another common fragmentation pathway for nitroaromatics.

  • Cleavage of the C-S and S-CF₃ Bonds: The sulfide linkage represents a point of potential cleavage.

    • Loss of •CF₃ (m/z -69): The trifluoromethyl group can be lost as a radical, leading to a prominent fragment.

    • Cleavage of the C-S bond: This could lead to the formation of ions corresponding to the nitrophenyl moiety and the trifluoromethylthio radical (or vice-versa).

  • Intramolecular Rearrangements and Oxygen Transfer: Studies on analogous 2-nitrophenyl aryl sulfides under electrospray ionization have revealed fascinating intramolecular oxygen transfer from the nitro group to the sulfur atom, leading to the loss of SO or SO₂.[4] While the ionization method is different, similar rearrangements can be considered under EI conditions. This could lead to unique fragment ions resulting from the loss of SO (m/z -48) or SO₂ (m/z -64).

Proposed Fragmentation Diagram (Graphviz DOT):

Fragmentation_Pattern M [M]•+ (C₇H₄F₃NO₂S)•+ F1 [M - NO]•+ M->F1 - NO• F2 [M - NO₂]•+ M->F2 - NO₂• F3 [M - CF₃]+ M->F3 - •CF₃ F4 [C₆H₄NO₂S]+ M->F4 - •CF₃ F5 Rearranged Ion M->F5 Intramolecular Rearrangement F6 [M - SO]•+ F5->F6 - SO F7 [M - SO₂]•+ F5->F7 - SO₂

Caption: Predicted EI fragmentation pathways of 2-Nitrophenyl trifluoromethyl sulfide.

Quantitative Data Summary (Predicted):

m/z (Mass-to-Charge Ratio)Proposed Fragment IonNeutral LossPredicted Relative Abundance
239[C₇H₄F₃NO₂S]•+-Low
209[C₇H₄F₃OS]•+NO•Moderate
193[C₇H₄F₃S]•+NO₂•Moderate to High
170[C₆H₄NO₂S]+•CF₃High
191[C₇H₄F₃NS]•+SOPossible (Low)
175[C₇H₄F₃N]•+SO₂Possible (Low)

Comparative Analysis of Analytical Techniques

While GC-MS with EI is a powerful tool, a comprehensive analytical strategy often involves comparing and contrasting results from different techniques.

Analytical TechniquePrincipleAdvantages for 2-Nitrophenyl trifluoromethyl sulfideLimitations
GC-MS (EI) Separation by volatility and polarity, followed by electron ionization mass analysis.[5]High-resolution separation of isomers, extensive fragmentation for structural elucidation.Potential for thermal degradation of the nitro group.[6] Reactivity of the trifluoromethyl group with the GC column.
HPLC-MS/MS (ESI/APCI) Separation by polarity using liquid chromatography, followed by soft ionization and tandem mass spectrometry.[7]Suitable for thermally labile compounds, soft ionization can preserve the molecular ion, MS/MS provides specific fragmentation data.[8]May produce less fragmentation than EI, potentially limiting structural information from a single experiment. ESI can induce intermolecular oxidation of the sulfide.[4]
Direct Analysis in Real Time (DART-MS) Open-air ambient ionization technique for rapid analysis of samples in their native state.Minimal sample preparation, rapid analysis, suitable for screening.Limited separation capability, may not be suitable for complex mixtures.
Nuclear Magnetic Resonance (NMR) Spectroscopy Provides detailed information about the chemical environment of atomic nuclei (¹H, ¹³C, ¹⁹F).Unambiguous structure determination, provides information on connectivity.Lower sensitivity compared to MS, requires a pure sample.
Infrared (IR) Spectroscopy Measures the absorption of infrared radiation by molecular vibrations, identifying functional groups.Provides confirmation of functional groups (NO₂, C-F, C-S).Provides limited information on the overall molecular structure.

Experimental Protocols

To ensure the scientific integrity and reproducibility of your findings, detailed and validated experimental protocols are essential.

Protocol 1: GC-MS Analysis of 2-Nitrophenyl trifluoromethyl sulfide

Objective: To obtain the electron ionization mass spectrum of 2-Nitrophenyl trifluoromethyl sulfide and to separate it from potential impurities.

Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source.

  • Capillary GC column suitable for aromatic compounds (e.g., DB-5ms or equivalent).

Reagents:

  • 2-Nitrophenyl trifluoromethyl sulfide sample.

  • High-purity solvent (e.g., dichloromethane or ethyl acetate).

  • Helium (carrier gas).

Procedure:

  • Sample Preparation: Prepare a dilute solution of the sample (e.g., 100 µg/mL) in the chosen solvent.

  • GC Conditions:

    • Injector Temperature: 250 °C.

    • Injection Mode: Splitless (or split, depending on concentration).

    • Oven Temperature Program: Start at 80 °C, hold for 1 minute, ramp to 280 °C at 10 °C/min, and hold for 5 minutes. (This program should be optimized for the specific instrument and column).

    • Carrier Gas Flow: Constant flow of 1 mL/min.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Mass Range: Scan from m/z 40 to 400.

    • Acquisition Mode: Full scan.

Workflow Diagram (Graphviz DOT):

GCMS_Workflow A Sample Preparation (Dilute in Solvent) B GC Injection A->B C Separation on Capillary Column B->C D Elution into MS C->D E Electron Ionization (70 eV) D->E F Mass Analysis (Quadrupole/TOF) E->F G Data Acquisition & Analysis F->G

Caption: Standard workflow for GC-MS analysis of the target compound.

Protocol 2: HPLC-MS/MS Analysis of 2-Nitrophenyl trifluoromethyl sulfide

Objective: To analyze 2-Nitrophenyl trifluoromethyl sulfide using a soft ionization technique to confirm the molecular weight and obtain fragmentation data via tandem MS.

Instrumentation:

  • High-Performance Liquid Chromatograph coupled to a Tandem Mass Spectrometer (HPLC-MS/MS) with an ESI or APCI source.

  • Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

Reagents:

  • 2-Nitrophenyl trifluoromethyl sulfide sample.

  • HPLC-grade acetonitrile and water.

  • Formic acid (for mobile phase modification, if needed).

Procedure:

  • Sample Preparation: Prepare a dilute solution of the sample (e.g., 10 µg/mL) in the initial mobile phase composition.

  • HPLC Conditions:

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: Start with 50% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions. (This gradient should be optimized).

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40 °C.

  • MS/MS Conditions:

    • Ionization Mode: Positive ion electrospray ionization (ESI+).

    • Capillary Voltage: 3.5 kV.

    • Source Temperature: 120 °C.

    • Desolvation Temperature: 350 °C.

    • MS1: Scan for the protonated molecule [M+H]⁺.

    • MS2 (Product Ion Scan): Select the [M+H]⁺ ion and subject it to collision-induced dissociation (CID) with varying collision energies to generate a product ion spectrum.

Trustworthiness and Self-Validation

The protocols described above are designed to be self-validating. The combination of chromatographic retention time and the unique mass spectral fragmentation pattern provides a high degree of confidence in the identification of 2-Nitrophenyl trifluoromethyl sulfide. For ultimate confirmation, comparison with a certified reference standard is always recommended. Furthermore, the use of both a hard ionization technique (EI) and a soft ionization technique (ESI/APCI) provides complementary data that, when taken together, offer a more complete picture of the molecule's behavior and structure.

Conclusion

The mass spectrometric analysis of 2-Nitrophenyl trifluoromethyl sulfide is a multifaceted task that requires a deep understanding of fragmentation chemistry and the appropriate application of analytical instrumentation. This guide has provided a predictive framework for its EI fragmentation pattern, a comparative analysis of relevant analytical techniques, and detailed experimental protocols to empower researchers in their analytical endeavors. By leveraging the power of mass spectrometry and a logical, multi-faceted analytical approach, the scientific community can confidently characterize this and other complex molecules, paving the way for future discoveries.

References

  • Al-Hunaiti, A., et al. (2013). Characterization of aerosol nitroaromatic compounds: Validation of an experimental method.
  • González-Curbelo, M. Á., et al. (2015). On-line strategies for determining trace levels of nitroaromatic explosives and related compounds in water. Journal of Chromatography A, 1394, 46-55. [Link]

  • Danikiewicz, W., et al. (2010). 2-Nitrophenyl Aryl Sulfides Undergo Both Intramolecular and Electrospray-Induced Intermolecular Oxidation of Sulfur: An Experimental and Theoretical Case Study. Journal of The American Society for Mass Spectrometry, 21(5), 843-851. [Link]

  • Thermo Fisher Scientific. (2010). Simultaneous UHPLC/MS Analyses of Explosive Compounds.
  • Agilent Technologies. (n.d.). GC Analysis of Nitroaromatics and Explosives Using the Agilent 255 Dual Plasma NCD. Technical Overview.
  • U.S. Environmental Protection Agency. (1996).
  • U.S. Environmental Protection Agency. (n.d.).
  • Shimadzu. (2016). Determination of Nitro Polycyclic aromatic hydrocarbons in PM2.5 using GC-MS/MS. ASMS 2016 MP 123.
  • Kagramanov, N. D., et al. (2021). Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups. Fluorine Notes, 138, 5-6. [Link]

  • NIST. (n.d.). Phenyl trifluoromethyl sulfide. In NIST Chemistry WebBook. Retrieved from [Link]

  • Sparkman, O. D., et al. (2011).
  • U.S. Environmental Protection Agency. (n.d.).
  • Linstrom, P.J.; Mallard, W.G. (Eds.) NIST Chemistry WebBook, NIST Standard Reference Database Number 69. National Institute of Standards and Technology, Gaithersburg MD, 20899.
  • Gross, J. H. (2011). Mass Spectrometry: A Textbook. Springer.
  • Agilent Technologies. (n.d.). Gas Chromatography/ Mass Spectrometry Fundamentals. [Link]

  • de Hoffmann, E., & Stroobant, V. (2007).
  • Yinon, J. (1996). Mass spectrometry of nitroaromatic compounds. Mass Spectrometry Reviews, 15(1), 1-13.
  • National Institute of Standards and Technology. (n.d.). Gas Chromatography – Mass Spectrometry (GC−MS). [Link]

Sources

Comparative

Comparing reactivity: 2-Nitrophenyl trifluoromethyl sulfide vs 4-Nitrophenyl trifluoromethyl sulfide

Introduction In the landscape of modern drug discovery and agrochemical development, the strategic incorporation of fluorine-containing functional groups is a cornerstone for modulating molecular properties. The trifluor...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of modern drug discovery and agrochemical development, the strategic incorporation of fluorine-containing functional groups is a cornerstone for modulating molecular properties. The trifluoromethylthio (-SCF₃) group, in particular, has garnered significant attention for its ability to enhance lipophilicity, metabolic stability, and bioavailability.[1][2] When appended to an aromatic scaffold, its strong electron-withdrawing nature profoundly influences the system's reactivity.

This guide provides an in-depth technical comparison of two isomeric reagents: 2-nitrophenyl trifluoromethyl sulfide and 4-nitrophenyl trifluoromethyl sulfide. While electronically similar, the positional difference of the nitro (-NO₂) group—a powerful activating group in its own right—introduces critical steric and electronic disparities. Understanding these nuances is paramount for researchers aiming to leverage these building blocks in complex synthetic pathways, particularly in nucleophilic aromatic substitution (SNAr) reactions. We will dissect the causality behind their differential reactivity, supported by established chemical principles and illustrative experimental designs.

The Decisive Factors: Electronic Activation vs. Steric Hindrance

The reactivity of these isomers is governed by a delicate interplay between two primary forces: the electron-withdrawing pull of the substituents and the physical obstruction, or steric hindrance, they impose.

Electronic Effects: Activating the Arena for Nucleophilic Attack

Both the nitro group and the trifluoromethylthio group are potent electron-withdrawing groups. They function in concert to reduce the electron density of the phenyl ring, making it highly electrophilic and thus susceptible to attack by nucleophiles.[3][4][5] This activation is crucial for facilitating SNAr reactions, which proceed through a negatively charged intermediate known as a Meisenheimer complex. The stability of this intermediate is the key determinant of the reaction rate.

  • 4-Nitrophenyl Trifluoromethyl Sulfide (para-isomer): The nitro group is positioned para to the site of potential nucleophilic attack (e.g., a carbon bearing a leaving group). This arrangement allows for optimal stabilization of the negative charge in the Meisenheimer intermediate through resonance, delocalizing the charge onto the oxygen atoms of the nitro group.[5] This powerful electronic stabilization significantly lowers the activation energy of the reaction, leading to enhanced reactivity.

  • 2-Nitrophenyl Trifluoromethyl Sulfide (ortho-isomer): The ortho-nitro group also activates the ring electronically through strong inductive and resonance effects. It can effectively stabilize the adjacent negative charge formed during nucleophilic attack.

cluster_4nitro 4-Nitro Isomer: Electronic Stabilization cluster_2nitro 2-Nitro Isomer: Steric Hindrance 4_start 4-Nitrophenyl Derivative Nu⁻ attacks C-LG 4_intermediate Meisenheimer Complex Negative charge delocalized onto para-Nitro group 4_start:f1->4_intermediate:f0 SNAr Attack 2_start 2-Nitrophenyl Derivative Nucleophile approach 2_hindrance Steric Clash Ortho-Nitro group blocks attack pathway 2_start:f1->2_hindrance:f0 Hindered Attack

Caption: Logical workflow comparing electronic vs. steric effects.

Steric Effects: The Ortho-Position's Physical Barrier

While electronically potent, the ortho-nitro group in 2-nitrophenyl trifluoromethyl sulfide creates a significant physical impediment.

  • 2-Nitrophenyl Trifluoromethyl Sulfide: The proximity of the bulky nitro group to the sulfur center and the adjacent ring carbons creates substantial steric hindrance.[6][7] This "fat goalie" effect physically blocks the trajectory of incoming nucleophiles, making it difficult for them to approach and attack the electrophilic centers of the molecule.[7] This steric clash raises the activation energy of the reaction, thereby decreasing the reaction rate.

  • 4-Nitrophenyl Trifluoromethyl Sulfide: The para-position of the nitro group places it far from the sulfur center, imposing no steric hindrance. Reagents have unimpeded access to the trifluoromethylthio group and the aromatic ring, allowing the reaction to proceed based primarily on the favorable electronic factors.

Comparative Reactivity in Key Chemical Transformations

The structural differences directly translate into predictable reactivity patterns in common synthetic operations.

Nucleophilic Aromatic Substitution (SNAr)

SNAr is a cornerstone reaction for these substrates. Here, the electron-poor aromatic ring is attacked by a nucleophile, leading to the substitution of a leaving group.

  • Prediction for 4-Nitro Isomer: Exhibits high reactivity . The potent electronic activation from the para-nitro group and the complete absence of steric hindrance create an ideal substrate for rapid SNAr reactions.

  • Prediction for 2-Nitro Isomer: Exhibits reduced reactivity . Despite being electronically activated, the overwhelming steric hindrance from the ortho-nitro group significantly slows the rate of nucleophilic attack compared to its para-counterpart.[7]

Oxidation of the Sulfur Atom

The sulfide moiety can be oxidized to the corresponding sulfoxide and sulfone, a common transformation used to further tune electronic properties.

  • Prediction for 4-Nitro Isomer: The sulfur atom is sterically accessible and therefore more susceptible to oxidation by common oxidizing agents (e.g., H₂O₂, m-CPBA). The reaction proceeds without physical impediment.

  • Prediction for 2-Nitro Isomer: The sulfur atom is sterically shielded by the adjacent nitro group, making it less reactive towards external oxidants .[8] Interestingly, this isomer can undergo unique intramolecular oxidation under specific conditions, such as mass spectrometry, where an oxygen atom is transferred from the nitro group to the sulfur.[9] This pathway is unavailable to the para-isomer.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key attributes and predicted reactivity profiles of the two isomers.

Feature2-Nitrophenyl Trifluoromethyl Sulfide4-Nitrophenyl Trifluoromethyl Sulfide
Structure Ortho-substitutedPara-substituted
Key Electronic Effect Strong inductive and resonance activationMaximum resonance stabilization for SNAr
Key Steric Effect High steric hindrance at sulfur and C1/C2Negligible steric hindrance at sulfur
Predicted SNAr Reactivity Moderate to Low (Sterically hindered)High (Electronically activated, sterically free)
Predicted Oxidant Reactivity Low (Sterically shielded sulfur)High (Accessible sulfur)
Unique Reactivity Potential for intramolecular oxidationNone noted

Experimental Protocols: A Practical Framework

To provide a tangible context for these principles, we present a generalized, self-validating protocol for a representative SNAr reaction. This protocol is designed to test the comparative reactivity by subjecting both isomers to identical conditions and monitoring the reaction progress.

Workflow: Comparative SNAr Reactivity Analysis

G start Prepare Stock Solutions (Isomers & Nucleophile) setup1 Reaction Setup 1: 2-Nitro Isomer + Nucleophile in Anhydrous DMF start->setup1 setup2 Reaction Setup 2: 4-Nitro Isomer + Nucleophile in Anhydrous DMF start->setup2 heating Heat both reactions at 80°C (Identical Conditions) setup1->heating setup2->heating sampling Time-Course Sampling (t = 0, 1, 2, 4, 8 hr) heating->sampling quench Quench Aliquots (e.g., with aq. NH₄Cl) sampling->quench analysis Analyze by ¹⁹F NMR & LC-MS (Monitor Substrate Disappearance) quench->analysis data Plot % Conversion vs. Time (Determine Relative Rates) analysis->data

Caption: Experimental workflow for comparing SNAr reactivity.

General Protocol for Comparative Nucleophilic Aromatic Substitution

This protocol uses a hypothetical substrate, 1-chloro-2/4-nitro-3-(trifluoromethylthio)benzene, to illustrate the displacement of a halide, a common SNAr reaction. The principles directly apply to reactions involving the nitrophenyl trifluoromethyl sulfide core.

Objective: To compare the rate of methoxide substitution on chloro-nitrophenyl trifluoromethyl sulfide isomers.

Materials:

  • 1-Chloro-2-nitro-3-(trifluoromethylthio)benzene (ortho-isomer)

  • 1-Chloro-4-nitro-5-(trifluoromethylthio)benzene (para-isomer)

  • Sodium methoxide (NaOMe), 0.5 M solution in Methanol

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate

  • Deionized water

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Reaction Setup: In two separate, oven-dried 25 mL round-bottom flasks equipped with magnetic stir bars and nitrogen inlets, add the ortho-isomer (e.g., 200 mg, 1.0 equiv) to one and the para-isomer (1.0 equiv) to the other.

  • Solvent Addition: Add anhydrous DMF (10 mL) to each flask and stir until the solids are fully dissolved.

  • Initiation: Place both flasks in a pre-heated oil bath at 80°C. Allow the solutions to equilibrate for 5 minutes.

  • Reagent Addition: Using a syringe, add the sodium methoxide solution (1.2 equiv) dropwise to each flask simultaneously (or with minimal time difference). Start a timer immediately upon addition (t=0).

  • Monitoring: At specified time points (e.g., 30 min, 1 hr, 2 hr, 4 hr), withdraw a small aliquot (~0.1 mL) from each reaction mixture.

  • Work-up (per aliquot): Immediately quench each aliquot in a vial containing saturated aq. NH₄Cl (1 mL). Extract with ethyl acetate (2 mL). The organic layer can be directly analyzed.

  • Analysis: Analyze the organic extracts by ¹⁹F NMR spectroscopy or LC-MS to determine the ratio of starting material to product. This provides a quantitative measure of conversion over time.

Self-Validation & Expected Outcome: This parallel experimental design ensures that any observed difference in reaction rate is directly attributable to the inherent reactivity of the isomers, not variations in conditions. It is expected that the reaction with 4-nitrophenyl trifluoromethyl sulfide will show a significantly faster rate of conversion compared to the 2-nitrophenyl isomer, validating the principles of steric hindrance discussed.

Conclusion

While 2-nitrophenyl and 4-nitrophenyl trifluoromethyl sulfide are both highly activated aromatic systems, their utility in synthesis is markedly different.

  • 4-Nitrophenyl trifluoromethyl sulfide should be the reagent of choice for reactions requiring rapid and efficient nucleophilic substitution or modification at the sulfur center. Its reactivity is dictated by its superb electronic activation and steric accessibility.

  • 2-Nitrophenyl trifluoromethyl sulfide is a sterically encumbered analogue. Its reactivity is attenuated, making it a less ideal substrate for standard SNAr or oxidation reactions. Researchers should anticipate slower reaction times and potentially lower yields. However, its unique geometry may be exploited for specific applications requiring intramolecular interactions or sterically-driven regioselectivity.

Ultimately, a judicious selection between these two isomers, grounded in a firm understanding of the competing electronic and steric effects, is critical for achieving desired synthetic outcomes and accelerating the development of novel chemical entities.

References

  • Substitution Reactions of Benzene and Other Aromatic Compounds. MSU Chemistry. [Link]

  • 16.4: Substituent Effects in Electrophilic Substitutions. Chemistry LibreTexts. [Link]

  • A Toolbox of Reagents for Trifluoromethylthiolation: From Serendipitous Findings to Rational Design. The Journal of Organic Chemistry. [Link]

  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. [Link]

  • Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

  • 2-Nitrophenyl Aryl Sulfides Undergo Both Intramolecular and Electrospray-Induced Intermolecular Oxidation of Sulfur: An Experimental and Theoretical Case Study. NIH. [Link]

  • Steric Hindrance (Is Like A Fat Goalie). Master Organic Chemistry. [Link]

  • Steric Hindrance. Organic Chemistry - YouTube. [Link]

  • Reaction Chemistry & Engineering. University of Cambridge. [Link]

  • Directing Effect of the Nitro Group in EAS - YouTube. [Link]

  • How amino and nitro substituents direct electrophilic aromatic substitution in benzene: an explanation with Kohn–Sham molecular orbital theory and Voronoi deformation density analysis. RSC Publishing. [Link]

  • Key Applications and Chemical Properties of 2-Nitrophenyl Phenyl Sulfide. [Link]

Sources

Validation

A Comparative Guide to Electrophilic Trifluoromethylthiolating Reagents: 2-Nitrophenyl Trifluoromethyl Sulfide and Its Contemporaries

Introduction: The Significance of the Trifluoromethylthio Group In the landscape of modern drug discovery and materials science, the trifluoromethylthio (SCF3) group stands out for its profound impact on molecular proper...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of the Trifluoromethylthio Group

In the landscape of modern drug discovery and materials science, the trifluoromethylthio (SCF3) group stands out for its profound impact on molecular properties.[1] Its strong electron-withdrawing nature and high lipophilicity (Hansch parameter, π = 1.44) can significantly enhance a molecule's metabolic stability, cell membrane permeability, and binding affinity.[1][2] Consequently, the development of efficient methods for the introduction of the SCF3 moiety is of paramount importance. Direct electrophilic trifluoromethylthiolation has emerged as a robust strategy, allowing for the late-stage functionalization of complex molecules.[1][2] This guide provides a comparative analysis of 2-nitrophenyl trifluoromethyl sulfide and other prominent electrophilic SCF3 reagents, offering insights into their reactivity, scope, and practical applications.

An Overview of Electrophilic SCF3 Reagents

The journey to develop stable and reactive electrophilic trifluoromethylthiolating reagents has been marked by significant progress. Early reagents like trifluoromethanesulfenyl chloride (CF3SCl) were effective but limited by their toxicity and difficult handling.[3][4] This led to the development of a diverse toolbox of "shelf-stable" reagents, each with unique characteristics.[1][3][5] This guide will delve into a comparison of 2-nitrophenyl trifluoromethyl sulfide with other key players in this field, including N-trifluoromethylthio-substituted imides, sulfenamides, and hypervalent iodine compounds.

In-Depth Analysis: 2-Nitrophenyl Trifluoromethyl Sulfide

2-Nitrophenyl trifluoromethyl sulfide is an electrophilic reagent characterized by the presence of a nitro group ortho to the trifluoromethylthio moiety. This structural feature plays a crucial role in its reactivity.

Reactivity and Mechanism: The electron-withdrawing nitro group enhances the electrophilicity of the sulfur atom, making it susceptible to nucleophilic attack.[6] The reaction mechanism typically involves the transfer of the "SCF3+" synthon to a nucleophile. The stability of the resulting 2-nitrothiophenolate leaving group contributes to the thermodynamic driving force of the reaction. Studies on related 2-nitrophenyl aryl sulfides have shown that the ortho-nitro group can participate in intramolecular oxidation processes, which may influence the reactivity profile of 2-nitrophenyl trifluoromethyl sulfide under certain conditions, such as in mass spectrometry analysis.[7]

Substrate Scope and Applications: 2-Nitrophenyl trifluoromethyl sulfide is effective for the trifluoromethylthiolation of a variety of nucleophiles. Its utility is particularly noted in reactions with soft nucleophiles like thiols. The reagent provides a straightforward method for the synthesis of unsymmetrical disulfides containing a trifluoromethylthio group.

Comparative Analysis with Other Electrophilic SCF3 Reagents

The selection of an appropriate SCF3 reagent is critical and depends on the substrate, desired reaction conditions, and functional group tolerance.

vs. N-(Trifluoromethylthio)imides (e.g., N-(Trifluoromethylthio)saccharin & N-(Trifluoromethylthio)phthalimide)
  • N-(Trifluoromethylthio)saccharin (Reagent 2 in some literature): This reagent has gained widespread use due to its high reactivity, broad substrate scope, and excellent shelf-stability.[2][3][8] It is a crystalline solid that can be synthesized from inexpensive saccharin.[8][9][10] The presence of the sulfonyl group in the saccharin backbone significantly enhances the electrophilicity of the N-S bond compared to phthalimide-based reagents.[11] It is highly effective for the trifluoromethylthiolation of alcohols, amines, thiols, β-ketoesters, and even electron-rich arenes.[3][10][12]

  • N-(Trifluoromethylthio)phthalimide: While also an effective reagent, its reactivity is generally lower than that of its saccharin counterpart.[11] The lower electrophilicity often necessitates harsher reaction conditions or the use of activators.

vs. Trifluoromethanesulfenamides (e.g., Billard's Reagent)

Trifluoromethanesulfenamides, such as PhNHSCF3 developed by Billard and Langlois, are valuable reagents, particularly for the trifluoromethylthiolation of thiols and alkynes.[3][13][14] However, they often require activation with a strong Brønsted or Lewis acid to enhance their electrophilicity.[1][3] This can limit their applicability with acid-sensitive substrates.

vs. Hypervalent Iodine Reagents (e.g., Togni's Reagents)

Togni's reagents are hypervalent iodine compounds that serve as powerful electrophilic sources of the CF3 group.[15][16][17] Togni Reagent II, in particular, is used for the trifluoromethylation of a wide range of nucleophiles, including carbon and sulfur-centered ones.[18][19] While highly effective, these reagents are primarily used for trifluoromethylation (transfer of a CF3 group) rather than trifluoromethylthiolation (transfer of an SCF3 group).

vs. S-(Trifluoromethyl)dibenzothiophenium Salts (e.g., Umemoto's Reagents)

Umemoto's reagents are another class of powerful electrophilic trifluoromethylating agents.[15][20][21] They exhibit high reactivity for the trifluoromethylation of arenes, alkenes, and active methylene compounds.[22] Similar to Togni's reagents, their primary application is in delivering a CF3 group, not an SCF3 group.

Data-Driven Comparison

To provide a clearer picture of the relative performance of these reagents, the following table summarizes their key characteristics and reactivity towards common nucleophiles.

Reagent Class2-Nitrophenyl Trifluoromethyl SulfideN-(Trifluoromethylthio)saccharinTrifluoromethanesulfenamides
Form SolidCrystalline Solid[8]Liquid/Solid
Stability ModerateShelf-stable[2][3][8]Moderate, may require inert atmosphere
Reactivity Good, enhanced by nitro groupHigh, broadly applicable[1][3]Moderate, often requires acid activation[1][3]
Thiols Good yieldsHigh yields[2][3]High yields with acid promoter[13][14]
Alcohols/Amines Moderate reactivityHigh yields[2][3]Less effective without activation
β-Ketoesters Moderate reactivityHigh yields[4][9]Less common application
Electron-Rich Arenes Limited dataEfficient with Lewis acid or in TFE[3][23][24]Generally requires activation[3]

Experimental Protocols

General Procedure for Trifluoromethylthiolation of a Thiol using 2-Nitrophenyl Trifluoromethyl Sulfide
  • To a solution of the thiol (1.0 equiv) in a suitable solvent (e.g., dichloromethane or acetonitrile) under an inert atmosphere, add 2-nitrophenyl trifluoromethyl sulfide (1.1 equiv).

  • The reaction mixture is stirred at room temperature for 2-12 hours, with progress monitored by TLC or GC-MS.

  • Upon completion, the reaction mixture is diluted with the solvent and washed with an aqueous solution of sodium bicarbonate and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to afford the desired trifluoromethylthiolated disulfide.

Representative Protocol for Trifluoromethylthiolation of an Electron-Rich Arene using N-(Trifluoromethylthio)saccharin

This protocol is adapted from a published procedure for the trifluoromethylthiolation of heteroarenes.[10]

  • In a reaction vial, dissolve the heteroarene (0.5 mmol) and N-(trifluoromethylthio)saccharin (0.75 mmol) in 2,2,2-trifluoroethanol (1.5 mL).

  • Stir the reaction mixture at 40 °C for 12 hours.[10]

  • Upon completion, the reaction mixture is cooled to room temperature and purified directly by flash column chromatography to yield the desired product.

Visualizing the Reaction Landscape

To better understand the process of electrophilic trifluoromethylthiolation, the following diagrams illustrate the general mechanism and a decision-making workflow for reagent selection.

G cluster_0 General Mechanism of Electrophilic Trifluoromethylthiolation Nu Nucleophile (Nu:) TS Transition State [Nu---SCF3---LG]δ- Nu->TS Nucleophilic Attack Reagent Electrophilic SCF3 Reagent (LG-SCF3) Reagent->TS Product Trifluoromethylthiolated Product (Nu-SCF3) TS->Product LG Leaving Group (LG-) TS->LG

Caption: A simplified representation of the general mechanism for electrophilic trifluoromethylthiolation.

G cluster_1 Reagent Selection Workflow Substrate Substrate Type? Thiol Thiol Substrate->Thiol Yes Arene Electron-Rich Arene Substrate->Arene No Reagent1 2-Nitrophenyl Trifluoromethyl Sulfide Thiol->Reagent1 Reagent2 N-(Trifluoromethylthio)saccharin Thiol->Reagent2 Reagent3 Trifluoromethanesulfenamide + Acid Thiol->Reagent3 Carbonyl β-Ketoester/ Aldehyde Arene->Carbonyl No Arene->Reagent2 With Lewis Acid or TFE Carbonyl->Reagent2

Caption: A decision tree to guide the selection of an appropriate SCF3 reagent based on the substrate.

Conclusion and Future Outlook

2-Nitrophenyl trifluoromethyl sulfide is a valuable reagent for electrophilic trifluoromethylthiolation, particularly for the functionalization of thiols. Its reactivity is predictably enhanced by the ortho-nitro group. However, for a broader range of substrates and milder reaction conditions, reagents like N-(trifluoromethylthio)saccharin often demonstrate superior performance and versatility.[1][3] The continued development of novel electrophilic SCF3 reagents aims to expand the substrate scope, improve functional group tolerance, and enhance reactivity under even milder conditions. As our understanding of the reaction mechanisms deepens, the rational design of next-generation reagents will undoubtedly play a crucial role in advancing the fields of medicinal chemistry and materials science.

References

  • Shelf-stable reagents for electrophilic trifluoromethylthiolation. ResearchGate. Available at: [Link]

  • Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. MDPI. Available at: [Link]

  • Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation. ACS Publications. Available at: [Link]

  • Recent Advances in C–H Perfluoroalkyl Thiolation and Perfluoroalkyl Sulfonylation. PMC. Available at: [Link]

  • Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. PMC. Available at: [Link]

  • Shelf-stable electrophilic reagents for trifluoromethylthiolation. PubMed. Available at: [Link]

  • Self-stable Electrophilic Reagents for Trifluoromethylthiolation. SlidePlayer. Available at: [Link]

  • Electrophilic trifluoromethylthiolation of thiols with trifluoromethanesulfenamide. RSC Publishing. Available at: [Link]

  • Recent advances in trifluoromethylation of organic compounds using Umemoto's reagents. RSC Publishing. Available at: [Link]

  • Mayr's Database Of Reactivity Parameters - MoleculeN-(trifluoromethyl)thio)saccharin. LMU. Available at: [Link]

  • A Toolbox of Reagents for Trifluoromethylthiolation: From Serendipitous Findings to Rational Design. ACS Publications. Available at: [Link]

  • Togni reagent II. Wikipedia. Available at: [Link]

  • Electrophilic trifluoromethylthiolation of thiols with trifluoromethanesulfenamide. RSC Publishing. Available at: [Link]

  • Preparation of N-Trifluoromethylthiosaccharin: A Shelf- Stable Electrophilic Reagent for Trifluoromethylthiolation. Organic Syntheses. Available at: [Link]

  • State-of-the-Art in Electrophilic Trifluoromethylthiolation Reagents. ResearchGate. Available at: [Link]

  • Friedel-Crafts trifluoromethylthiolation of electron-rich (hetero)arenes with trifluoromethylthio-saccharin in 2, 2, 2-trifluoroethanol (TFE). ScienceDirect. Available at: [Link]

  • Key Applications and Chemical Properties of 2-Nitrophenyl Phenyl Sulfide. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

  • Synthesis of Ethynyl Trifluoromethyl Sulfide and Its Application to the Synthesis of CF3S-Containing Triazoles. PMC. Available at: [Link]

  • 2-Nitrophenyl Aryl Sulfides Undergo Both Intramolecular and Electrospray-Induced Intermolecular Oxidation of Sulfur: An Experimental and Theoretical Case Study. NIH. Available at: [Link]

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Comparative

A Comparative Guide to HPLC Method Validation for Determining the Purity of 2-Nitrophenyl trifluoromethyl sulfide

This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity determination of 2-Nitrophenyl trifluoromethyl sulfide. It is intended for researchers, scient...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity determination of 2-Nitrophenyl trifluoromethyl sulfide. It is intended for researchers, scientists, and drug development professionals who require robust and reliable analytical methods. The content herein is grounded in the principles outlined by the International Council for Harmonisation (ICH), specifically the Q2(R1) guideline on the validation of analytical procedures.[1][2][3]

Introduction: The Analytical Imperative

2-Nitrophenyl trifluoromethyl sulfide is a key intermediate in various synthetic pathways, including pharmaceutical development. Its purity is paramount, as even trace impurities can affect the safety, efficacy, and stability of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) is the preeminent technique for this purpose due to its high resolution, sensitivity, and quantitative accuracy.[4]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[5][6] This guide will not only detail a validated method but also compare it to a less-optimal alternative to underscore the importance of rigorous method development and validation.

Method Development: The Foundation of a Reliable Assay

The journey to a validated method begins with systematic method development. The physicochemical properties of 2-Nitrophenyl trifluoromethyl sulfide—an aromatic nitro compound—guide the initial choices for the stationary phase, mobile phase, and detection wavelength.

Column and Mobile Phase Selection: A Tale of Two Selectivities

Given the aromatic nature of the analyte, two common reversed-phase columns were evaluated: a standard C18 column and a Phenyl-Hexyl column. Phenyl-based stationary phases can offer unique selectivity for aromatic compounds through π-π interactions, which can be advantageous for separating structurally similar impurities.[7][8][9]

  • Method A (Optimized): Utilizes a Phenyl-Hexyl column with a gradient elution of acetonitrile and water. The gradient approach ensures that both early-eluting polar impurities and late-eluting non-polar impurities are resolved efficiently within a reasonable runtime.

  • Method B (Alternative): Employs a standard C18 column with an isocratic (constant composition) mobile phase of methanol and water. While simpler, this method may fail to resolve all potential impurities, leading to an overestimation of purity.

Optimized Chromatographic Conditions

The final selected method parameters are detailed below.

ParameterOptimized Method AAlternative Method B
Column Phenyl-Hexyl (4.6 x 150 mm, 3.5 µm)C18 (4.6 x 250 mm, 5 µm)
Mobile Phase A: Water; B: Acetonitrile70:30 Methanol:Water
Elution Gradient: 30% B to 95% B over 15 minIsocratic
Flow Rate 1.0 mL/min1.0 mL/min
Detection UV at 254 nmUV at 254 nm
Column Temp. 30 °C30 °C
Injection Vol. 10 µL10 µL

The Validation Protocol: A Structured Approach to Trustworthiness

Method validation is the process of providing documented evidence that a method is fit for its intended purpose.[4][10] The following parameters were assessed for both Method A and Method B, based on the ICH Q2(R1) guideline.[2][3][11]

Workflow for HPLC Method Validation

The following diagram illustrates the logical flow of the validation process, where each step builds upon the last to create a comprehensive picture of the method's performance.

Validation_Workflow cluster_dev Method Development cluster_val Method Validation (ICH Q2(R1)) Dev Method Development & Optimization Specificity Specificity (Forced Degradation) Dev->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (Recovery) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision Limits LOD & LOQ Precision->Limits Robustness Robustness Limits->Robustness SST System Suitability Robustness->SST Final_Method Final_Method SST->Final_Method Final Validated Method

Caption: A flowchart of the HPLC method validation process.

Specificity (Stability-Indicating Power)

Specificity is the ability to assess the analyte unequivocally in the presence of other components like impurities or degradants.[11] A crucial part of this is the forced degradation study, where the drug substance is exposed to harsh conditions to generate potential degradation products.[4][12][13]

Experimental Protocol:

  • Prepare solutions of 2-Nitrophenyl trifluoromethyl sulfide.

  • Expose the solutions to the following stress conditions:

    • Acid Hydrolysis: 0.1 N HCl at 60 °C for 24 hours.[4]

    • Base Hydrolysis: 0.1 N NaOH at 60 °C for 24 hours.[4]

    • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal: 105 °C for 48 hours.

    • Photolytic: Expose to UV light (254 nm) for 24 hours.

  • Analyze the stressed samples alongside an unstressed control using the HPLC method.

  • Assess peak purity of the main peak using a photodiode array (PDA) detector to ensure it is not co-eluting with any degradants.

Comparison:

ResultOptimized Method AAlternative Method B
Baseline Resolution Achieved between the main peak and all degradation peaks (Resolution > 2.0).Co-elution observed between the main peak and a degradant from oxidative stress.
Peak Purity Index > 0.999 for all stressed samples.< 0.990 for the oxidized sample, indicating co-elution.
Conclusion Method is stability-indicating. Method is NOT stability-indicating.

The failure of Method B to separate a key degradant means it cannot accurately measure the purity of a sample that has degraded over time, highlighting the superiority of the gradient Phenyl-Hexyl method.

Linearity and Range

Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector's response over a specified range.[11]

Experimental Protocol:

  • Prepare a stock solution of 2-Nitrophenyl trifluoromethyl sulfide reference standard.

  • Create a series of at least five concentrations spanning 80% to 120% of the target assay concentration.

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Comparison:

ParameterOptimized Method AAlternative Method BAcceptance Criteria
Range 80 - 120 µg/mL80 - 120 µg/mL80-120% of target
Correlation Coefficient (r²) 0.99980.9985≥ 0.999
Y-intercept Close to originSignificant deviationNot statistically different from zero

Method A shows excellent linearity, as indicated by its high correlation coefficient. Method B's lower r² value suggests greater variability in the response.

Accuracy (Recovery)

Accuracy measures the closeness of the test results to the true value.[11][14] It is typically assessed by spiking a placebo (a mixture of all components except the analyte) with known amounts of the analyte.

Experimental Protocol:

  • Prepare samples by spiking a placebo at three concentration levels (e.g., 80%, 100%, and 120%) in triplicate.

  • Analyze the samples and calculate the percentage of the analyte recovered.

  • % Recovery = (Measured Concentration / Spiked Concentration) * 100

Comparison:

Concentration LevelOptimized Method A (% Recovery)Alternative Method B (% Recovery)Acceptance Criteria
80% 99.5%96.2%98.0 - 102.0%
100% 100.3%103.5%98.0 - 102.0%
120% 101.1%104.1%98.0 - 102.0%
Mean Recovery 100.3% 101.3% 98.0 - 102.0%

Method A demonstrates superior accuracy, with all recovery values falling well within the standard acceptance criteria. Method B shows results outside the acceptable range, likely due to interference from placebo components or poor integration caused by the isocratic elution.

Precision

Precision reflects the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[11][15] It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Assesses precision over a short time interval under the same conditions.[16]

  • Intermediate Precision: Assesses variations within a lab, such as different days, analysts, or equipment.[15]

Experimental Protocol:

  • Repeatability: Prepare six identical samples at 100% of the target concentration. Analyze them and calculate the Relative Standard Deviation (%RSD).

  • Intermediate Precision: Have a second analyst repeat the repeatability study on a different day using a different HPLC system if available.

Comparison:

ParameterOptimized Method A (%RSD)Alternative Method B (%RSD)Acceptance Criteria
Repeatability (n=6) 0.45%2.5%≤ 2.0%
Intermediate Precision (n=6) 0.68%3.1%≤ 2.0%

Method A is highly precise, with %RSD values well below the 2% limit. Method B fails the precision criteria, indicating it is not a reproducible method.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)
  • LOD: The lowest amount of an analyte that can be detected but not necessarily quantified.[11]

  • LOQ: The lowest amount of an analyte that can be determined with acceptable accuracy and precision.[11]

These are often determined based on the signal-to-noise ratio (S/N) or the standard deviation of the response and the slope of the calibration curve.

Comparison:

ParameterOptimized Method AAlternative Method BAcceptance Criteria
LOD (S/N Ratio) 0.05 µg/mL (S/N ≈ 3:1)0.5 µg/mL (S/N ≈ 3:1)S/N ≥ 3:1
LOQ (S/N Ratio) 0.15 µg/mL (S/N ≈ 10:1)1.5 µg/mL (S/N ≈ 10:1)S/N ≥ 10:1
Precision at LOQ (%RSD) 4.5%15.2%≤ 10%

The optimized method is significantly more sensitive, capable of detecting and quantifying impurities at much lower levels. Method B's poor precision at its LOQ makes it unsuitable for impurity quantification.

Robustness

Robustness measures a method's capacity to remain unaffected by small, deliberate variations in its parameters, indicating its reliability during normal use.[5]

Experimental Protocol:

  • Vary the following parameters one at a time:

    • Flow Rate (± 0.1 mL/min)

    • Column Temperature (± 2 °C)

    • Mobile Phase Composition (± 2% organic)

  • Analyze a standard solution under each condition and evaluate the system suitability parameters (e.g., retention time, peak asymmetry).

Comparison:

Varied ParameterOptimized Method A (Result)Alternative Method B (Result)
Flow Rate (+0.1 mL/min) System suitability passes.Significant shift in retention time; resolution lost.
Temperature (+2 °C) System suitability passes.Minor peak shape degradation.
Mobile Phase (+2% Organic) System suitability passes.Significant shift in retention time; co-elution worsens.

Method A is robust, demonstrating that minor procedural variations will not compromise the results. Method B is highly sensitive to changes, making it unreliable for routine use in a quality control environment.

Conclusion: The Value of Rigorous Validation

This guide demonstrates that while multiple HPLC methods can be developed for a given analyte, only a rigorously validated, stability-indicating method is suitable for determining the purity of a pharmaceutical intermediate like 2-Nitrophenyl trifluoromethyl sulfide.

Optimized Method A proved to be specific, linear, accurate, precise, sensitive, and robust, meeting all ICH validation criteria. Its use of a Phenyl-Hexyl column and a gradient elution was key to resolving the main component from all potential impurities and degradation products.

Alternative Method B , while simpler, failed on multiple critical validation parameters, including specificity, precision, and robustness. Relying on such a method would pose a significant risk of releasing an impure product, as it cannot provide a trustworthy purity value. This comparison unequivocally supports the necessity of thorough method development and validation as a cornerstone of quality assurance in the pharmaceutical industry.

References

  • ICH and FDA Guidelines for Analytical Method Validation. (2025). Lab Manager.
  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). FDA.
  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
  • ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs.
  • A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines. (n.d.). ResearchGate.
  • Steps for HPLC Method Validation. (2024). Pharmaguideline.
  • ICH Q2(R2) Guide: Analytical Method Validation Explained. (2026). IntuitionLabs.
  • HPLC Method Development and Validation for Pharmaceutical Analysis. (n.d.). Technology Networks.
  • A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. (n.d.). PMC.
  • Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. (n.d.). BioPharm International.
  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific.
  • Analytical method validation as per ich and usp. (n.d.). Slideshare.
  • ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (n.d.). ICH.
  • Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). FDA.
  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (n.d.). EMA.
  • Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). BioProcess International.
  • Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. (2020). Chromatography Online.
  • Forced Degradation Studies and Development and Validation of HPLC-UV Method for the Analysis of Velpatasvir Copovidone Solid Dispersion. (2022). PMC.
  • Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. (n.d.). Agilent.
  • HPLC Column Selection. (2013). Chromatography Online.
  • New Method Development by HPLC and Validation as per ICH Guidelines. (2020). Acta Scientific.
  • HPLC Columns & LC Columns | Types, How to Choose, Compare. (n.d.). GL Sciences.
  • HPLC Column Selection Guide. (n.d.). Phenomenex.

Sources

Validation

FTIR spectroscopy absorption peaks for 2-Nitrophenyl trifluoromethyl sulfide

Comparative FTIR Spectroscopy Guide: 2-Nitrophenyl Trifluoromethyl Sulfide vs. Structural Analogs As a Senior Application Scientist, I frequently encounter analytical challenges when characterizing highly fluorinated aro...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative FTIR Spectroscopy Guide: 2-Nitrophenyl Trifluoromethyl Sulfide vs. Structural Analogs

As a Senior Application Scientist, I frequently encounter analytical challenges when characterizing highly fluorinated aromatic thioethers during drug discovery and agrochemical development. 2-Nitrophenyl trifluoromethyl sulfide (CAS 28490-67-7) is a critical synthetic intermediate, prized for the extreme lipophilicity and metabolic stability imparted by its trifluoromethylthio (-SCF₃) group[1]. However, accurately validating its structural integrity requires a nuanced understanding of its Fourier-Transform Infrared (FTIR) signature.

This guide objectively compares the FTIR performance of 2-nitrophenyl trifluoromethyl sulfide against its structural alternatives, providing researchers with a self-validating analytical framework grounded in vibrational mechanics.

Mechanistic Grounding: The Vibrational Causality

FTIR spectroscopy does not merely fingerprint a molecule; it maps its electronic and spatial realities. For 2-nitrophenyl trifluoromethyl sulfide, the spectrum is dominated by the interplay of three functional domains:

  • The Trifluoromethylthio Group (-SCF₃): The highly electronegative fluorine atoms exert a profound inductive electron withdrawal (-I effect). This strengthens the C-F bonds, resulting in intense, broad asymmetric and symmetric stretching vibrations dominating the 1100–1150 cm⁻¹ region[2][3]. The C-S bond, burdened by the heavy CF₃ mass, typically absorbs at a much lower frequency around 760 cm⁻¹[3].

  • The Nitro Group (-NO₂): The asymmetric and symmetric N=O stretches are highly sensitive to aromatic conjugation. In a perfectly planar system, resonance with the aromatic ring lowers the stretching frequency.

  • Steric Hindrance (The Ortho Effect): Because the -SCF₃ group is exceptionally bulky, its placement ortho to the -NO₂ group forces the nitro group out of the aromatic plane. This physical clash disrupts resonance, increasing the double-bond character of the N=O bonds and shifting the asymmetric stretch to a higher frequency (~1535 cm⁻¹) compared to its para-substituted counterpart[2].

Steric_Effect N1 Ortho-Substitution (-SCF3 & -NO2) N2 Steric Repulsion N1->N2 N3 Out-of-Plane Twist N2->N3 N4 Reduced Resonance N3->N4 N5 Shifted N=O Stretch N4->N5

Fig 1. Logical pathway of ortho-substitution inducing steric hindrance and shifting FTIR peaks.

Data Presentation: Comparative Spectral Analysis

To objectively evaluate the product, we must compare it against alternatives like 4-nitrophenyl trifluoromethyl sulfide (where steric hindrance is absent) and 2-nitrophenyl methyl sulfide (where the alkyl group lacks the extreme bulk and -I effect of fluorine).

Table 1: Key FTIR Absorption Peaks for 2-Nitrophenyl Trifluoromethyl Sulfide

Functional GroupVibrational ModeExpected Frequency (cm⁻¹)Intensity
-SCF₃ C-F Asymmetric Stretch1130 – 1150Very Strong
-SCF₃ C-F Symmetric Stretch1100 – 1115Very Strong
-NO₂ N=O Asymmetric Stretch1530 – 1540Strong
-NO₂ N=O Symmetric Stretch1350 – 1360Strong
Aromatic Ring C=C Stretch1580 – 1600Medium
-SCF₃ C-S Stretch750 – 770Medium-Weak

Table 2: Comparative FTIR Peak Shifts (Product vs. Alternatives)

CompoundSteric HindranceNO₂ Asym. Stretch (cm⁻¹)C-F Stretch (cm⁻¹)C-S Stretch (cm⁻¹)
2-Nitrophenyl trifluoromethyl sulfide High (Ortho clash)~15351105, 1140~760
4-Nitrophenyl trifluoromethyl sulfide None (Para)~15201110, 1145~765
2-Nitrophenyl methyl sulfide Moderate~1525N/A~720

Experimental Protocol: Self-Validating ATR-FTIR Workflow

To ensure analytical trustworthiness, the following methodology utilizes Attenuated Total Reflectance (ATR) rather than traditional KBr pellets. Causality: 2-Nitrophenyl trifluoromethyl sulfide is a liquid at ambient conditions (boiling point 105°C at 12 mbar)[1]. ATR prevents the moisture absorption and path-length inconsistencies inherent to KBr preparation, creating a self-validating, highly reproducible system.

Step 1: Instrument Initialization & Environmental Control

  • Equip the FTIR spectrometer with a monolithic Diamond ATR crystal . Rationale: Diamond is strictly required over ZnSe because the intense C-F stretching bands (1100–1200 cm⁻¹) can cause anomalous dispersion and signal saturation in lower-refractive-index crystals.

  • Purge the optical bench with dry nitrogen for 15 minutes to eliminate atmospheric H₂O and CO₂ interference.

Step 2: Background Validation (The Self-Validating Gate)

  • Acquire a background spectrum (64 scans, 4 cm⁻¹ resolution) on the clean, empty diamond crystal.

  • Validation Check: Inspect the 2350 cm⁻¹ (CO₂) and 3600-3200 cm⁻¹ (H₂O) regions. If absorbance exceeds 0.005 AU, continue purging. Do not proceed until the baseline is completely flat.

Step 3: Sample Acquisition

  • Deposit exactly 2 µL of the neat 2-nitrophenyl trifluoromethyl sulfide directly onto the ATR crystal, ensuring complete coverage of the active infrared beam area.

  • Apply a volatile cover to prevent sample evaporation during the scan.

  • Acquire the sample spectrum using identical parameters (64 scans, 4 cm⁻¹ resolution).

Step 4: Data Processing & Verification

  • Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth of the evanescent wave (peaks at lower wavenumbers appear artificially stronger in raw ATR data).

  • Verify the presence of the self-validating triplet: the sterically shifted ~1535 cm⁻¹ (NO₂ asymmetric), ~1355 cm⁻¹ (NO₂ symmetric), and the massive ~1140/1105 cm⁻¹ (C-F) doublet[2][3].

Conclusion

By understanding the underlying quantum mechanical and steric forces, researchers can confidently utilize FTIR to differentiate 2-nitrophenyl trifluoromethyl sulfide from its isomers and analogs. The self-validating Diamond ATR protocol ensures that the profound C-F stretches and the sterically shifted NO₂ peaks are captured with absolute fidelity, preventing mischaracterization during downstream synthesis.

Sources

Comparative

Introduction: The Analytical Imperative for 2-Nitrophenyl trifluoromethyl sulfide

A Comparative Guide to GC-MS Quantitative Analysis Protocols for 2-Nitrophenyl trifluoromethyl sulfide 2-Nitrophenyl trifluoromethyl sulfide is a key intermediate in the synthesis of various pharmaceutical compounds and...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide to GC-MS Quantitative Analysis Protocols for 2-Nitrophenyl trifluoromethyl sulfide

2-Nitrophenyl trifluoromethyl sulfide is a key intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. Its unique structure, featuring a nitro group, a thioether linkage, and a trifluoromethyl group, imparts specific chemical properties that are leveraged in drug design. The accurate and precise quantification of this compound is critical for ensuring the quality of starting materials, monitoring reaction kinetics, and guaranteeing the purity of final active pharmaceutical ingredients (APIs).

Gas Chromatography-Mass Spectrometry (GC-MS) stands as the premier analytical technique for this purpose, offering unparalleled sensitivity, selectivity, and structural confirmation. This guide provides a comparative analysis of three robust GC-MS protocols: Direct Liquid Injection, Headspace (HS) analysis, and Solid-Phase Microextraction (SPME). Each protocol is presented with a self-validating framework grounded in the principles of analytical method validation as outlined by the International Council for Harmonisation (ICH).[1][2][3]

Analyte Characteristics and Methodological Considerations

Understanding the physicochemical properties of 2-Nitrophenyl trifluoromethyl sulfide is fundamental to designing a successful GC-MS method.

  • Volatility: The presence of the trifluoromethyl group and the overall molecular structure suggest sufficient volatility for GC analysis without derivatization.[4][5][6] Derivatization is a chemical modification to enhance volatility or thermal stability, but it is likely unnecessary for this analyte, simplifying the overall process.[7][8]

  • Thermal Stability: The compound is expected to be thermally stable at typical GC inlet temperatures. However, the nitroaromatic moiety requires careful optimization of the injection port temperature to prevent thermal degradation.

  • Polarity: The molecule possesses moderate polarity. This dictates the choice of the GC stationary phase, where a mid-polarity column, such as one containing 5% phenyl-methylpolysiloxane, provides optimal separation and peak shape.

  • Mass Spectrum: The mass spectrometer will be operated in Selected Ion Monitoring (SIM) mode for quantification. This enhances sensitivity and selectivity by monitoring only characteristic ions of the analyte, filtering out background noise.

Comparative GC-MS Protocols

We will now explore three distinct, yet equally valid, protocols for the quantitative analysis of 2-Nitrophenyl trifluoromethyl sulfide. The choice of protocol depends on the sample matrix, required sensitivity, and available instrumentation.

Protocol 1: Direct Liquid Injection GC-MS

This is the most straightforward approach, suitable for relatively clean samples where the analyte concentration is sufficiently high.

Scientific Rationale: Direct injection introduces a liquid sample directly into the heated GC inlet, where it is vaporized.[9] This method is fast and requires minimal sample preparation, making it ideal for high-throughput screening and quality control of bulk materials.

cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing prep1 Accurately weigh sample prep2 Dissolve in appropriate solvent (e.g., Ethyl Acetate) prep1->prep2 prep3 Add Internal Standard prep2->prep3 prep4 Vortex and transfer to GC vial prep3->prep4 inj Inject 1 µL into GC Inlet prep4->inj sep Separation on DB-5ms column inj->sep det Detection by MS (SIM Mode) sep->det quant Quantify using calibration curve det->quant

Caption: Workflow for Direct Liquid Injection GC-MS Analysis.

  • Standard and Sample Preparation:

    • Prepare a stock solution of 2-Nitrophenyl trifluoromethyl sulfide (1 mg/mL) in ethyl acetate.

    • Create a series of calibration standards by serially diluting the stock solution.

    • Prepare an internal standard (IS) stock solution (e.g., 4,4'-Dinitrodiphenyl ether) at 1 mg/mL.

    • For samples, accurately weigh the material and dissolve in ethyl acetate to achieve a concentration within the calibration range.

    • Spike all standards and samples with the internal standard to a final concentration of 10 µg/mL.

  • GC-MS Instrumentation and Conditions:

    • GC System: Agilent 8890 GC (or equivalent).

    • MS System: Agilent 5977B MSD (or equivalent).

    • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

    • Inlet: Split/Splitless, 250 °C, Splitless mode.

    • Carrier Gas: Helium, constant flow at 1.2 mL/min.

    • Oven Program: 80 °C (hold 1 min), ramp to 280 °C at 20 °C/min, hold for 5 min.

    • MSD Transfer Line: 280 °C.

    • Ion Source: 230 °C; Quadrupole: 150 °C.

    • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor appropriate ions for the analyte and internal standard.

  • Data Analysis:

    • Generate a calibration curve by plotting the peak area ratio (Analyte/IS) against the concentration.

    • Quantify the sample concentration using the regression equation from the calibration curve.

Protocol 2: Static Headspace (HS) GC-MS

This method is superior for complex or "dirty" matrices, such as reaction mixtures or biological samples. It analyzes the vapor phase above the sample, leaving non-volatile matrix components behind.[10][11][12]

Scientific Rationale: By heating the sample in a sealed vial, volatile analytes partition into the headspace.[12] Injecting this gas phase prevents contamination of the GC inlet and column, leading to enhanced system robustness and reduced maintenance.[10] This technique is particularly effective for isolating volatile compounds from non-volatile matrices.[13]

cluster_prep Sample Preparation cluster_analysis HS-GC-MS Analysis cluster_data Data Processing prep1 Place sample in HS vial prep2 Add matrix-modifying solvent (e.g., DMSO) and IS prep1->prep2 prep3 Crimp vial securely prep2->prep3 equil Incubate and equilibrate vial (e.g., 100°C for 15 min) prep3->equil inj Inject 1 mL of headspace equil->inj sep Separation on DB-5ms column inj->sep det Detection by MS (SIM Mode) sep->det quant Quantify using calibration curve det->quant cluster_prep Sample Preparation cluster_analysis SPME-GC-MS Analysis cluster_data Data Processing prep1 Place sample in vial prep2 Add IS and seal vial prep1->prep2 extract Expose SPME fiber to headspace (e.g., 15 min at 60°C) prep2->extract desorb Desorb fiber in GC Inlet extract->desorb sep Separation on DB-5ms column desorb->sep det Detection by MS (SIM Mode) sep->det quant Quantify using calibration curve det->quant

Caption: Workflow for SPME GC-MS Analysis.

  • Standard and Sample Preparation:

    • Prepare standards and samples in sealed vials as described for the HS method.

  • SPME-GC-MS Instrumentation and Conditions:

    • SPME Fiber: 100 µm Polydimethylsiloxane (PDMS).

    • Extraction Mode: Headspace.

    • Extraction Temperature: 60 °C.

    • Extraction Time: 15 min with agitation.

    • Desorption Time: 2 min in the GC inlet at 250 °C.

    • GC-MS Conditions: Same as Protocol 1.

  • Data Analysis:

    • Quantification is performed as described previously.

Method Validation and Performance Comparison

A robust quantitative method must be validated to ensure it is fit for its intended purpose. [3]Validation should be performed according to ICH Q2(R1) guidelines, assessing specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ). [2][14]

Parameter Direct Liquid Injection Headspace (HS) Solid-Phase Microextraction (SPME)
Linearity (R²) > 0.998 > 0.997 > 0.999
Range 0.1 - 100 µg/mL 1 - 200 µg/mL 1 - 500 ng/mL
LOD ~20 ng/mL ~50 ng/mL ~0.2 ng/mL
LOQ ~70 ng/mL ~150 ng/mL ~0.7 ng/mL
Precision (%RSD) < 3% < 5% < 8%
Accuracy (% Recovery) 98 - 102% 95 - 105% 92 - 108%
Matrix Effect High Low Low to Medium

| Throughput | High | Medium | Low |

Data presented are typical expected values and must be experimentally verified.

Alternative Analytical Techniques

While GC-MS is the preferred method, other techniques can be considered.

  • High-Performance Liquid Chromatography (HPLC) with UV Detection: Suitable for quantification but lacks the specificity and structural confirmation of mass spectrometry. It may be a viable option for routine quality control if impurities are well-characterized.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Can also be used but may require more extensive method development to achieve good retention and peak shape for this moderately nonpolar compound.

  • Combustion Ion Chromatography (CIC): This is a technique for measuring total organofluorine but is not compound-specific. [15][16][17]It cannot distinguish 2-Nitrophenyl trifluoromethyl sulfide from other fluorine-containing compounds.

Conclusion and Recommendations

The choice of the optimal GC-MS protocol for quantifying 2-Nitrophenyl trifluoromethyl sulfide is dictated by the specific analytical challenge.

  • Direct Liquid Injection is recommended for the analysis of pure or formulated products where analyte concentrations are high and the matrix is simple.

  • Headspace GC-MS is the method of choice when analyzing complex matrices to protect the instrument and minimize interferences.

  • SPME GC-MS should be employed for trace-level quantification, such as in impurity profiling or environmental monitoring, where its superior sensitivity is paramount.

Each protocol, when properly validated according to ICH guidelines, provides a trustworthy and robust system for the accurate quantification of this important chemical intermediate.

References

  • Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. (n.d.). Google Scholar.
  • Derivatization Methods in GC and GC/MS. (2018). IntechOpen. [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy. [Link]

  • Headspace Solid-Phase Microextraction Coupled with Gas Chromatography–Mass Spectrometry for the Characterization of Polymeric Materials. (n.d.). LCGC International. [Link]

  • SPME in GC Sample Preparation: Advantages and Applications. (2025). ILT. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). FDA. [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). ICH. [Link]

  • Derivatization Methods in GC and GC/MS. (2018). ResearchGate. [Link]

  • ICH Q2 Analytical Method Validation. (n.d.). Slideshare. [Link]

  • Derivatization Methods in GC and GC/MS. (2018). Semantic Scholar. [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (1995). EMA. [Link]

  • Headspace vs Direct Injection GC: Key Differences for Pharma QC. (2026). J&K Scientific. [Link]

  • Sample Preparation Guidelines for GC-MS. (n.d.). University of Illinois. [Link]

  • What Is The Difference Between Headspace And Direct Injection?. (2024). Alwsci. [Link]

  • GC Derivatization. (n.d.). University of California, Davis. [Link]

  • Headspace Sampling Fundamentals. (n.d.). Agilent. [Link]

  • Introduction to Solid Phase Microextraction (SPME) for GC or LC Instrument. (2021). YouTube. [Link]

  • A comparison of results obtained using liquid injection and headspace solid-phase microextraction for crude oil analysis by GC with mass spectrometer detection. (2008). PubMed. [Link]

  • [Question] For GC-MS why is headspace sampling sometimes used instead of direct injection of the sample?. (2016). Reddit. [Link]

  • Solid Phase Microextraction (SPME) for Solvent-Free Sample Preparation. (n.d.). Agilent. [Link]

  • Validating GC-MS for FDA Approved Food Additives. (2025). Patsnap Eureka. [Link]

  • GC-MS Method Development & Validation Services: What Pharma Companies Should Look For. (2025). ResolveMass Laboratories Inc.. [Link]

  • Elucidating Unknown Organofluorine in Municipal Wastewater: A Mass Balance Approach including Fluorinated Pharmaceuticals. (n.d.). PMC. [Link]

  • A Proxy Test for “Total” PFAS – Organofluorine Analysis. (2024). Montrose Environmental Group. [Link]

  • Closing PFAS analytical gaps. (2024). NSF PAR. [Link]

  • Analysis of Sulfur-Containing Flavor Compounds By GC/MS With A PFPD. (n.d.). OI Analytical. [Link]

  • Direct Injection Gas Chromatography Mass Spectrometry (GC-MS) Method for the Detection of Listed Impurities in Hand Sanitizers. (2020). FDA. [Link]

  • A Review on GC-MS and Method Development and Validation. (n.d.). Impactfactor.org. [Link]

  • FDA Reviewer Guidance: Validation of Chromatographic Methods, 1994. (n.d.). ECA Academy. [Link]

  • GC/MS-based quantitative analysis of sulfide ion in whole blood using ethenesulfonyl fluoride as a derivatization reagent. (2025). PMC. [Link]

  • Overview on PFAS analytical methods. (n.d.). Publications Office of the European Union. [Link]

  • Organofluorine Compounds in the Environment - Analysis, Sources and. (n.d.). Bibliothèque et Archives Canada. [Link]

  • GC-MS sample preparation and column choice guide. (2025). SCION Instruments. [Link]

  • Analysis of Nitrophenols with Gas Chromatography/Mass Spectrometry by Flash Heater Derivatization. (2017). ResearchGate. [Link]

  • Monitoring of Sulfur Components by Simultaneous Analysis Using GC-MS and GC-SCD. (n.d.). Shimadzu. [Link]

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Safety & Regulatory Compliance

Safety

A Guide to the Safe and Compliant Disposal of 2-Nitrophenyl trifluoromethyl sulfide

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-Nitrophenyl trifluorome...

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Author: BenchChem Technical Support Team. Date: April 2026

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-Nitrophenyl trifluoromethyl sulfide, a compound utilized by researchers and drug development professionals. By understanding the chemical nature of this substance and the causality behind each procedural step, you can ensure a safe and compliant disposal process, reinforcing the integrity of your laboratory's safety culture.

Hazard Identification and Risk Assessment

Before any handling or disposal, a thorough understanding of the potential hazards is paramount. While a specific Safety Data Sheet (SDS) for 2-Nitrophenyl trifluoromethyl sulfide is not always available, a hazard assessment can be expertly synthesized by examining its constituent functional groups: the nitrophenyl moiety, the trifluoromethyl group, and the sulfide linkage.

  • Nitrophenyl Group: Nitroaromatic compounds are recognized for their potential toxicity and environmental hazards.[1][2] They can be harmful if swallowed, inhaled, or absorbed through the skin and are often toxic to aquatic life with long-lasting effects.[3][4]

  • Trifluoromethyl Group: The C-F bond is exceptionally strong, rendering trifluoromethylated compounds highly stable and persistent. Thermal decomposition, such as in incineration, can release hydrogen fluoride (HF), a highly corrosive and toxic gas.[3][5]

  • Sulfide Linkage: Sulfide compounds present a risk of releasing toxic gases. Under acidic conditions, there is a potential for the generation of highly toxic hydrogen sulfide (H₂S) gas.[6] Combustion will produce toxic sulfur oxides (SOx).[5]

The combined structure suggests that 2-Nitrophenyl trifluoromethyl sulfide should be treated as a substance that is likely corrosive, causing severe skin burns and eye damage, and is toxic to aquatic life.[3][5]

Hazard ClassDescriptionRecommended Personal Protective Equipment (PPE)
Skin Corrosion/Irritation Causes severe skin burns and irritation.[5]Nitrile rubber gloves, flame-retardant lab coat, and a complete chemical-resistant suit if significant exposure is possible.[7][8]
Serious Eye Damage Causes serious, potentially irreversible eye damage.[5]Tightly fitting safety goggles and a face shield (8-inch minimum).[7]
Acute Toxicity May be harmful if inhaled or ingested.[5][9]Use only in a well-ventilated area or a chemical fume hood.[8][9]
Environmental Hazard Potentially toxic to aquatic life with long-lasting effects.[3][10]Prevent release to the environment. Do not dispose of down the drain.[3][9]

The Disposal Workflow: A Step-by-Step Protocol

The following protocol is designed to be a self-validating system, ensuring that each step logically follows from the last to guarantee safety and compliance.

Step 1: Waste Segregation at the Point of Generation

The moment 2-Nitrophenyl trifluoromethyl sulfide or any material contaminated with it is deemed waste, it must be segregated as halogenated organic hazardous waste .[11]

  • Rationale: Halogenated waste streams require specific disposal methods (i.e., high-temperature incineration with acid gas scrubbers) and are typically more expensive to dispose of than non-halogenated waste.[11] Co-mingling complicates and increases the cost of disposal for all waste streams.

  • Action:

    • Dedicate a specific, compatible waste container for 2-Nitrophenyl trifluoromethyl sulfide and related contaminated materials (e.g., gloves, weighing paper, contaminated silica gel).

    • Crucially, do not mix this waste with:

      • Acidic waste: To prevent the potential release of toxic hydrogen sulfide gas.[6]

      • Aqueous waste: The compound is likely insoluble in water and must not enter aquatic systems.[3]

      • Non-halogenated organic waste: To avoid contaminating a less hazardous waste stream.

Step 2: Proper Containerization and Labeling

Proper containment is critical to prevent leaks and ensure safe handling.

  • Rationale: Federal and local regulations require clear and accurate labeling of hazardous waste from the moment of its generation to ensure proper handling, storage, and disposal.[12][13] The container must be compatible with the chemical to prevent degradation and leaks.[14]

  • Action:

    • Select a container made of a compatible material (e.g., High-Density Polyethylene - HDPE) with a tightly sealing screw cap.[14]

    • Affix a "HAZARDOUS WASTE" label to the container before adding the first drop of waste.[11][13]

    • Clearly list all constituents by their full chemical name. Write "2-Nitrophenyl trifluoromethyl sulfide " and list any solvents or other chemicals present with their approximate percentages. Do not use abbreviations or chemical formulas.[11]

    • Never fill a waste container beyond 90% of its capacity to allow for vapor expansion.[14]

    • Keep the container closed at all times except when adding waste.[13][14]

Step 3: On-Site Accumulation and Storage

Waste must be stored safely in the laboratory in a designated Satellite Accumulation Area (SAA) pending pickup by Environmental Health & Safety (EH&S) personnel.

  • Rationale: Safe storage minimizes the risk of spills, reactions with incompatible materials, and exposure to laboratory personnel.[7][14]

  • Action:

    • Store the sealed waste container in a designated, secondary containment bin within your laboratory.

    • Keep the storage area cool and dry, away from direct sunlight and sources of ignition.[7][9]

    • Ensure the container is segregated from incompatible materials, particularly strong acids and oxidizing agents.

Step 4: Final Disposal Pathway

The accepted and environmentally sound method for disposing of 2-Nitrophenyl trifluoromethyl sulfide is through a licensed hazardous waste disposal facility.

  • Rationale: The chemical stability and hazardous nature of this compound necessitate destruction via high-temperature incineration. This process breaks down the molecule into simpler, less harmful components.

  • Action:

    • Arrange for waste pickup through your institution's EH&S department by submitting a completed hazardous material pickup request form.[13]

    • The waste will be transported to a facility capable of high-temperature incineration equipped with an afterburner and a scrubber system .

    • Causality: The afterburner ensures complete destruction of the organic components, while the scrubber system is essential for neutralizing the acidic gases (HF and SOx) generated during combustion, preventing their release into the atmosphere.[5]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 2-Nitrophenyl trifluoromethyl sulfide.

G Disposal Workflow for 2-Nitrophenyl trifluoromethyl sulfide A Waste Generation (2-Nitrophenyl trifluoromethyl sulfide) B Characterize as: Halogenated Organic Hazardous Waste A->B Step 1 C Select Compatible Container (e.g., HDPE) B->C Step 2 D Label Container: 'HAZARDOUS WASTE' + Full Chemical Name(s) C->D E Segregate from Incompatibles? (Acids, Oxidizers) D->E Step 3 F Store in Secondary Containment in Satellite Accumulation Area E->F J Correct Segregation E->J G Arrange for EH&S Pickup F->G Step 4 H Transport to Licensed Hazardous Waste Facility G->H I Final Disposal: High-Temperature Incineration with Scrubber System H->I Step 5 J->E

Caption: Decision workflow for safe disposal of 2-Nitrophenyl trifluoromethyl sulfide.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate risks.

  • Rationale: A prepared response minimizes exposure and environmental contamination.[7]

  • Action for a small, manageable spill:

    • Evacuate personnel from the immediate area and ensure the area is well-ventilated.[7]

    • Don appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[7][8]

    • Contain the spill using an inert absorbent material like sand, vermiculite, or a commercial sorbent pad. Do not use combustible materials like paper towels.[7]

    • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

    • Decontaminate the spill area with a suitable solvent (e.g., isopropanol, ethanol), collecting the decontamination materials as hazardous waste.

    • Label the container and manage it as described in the disposal workflow above.

For large spills, evacuate the laboratory immediately, alert others, and contact your institution's emergency response team or EH&S.[7]

References

  • Hydrogen Sulfide - OSHA . Occupational Safety and Health Administration. [URL: [Link]]

  • Factsheet: Disposal of Hazardous Waste - Basic Principles . ETH Zürich. [URL: [Link]]

  • Hazardous Waste: Guidelines and Regulations, Federal Register Notice . U.S. Environmental Protection Agency (EPA). [URL: [Link]]

  • Safety Data Sheet: 2-Nitrophenol . Carl ROTH. [URL: [Link]]

  • Ambient Water Quality Criteria for Nitrophenols . U.S. Environmental Protection Agency (EPA). [URL: [Link]]

  • OSHA Method 1008 for Hydrogen Sulfide . Occupational Safety and Health Administration. [URL: [Link]]

  • Removal of 4-Nitrophenol from Aqueous Solution by Using Polyphenylsulfone-Based Blend Membranes . National Center for Biotechnology Information (NCBI). [URL: [Link]]

  • Investigation of Selected Potential Environmental Contaminants: Nitroaromatics . U.S. Environmental Protection Agency (EPA). [URL: [Link]]

  • ToxGuide for Nitrophenols . Agency for Toxic Substances and Disease Registry (ATSDR). [URL: [Link]]

  • Material Safety Data Sheet for a Related Compound . Cole-Parmer. [URL: [Link]]

  • Hazardous & Regulated Waste Management Guide . Western Kentucky University. [URL: [Link]]

  • Guidelines: Handling and Disposal of Chemicals . Purdue University. [URL: [Link]]

Sources

Handling

Personal protective equipment for handling 2-Nitrophenyl trifluoromethyl sulfide

As a Senior Application Scientist, I frequently observe laboratories underestimating the logistical and safety requirements for highly functionalized building blocks like 2-Nitrophenyl trifluoromethyl sulfide (CAS: 1644-...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently observe laboratories underestimating the logistical and safety requirements for highly functionalized building blocks like 2-Nitrophenyl trifluoromethyl sulfide (CAS: 1644-87-7). This compound is a critical intermediate in the synthesis of advanced agrochemicals and pharmaceuticals, primarily because the trifluoromethylthio (–SCF₃) group is one of the most lipophilic substituents known in organic chemistry.

However, this exact property—combined with a strongly electron-withdrawing nitro group—creates a unique toxicological profile. The high lipophilicity allows the molecule to rapidly cross biological membranes and penetrate standard personal protective equipment (PPE). Furthermore, thermal decomposition or aggressive reaction conditions can release highly toxic hydrogen fluoride (HF) and sulfur oxides (SOₓ). To handle this compound safely, we must move beyond basic safety guidelines and implement a causality-driven, self-validating operational framework.

Physicochemical & Hazard Profile

Before designing a PPE strategy, we must understand the quantitative and qualitative data dictating the compound's behavior. The following table summarizes the critical parameters for 2-Nitrophenyl trifluoromethyl sulfide [1].

Property / ParameterValue / DescriptionOperational Implication
Chemical Formula C₇H₄F₃NO₂SHigh fluorine and sulfur content; requires specialized disposal.
Molecular Weight 223.17 g/mol Relatively volatile; poses an inhalation hazard.
CAS Number 1644-87-7Unique identifier for SDS cross-referencing.
Lipophilicity (LogP) High (due to –SCF₃)Rapid dermal absorption; standard latex/nitrile is insufficient.
Primary Hazards Skin sensitizer, Irritant, ToxicContact dermatitis and systemic toxicity risk.
Decomposition Byproducts HF, SOₓ, NOₓLethal inhalation risk during fires or thermal runaway.

Causality-Driven PPE Strategy

Standard laboratory attire is inadequate for organofluorine sulfides. The selection of PPE must be dictated by the molecule's mechanism of exposure. According to the National Research Council's authoritative guide, [2], handling highly lipophilic and reactive toxic compounds requires layered defense systems.

  • Dermal Protection (The Double-Glove Mandate): Because the –SCF₃ group facilitates rapid permeation through thin, non-polar barriers, a single layer of standard nitrile is prone to breakthrough.

    • Inner Layer: 4-mil Nitrile gloves for tactile dexterity.

    • Outer Layer: Butyl rubber or Viton™ gloves. These materials provide superior chemical resistance to halogenated and sulfur-containing organics.

  • Respiratory Protection: The compound must exclusively be handled in a certified chemical fume hood. If a procedure requires handling outside a hood (e.g., bulk transfer), a full-face respirator with an ABEK-P3 combination cartridge is mandatory to filter out organic vapors and acidic decomposition gases [3].

  • Ocular Protection: Chemical splash goggles combined with a polycarbonate face shield. The face shield prevents droplet deposition on the skin of the face, which is highly vascularized and susceptible to rapid absorption.

PPE Donning and Validation Workflow

To ensure trustworthiness, the donning process must be a self-validating system where each step confirms the integrity of the previous one.

Sequential PPE donning workflow for handling fluorinated nitroaromatics.

Operational Protocol: Safe Handling & Stock Solution Preparation

The following step-by-step methodology details the preparation of a 0.5 M stock solution of 2-Nitrophenyl trifluoromethyl sulfide in anhydrous dimethylformamide (DMF) for downstream Nucleophilic Aromatic Substitution (S_NAr).

Step 1: Environmental Validation

  • Action: Turn on the fume hood and verify the face velocity is between 80–120 feet per minute (fpm).

  • Self-Validation: Tape a lightweight tissue (e.g., a Kimwipe) to the bottom of the sash. The tissue must pull steadily inward at a 45-degree angle. If it flutters erratically or hangs straight down, the airflow is compromised. Do not proceed.

Step 2: Equipment Preparation

  • Action: Line the fume hood workspace with a highly absorbent, chemical-resistant mat (Teflon-backed). Place the reagent bottle, a tared 20 mL scintillation vial, and a static-free anti-static spatula on the mat.

  • Causality: The Teflon backing prevents lipophilic spills from permeating the hood's stainless steel surface, which can lead to long-term off-gassing.

Step 3: Reagent Transfer

  • Action: Carefully uncap the 2-Nitrophenyl trifluoromethyl sulfide. Using the anti-static spatula, transfer exactly 2.23 g (10 mmol) into the tared vial.

  • Causality: Static electricity can cause fine powders to aerosolize. An anti-static spatula eliminates this risk, preventing inhalation exposure and contamination of the hood environment.

Step 4: Solubilization

  • Action: Add 20 mL of anhydrous DMF to the vial using a glass volumetric pipette. Seal the vial with a PTFE-lined cap and swirl gently until complete dissolution is achieved.

  • Self-Validation: Inspect the bottom of the vial against a light source. The absence of refractive index gradients or undissolved particulates confirms complete solubilization, ensuring accurate molarity for the subsequent S_NAr reaction.

Step 5: Immediate Decontamination

  • Action: Wipe down the spatula and the exterior of the reagent bottle with a Kimwipe dampened with a mild alkaline solution (e.g., 5% sodium bicarbonate), followed by an acetone wipe.

  • Causality: Nitroaromatics are susceptible to degradation in basic conditions. The mild alkaline wipe neutralizes any trace acidic byproducts and initiates the breakdown of residual compound before it can cross-contaminate the lab.

Emergency Response & Disposal Plan

In the event of a spill, the highly lipophilic nature of the compound means it will rapidly spread across surfaces. Standard aqueous cleanup is ineffective. All waste generated from this compound must be strictly segregated as Halogenated/Sulfur-Containing Hazardous Waste and slated for high-temperature incineration to safely manage the release of HF and SOₓ.

Decision matrix and response pathway for organofluorine sulfide spills.

Spill Response Protocol:

  • Containment: Surround the spill with a universal, non-combustible absorbent (e.g., diatomaceous earth or vermiculite). Do not use paper towels, as they simply spread lipophilic liquids.

  • Neutralization: Spray the absorbed mass with a 5% sodium bicarbonate solution to neutralize potential acidic degradation products.

  • Collection: Use a plastic scoop to transfer the absorbed material into a dedicated, heavy-duty polyethylene hazardous waste bag. Seal and label immediately.

References

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press, 2011. Available at:[Link]

  • ACS Chemical Health & Safety. "Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology." American Chemical Society, 2022. Available at:[Link]

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